4-Propylcyclohexanol

• CAS: 77866-58-1

Core Science & Biosynthesis

4-Propylcyclohexanol physical properties

An In-depth Technical Guide to the Physical Properties of 4-Propylcyclohexanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-Propylcyclohexanol, a cycloaliphatic alcohol. The information is curated for researchers, scientists, and professionals in drug development who require precise data for modeling, synthesis, and formulation. This document summarizes key quantitative data in a structured format, details relevant experimental protocols, and provides a visual workflow for property determination.

4-Propylcyclohexanol (C9H18O) is an organic compound that exists as a colorless to light yellow liquid at room temperature.[1][2] It is characterized by a cyclohexane ring substituted with a propyl group and a hydroxyl group. The compound is soluble in organic solvents like ethanol and dichloromethane.[1] Due to the cyclohexane structure, it has hydrophobic properties, leading to low solubility in water.[2] The presence of the hydroxyl group allows for hydrogen bonding, which influences its physical properties such as boiling and melting points.[2]

Data Summary

The following table summarizes the key physical properties of 4-Propylcyclohexanol, including data for its isomers where available.

Property	Value	Source(s)
Molecular Formula	C9H18O	[1][3][4]
Molecular Weight	142.24 g/mol	[1][3][4]
Appearance	Colorless to light yellow liquid	[1][2]
Density	0.9072 g/cm³ (at 17 °C) ~0.853 g/mL	[1][5]
Boiling Point	92-93 °C[1][5] 209-210 °C[1] 209.85°C (cis-isomer, estimate)[6]	[1][5][6]
Melting Point	~ -52 °C[1] 36.9°C (cis-isomer, estimate)[6]	[1][6]
Refractive Index	1.4630-1.4670[1][5] 1.4652 (cis-isomer)[6]	[1][5][6]
Solubility	Soluble in organic solvents (e.g., ethanol, dichloromethane)[1]	[1]
Vapor Pressure	0.0737 mmHg at 25°C	[1]
pKa	15.32 ± 0.40 (Predicted)	[1]
Flash Point	80.2°C	[1]
Storage Condition	2-8°C	[1][5]

Experimental Protocols for Property Determination

The following sections detail the standard methodologies for determining the key physical properties of liquid compounds like 4-Propylcyclohexanol.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.[7] A common and effective method for its determination, especially with small sample volumes, is the capillary method.[8][9]

Procedure:

• A small amount of the liquid sample (e.g., 0.5 mL) is placed into a small test tube.[9]

• A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.[8][10]

• The test tube assembly is attached to a thermometer and heated in a controlled manner using a heating bath (e.g., Thiele tube with paraffin oil or a MelTemp apparatus).[10][11][12]

• The apparatus is heated gently and slowly.[10] Initially, a stream of bubbles will be observed as air is expelled from the capillary.[9]

• As the temperature approaches the boiling point, a rapid and continuous stream of bubbles will emerge from the capillary tube.[8][9]

• Heating is then discontinued, and the apparatus is allowed to cool.

• The boiling point is recorded as the temperature at which the bubbling stops and the liquid begins to be drawn up into the capillary tube.[8][9][10]

Determination of Melting Point (for solid isomers)

For solid forms or isomers of 4-Propylcyclohexanol, the melting point is a crucial indicator of purity.[12][13] The capillary method using a melting point apparatus is standard.[13][14][15]

Procedure:

• A small amount of the finely powdered solid sample is packed into a capillary tube sealed at one end, to a height of about 3 mm.[12][14]

• The capillary tube is placed in a melting point apparatus (e.g., Mel-Temp or Fisher-Johns).[12][14]

• The sample is heated rapidly at first to determine an approximate melting range.[13][14]

• The procedure is repeated with a fresh sample, heating slowly (e.g., 2°C per minute) as the temperature approaches the approximate melting point.[12]

• The melting point range is recorded from the temperature at which the first drop of liquid appears to the temperature at which the entire sample becomes a clear liquid.[12][16] A sharp melting point range (typically 0.5-1.0°C) is indicative of a pure compound.[12][13]

Determination of Density (Pycnometer or Gravimetric Method)

Density is a fundamental physical property defined as mass per unit volume.[17] It can be accurately determined using several gravimetric procedures.[18]

Procedure (using a measuring cylinder):

• The mass of a clean, dry measuring cylinder is recorded using an electronic balance.[19][20][21]

• A specific volume of 4-Propylcyclohexanol (e.g., 5.0 cm³) is carefully added to the measuring cylinder.[19]

• The total mass of the measuring cylinder and the liquid is recorded.[20][21]

• The mass of the liquid is calculated by subtracting the mass of the empty cylinder.[20][21]

• The density is calculated by dividing the mass of the liquid by its volume. The process can be repeated with different volumes to ensure accuracy.[21]

Determination of Refractive Index

The refractive index is a measure of how light propagates through a substance and is a valuable parameter for identifying and characterizing liquids.[22] It can be determined using various methods, including refractometers or interferometers.[22]

Procedure (Liquid Lens Method - a simple alternative):

• A few drops of the liquid are placed on a plane mirror.

• A convex lens of known focal length (f1) is placed over the liquid, forming a plano-concave liquid lens between the mirror and the convex lens.

• The focal length (f) of the combination of the glass and liquid lens is determined experimentally.

• The focal length of the liquid lens (f2) can then be calculated from the lens combination formula: 1/f = 1/f1 + 1/f2.

• With the radius of curvature (r) of the convex lens known (which is the same as for the liquid lens), the refractive index (n) of the liquid can be calculated using the lens maker's formula for the liquid lens.

Visualized Workflow

The following diagram illustrates a generalized workflow for the experimental determination of the physical properties of a chemical compound like 4-Propylcyclohexanol.

Caption: Workflow for Physical Property Determination.

References

• 1. 4-Propylcyclohexanol [chembk.com]
• 2. CAS 77866-58-1: trans-4-Propylcyclohexanol | CymitQuimica [cymitquimica.com]
• 3. 4-Propylcyclohexanol | C9H18O | CID 2775094 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Propylcyclohexanol | CymitQuimica [cymitquimica.com]
• 5. 4-Propylcyclohexanol | 52204-65-6 [chemicalbook.com]
• 6. cis-4-propylcyclohexanol | 98790-22-8 [m.chemicalbook.com]
• 7. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 8. Video: Boiling Points - Procedure [jove.com]
• 9. uomus.edu.iq [uomus.edu.iq]
• 10. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 11. phillysim.org [phillysim.org]
• 12. chem.ucalgary.ca [chem.ucalgary.ca]
• 13. SSERC | Melting point determination [sserc.org.uk]
• 14. Determination of Melting Point [wiredchemist.com]
• 15. westlab.com [westlab.com]
• 16. davjalandhar.com [davjalandhar.com]
• 17. chm.uri.edu [chm.uri.edu]
• 18. mt.com [mt.com]
• 19. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 20. wjec.co.uk [wjec.co.uk]
• 21. chem.libretexts.org [chem.libretexts.org]
• 22. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]

An In-depth Technical Guide to the Structural Elucidation of cis-4-Propylcyclohexanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the structural elucidation of cis-4-propylcyclohexanol, an important intermediate in the synthesis of liquid crystal displays. The document details its synthesis via both enzymatic and chemical routes, and provides a thorough analysis of its structural characterization using modern spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), alongside Gas Chromatography (GC) for separation and identification. Detailed experimental protocols for synthesis and analysis are provided to enable replication and further investigation. All quantitative data is summarized in structured tables, and key experimental workflows are visualized using diagrams to facilitate a clear understanding of the processes involved.

Introduction

cis-4-Propylcyclohexanol is a disubstituted cycloalkane with the chemical formula C₉H₁₈O. Its structure consists of a cyclohexane ring with a propyl group and a hydroxyl group in a cis-1,4-relationship. This specific stereoisomer is a key precursor in the synthesis of trans-2-(4-propylcyclohexyl)-1,3-propanediol, which is utilized in the manufacturing of liquid crystal displays (LCDs)[1]. The stereochemistry of the molecule is crucial for its application, necessitating precise synthetic and analytical methods to ensure the purity of the cis-isomer. This guide provides an in-depth exploration of the synthesis and comprehensive structural analysis of cis-4-propylcyclohexanol.

Synthesis of cis-4-Propylcyclohexanol

The primary route to cis-4-propylcyclohexanol is through the stereoselective reduction of 4-propylcyclohexanone. Both enzymatic and chemical methods can be employed to achieve high cis-diastereoselectivity.

Enzymatic Synthesis

A highly efficient and stereoselective method for the synthesis of cis-4-propylcyclohexanol involves the use of a mutant alcohol dehydrogenase (ADH)[1]. This biocatalytic approach offers excellent conversion rates and a very high cis/trans ratio.

Caption: Workflow for the enzymatic synthesis of cis-4-Propylcyclohexanol.

Chemical Synthesis

Chemical reduction of 4-propylcyclohexanone can also yield cis-4-propylcyclohexanol. To favor the formation of the axial alcohol (cis-isomer), a sterically hindered reducing agent is typically used. This approach, known as steric-approach control, involves the hydride attacking the carbonyl group from the less hindered equatorial face, pushing the resulting hydroxyl group into the axial position.

Caption: Workflow for the chemical synthesis of cis-4-Propylcyclohexanol.

Structural Elucidation Data

The following sections detail the spectroscopic data used to confirm the structure and stereochemistry of cis-4-propylcyclohexanol.

Gas Chromatography (GC)

GC is used to determine the purity of the product and the cis/trans ratio.

Compound	Retention Time (min)
cis-4-Propylcyclohexanol	9.68[1]
trans-4-Propylcyclohexanol	9.88[1]
4-Propylcyclohexanone	9.93[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed structure and stereochemistry of cis-4-propylcyclohexanol.

The ¹H NMR spectrum provides information on the chemical environment of the hydrogen atoms. In the cis-isomer, the hydroxyl group is in an axial position, which influences the chemical shift of the proton on the same carbon (H-1). This proton is in an equatorial position and typically appears as a broad singlet or a narrow multiplet due to smaller coupling constants with neighboring axial and equatorial protons.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
-OH	~1.5 - 2.5	broad singlet	-
H-1 (equatorial)	~4.0	broad singlet / narrow multiplet	Small J values
Cyclohexane Ring H	~1.0 - 2.0	multiplet	-
-CH₂- (propyl)	~1.3	multiplet	-
-CH₂- (propyl)	~1.2	sextet	~7.4
-CH₃ (propyl)	~0.9	triplet	~7.2

Note: The predicted values are based on the analysis of the published spectrum and general principles of NMR spectroscopy for substituted cyclohexanes.

The ¹³C NMR spectrum indicates the number of unique carbon environments.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-1 (C-OH)	~65-70
C-4 (C-propyl)	~35-40
C-2, C-6	~30-35
C-3, C-5	~25-30
-CH₂- (propyl, attached to ring)	~35-40
-CH₂- (propyl, middle)	~19-24
-CH₃ (propyl)	~10-15

Note: Predicted chemical shifts are based on analogous compounds such as cis-4-methylcyclohexanol and cis-4-isopropylcyclohexanol.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Wave Number (cm⁻¹)	Functional Group	Vibration
~3600 (sharp)	Free O-H	Stretching
~3350 (broad)	Hydrogen-bonded O-H	Stretching
~2850-2960	C-H (sp³)	Stretching
~1450	C-H	Bending
~1050	C-O (axial)	Stretching

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

m/z	Predicted Fragment	Interpretation
142	[C₉H₁₈O]⁺	Molecular Ion (M⁺)
124	[M - H₂O]⁺	Loss of water
99	[M - C₃H₇]⁺	Loss of propyl group
81	[C₆H₉]⁺	Further fragmentation of the ring
57	[C₄H₉]⁺	Fragmentation of the cyclohexane ring

Detailed Experimental Protocols

Enzymatic Synthesis of cis-4-Propylcyclohexanol[1]

• Reaction Setup: In a 2 L reaction vessel, prepare a solution containing 125 g/L of 4-propylcyclohexanone, 30 g/L of LK-TADH (mutant alcohol dehydrogenase) cells, 10 g/L of GDH (glucose dehydrogenase) cells, and 0.1 g/L of NAD⁺. The glucose to substrate molar ratio should be 1.2:1.

• Reaction Conditions: Maintain the temperature at 35°C and the pH between 7.0 and 8.0 by the automated addition of 2 M Na₂CO₃.

• Reaction Monitoring: Monitor the conversion of 4-propylcyclohexanone by GC. The reaction is typically complete within 5 hours.

• Product Isolation: Once the reaction is complete, extract the solution three times with an equal volume of ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the final product.

Representative Chemical Synthesis of cis-4-Propylcyclohexanol

• Reaction Setup: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, dissolve 4-propylcyclohexanone in anhydrous tetrahydrofuran (THF).

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath.

• Addition of Reducing Agent: Slowly add a 1.0 M solution of L-Selectride® (lithium tri-sec-butylborohydride) in THF to the cooled solution while maintaining the temperature at -78°C.

• Reaction: Stir the reaction mixture at -78°C for 3-4 hours.

• Quenching: Slowly quench the reaction by adding water, followed by a solution of sodium hydroxide and hydrogen peroxide.

• Workup: Allow the mixture to warm to room temperature and extract with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to separate the cis- and trans-isomers.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Instrumentation: Use a gas chromatograph equipped with a capillary column (e.g., HP-5, 30 m x 0.25 mm x 0.25 µm) and a mass spectrometer detector.

• Sample Preparation: Dilute the sample in a suitable solvent (e.g., ethyl acetate).

• GC Conditions:

  • Injector Temperature: 250°C

  • Oven Program: Hold at 80°C for 2 minutes, then ramp up at 10°C/min to 250°C and hold for 10 minutes.

  • Carrier Gas: Helium

• MS Conditions:

  • Ionization Mode: Electron Impact (EI)

  • Scan Range: 40-400 m/z

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher spectrometer. Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled sequence. A larger number of scans will be required compared to ¹H NMR.

Biological Activity

While the primary application of cis-4-propylcyclohexanol is as a precursor for liquid crystals, some derivatives of cyclohexanones and cyclohexanols have been investigated for a range of biological activities, including antimicrobial and anti-inflammatory properties[2][3]. However, to date, no specific signaling pathways or significant biological activities have been reported for cis-4-propylcyclohexanol itself in the public literature. Its role remains primarily in the field of materials science.

Conclusion

The structural elucidation of cis-4-propylcyclohexanol is achieved through a combination of stereoselective synthesis and comprehensive spectroscopic analysis. The enzymatic reduction of 4-propylcyclohexanone provides a highly efficient and selective route to the desired cis-isomer. The structure and stereochemistry are unequivocally confirmed by a combination of GC, ¹H and ¹³C NMR, IR, and MS techniques. The detailed protocols and data presented in this guide serve as a valuable resource for researchers and professionals working with this and related compounds.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis and Biological Activity of New 4‐tert‐Butylcyclohexanone Derivatives | Semantic Scholar [semanticscholar.org]

Conformational Analysis of trans-4-Propylcyclohexanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth conformational analysis of trans-4-propylcyclohexanol, a substituted cyclohexane derivative relevant in various chemical and pharmaceutical contexts. A comprehensive understanding of the conformational preferences of such molecules is paramount for predicting their physicochemical properties, biological activity, and reactivity. This document outlines the fundamental principles governing the conformational equilibrium of trans-4-propylcyclohexanol, details experimental and computational methodologies for its analysis, and presents key quantitative data in a clear, tabular format. Visualizations of the conformational equilibrium and a typical experimental workflow are provided using Graphviz (DOT language) to facilitate a deeper understanding of the core concepts.

Introduction

Cyclohexane and its derivatives are not planar molecules; they predominantly adopt a puckered chair conformation to minimize angular and torsional strain. In substituted cyclohexanes, the substituents can occupy either axial or equatorial positions. The relative stability of these conformers is dictated by steric interactions, primarily the 1,3-diaxial interactions, which are unfavorable steric clashes between an axial substituent and the axial hydrogens on the same side of the ring. The energetic preference for a substituent to occupy the equatorial position is quantified by its "A-value," which is the difference in Gibbs free energy (ΔG) between the axial and equatorial conformers of a monosubstituted cyclohexane.[1]

For 1,4-disubstituted cyclohexanes like trans-4-propylcyclohexanol, two chair conformations are possible: one where both substituents are in equatorial positions (diequatorial) and another where both are in axial positions (diaxial). The trans configuration dictates that the two substituents are on opposite faces of the cyclohexane ring.

Conformational Equilibrium of trans-4-Propylcyclohexanol

The conformational equilibrium of trans-4-propylcyclohexanol involves the interconversion between the diequatorial and diaxial chair forms. The diequatorial conformer is significantly more stable due to the absence of substantial 1,3-diaxial interactions. In contrast, the diaxial conformer is destabilized by the steric strain arising from the axial propyl and hydroxyl groups interacting with the axial hydrogens.

Figure 1: Conformational equilibrium of trans-4-propylcyclohexanol.

The energy difference (ΔG) between these two conformers can be estimated by the sum of the A-values of the individual substituents.

A-Values and Conformational Energy

Substituent	A-value (kcal/mol)
n-Propyl (approximated as Ethyl)	~1.79
Hydroxyl (-OH)	0.87
Table 1: A-values for substituents of trans-4-propylcyclohexanol.[1]

The total energy difference (ΔG°) for the diaxial to diequatorial equilibrium can be calculated as the sum of the A-values:

ΔG° = A(propyl) + A(OH) ≈ 1.79 kcal/mol + 0.87 kcal/mol = 2.66 kcal/mol

This significant energy difference indicates that the equilibrium lies heavily in favor of the diequatorial conformer.

Equilibrium Constant and Population of Conformers

The equilibrium constant (K) for the interconversion can be calculated from the Gibbs free energy difference using the equation ΔG° = -RTln(K), where R is the gas constant (1.987 cal/mol·K) and T is the temperature in Kelvin (298 K for room temperature).

Parameter	Value
ΔG°	2.66 kcal/mol
K (at 298 K)	~1.1 x 10²
% Diequatorial Conformer	>99%
% Diaxial Conformer	<1%
Table 2: Calculated equilibrium data for trans-4-propylcyclohexanol at 298 K.

The overwhelming majority of trans-4-propylcyclohexanol molecules will exist in the diequatorial conformation at room temperature.

Experimental Protocols for Conformational Analysis

The conformational equilibrium of trans-4-propylcyclohexanol can be determined experimentally using several techniques, most notably Nuclear Magnetic Resonance (NMR) spectroscopy and computational modeling.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for determining the predominant conformation of cyclohexane derivatives. The coupling constant (J) between adjacent protons is highly dependent on the dihedral angle between them, as described by the Karplus equation.

Methodology:

• Sample Preparation: A dilute solution of trans-4-propylcyclohexanol is prepared in a suitable deuterated solvent (e.g., CDCl₃).

• ¹H NMR Spectrum Acquisition: A high-resolution ¹H NMR spectrum is acquired.

• Analysis of Coupling Constants: The multiplicity and coupling constants of the proton on the carbon bearing the hydroxyl group (H-1) are of particular interest.

  • In the diequatorial conformer , H-1 is in an axial position. It will couple to two adjacent axial protons and two adjacent equatorial protons. The axial-axial coupling (J_ax-ax) is typically large (10-13 Hz), while the axial-equatorial coupling (J_ax-eq) is small (2-5 Hz). This results in a complex multiplet, often a triplet of triplets.

  • In the diaxial conformer , H-1 is in an equatorial position. It will couple to two adjacent axial protons and two adjacent equatorial protons. Both the equatorial-axial (J_eq-ax) and equatorial-equatorial (J_eq-eq) couplings are small (2-5 Hz). This results in a broad singlet or a narrow multiplet.

Coupling Type	Dihedral Angle	Expected J-value (Hz)
Axial-Axial (J_ax-ax)	~180°	10 - 13
Axial-Equatorial (J_ax-eq)	~60°	2 - 5
Equatorial-Equatorial (J_eq-eq)	~60°	2 - 5
Table 3: Typical ¹H-¹H coupling constants in cyclohexane chairs.

Low-Temperature NMR:

To directly observe both conformers, the sample can be cooled to a low temperature (e.g., -78 °C) to slow down the rate of ring flipping. At this temperature, separate signals for the diequatorial and diaxial conformers may be observed, and their relative populations can be determined by integration of the respective signals.

Computational Modeling

Ab initio and Density Functional Theory (DFT) calculations can provide valuable insights into the conformational energetics of trans-4-propylcyclohexanol.

Methodology:

• Structure Building: The 3D structures of both the diequatorial and diaxial conformers of trans-4-propylcyclohexanol are built using molecular modeling software.

• Geometry Optimization: The geometry of each conformer is optimized to find the lowest energy structure. A common level of theory for such calculations is B3LYP with a 6-311++G** basis set.

• Frequency Calculations: Vibrational frequency calculations are performed to confirm that the optimized structures are true energy minima (no imaginary frequencies) and to obtain thermodynamic data such as Gibbs free energy.

• Energy Comparison: The calculated Gibbs free energies of the two conformers are compared to determine their relative stability and the energy difference (ΔG).

Figure 2: Workflow for conformational analysis.

Conclusion

The conformational analysis of trans-4-propylcyclohexanol reveals a strong preference for the diequatorial conformer. This preference is driven by the minimization of steric strain, as quantified by the A-values of the propyl and hydroxyl substituents. The calculated Gibbs free energy difference of approximately 2.66 kcal/mol at room temperature corresponds to a population of over 99% for the diequatorial form. This conformational rigidity has significant implications for the molecule's physical properties and its interactions in chemical and biological systems. The methodologies outlined in this guide, particularly ¹H NMR spectroscopy and computational modeling, provide a robust framework for the detailed characterization of the conformational landscape of substituted cyclohexanes.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]

An In-depth Technical Guide to the Stereoisomerism of 4-Propylcyclohexanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereoisomerism of 4-propylcyclohexanol, a key intermediate in various chemical syntheses, including for liquid crystal displays. This document details the synthesis, separation, and characterization of its cis and trans stereoisomers, presenting quantitative data, experimental protocols, and visual diagrams to facilitate a deeper understanding of its chemical behavior.

Introduction to Stereoisomerism in 4-Propylcyclohexanol

4-Propylcyclohexanol exists as two stereoisomers: cis-4-propylcyclohexanol and trans-4-propylcyclohexanol. These isomers arise from the relative orientation of the propyl group and the hydroxyl group on the cyclohexane ring. The stereochemistry of these substituents significantly influences the molecule's physical and chemical properties due to differences in steric strain and conformational preferences.

The cyclohexane ring predominantly adopts a chair conformation to minimize angular and torsional strain. In this conformation, substituents can occupy either an axial or an equatorial position. The relative stability of the cis and trans isomers is determined by the energetic favorability of the substituents being in the equatorial position, which minimizes steric interactions.

Conformational Analysis

The chair conformations of cis- and trans-4-propylcyclohexanol are in a dynamic equilibrium. The propyl group, being larger than the hydroxyl group, has a strong preference for the equatorial position to avoid 1,3-diaxial interactions.

• trans-4-Propylcyclohexanol: In the most stable chair conformation, both the propyl and hydroxyl groups are in the equatorial position, resulting in a diequatorial conformer. This arrangement minimizes steric strain, making the trans isomer the more thermodynamically stable of the two.

• cis-4-Propylcyclohexanol: In the cis isomer, one substituent must be axial while the other is equatorial. Due to the larger size of the propyl group, it will preferentially occupy the equatorial position, forcing the smaller hydroxyl group into the axial position. This axial-equatorial arrangement is less stable than the diequatorial conformation of the trans isomer.

Caption: Conformational equilibrium of cis- and trans-4-propylcyclohexanol.

Quantitative Data

Physicochemical Properties

A direct comparison of the physicochemical properties of the pure isomers is crucial for their identification and separation.

Property	cis-4-Propylcyclohexanol	trans-4-Propylcyclohexanol	Mixture (cis- and trans-)
Molecular Formula	C₉H₁₈O	C₉H₁₈O	C₉H₁₈O
Molecular Weight	142.24 g/mol	142.24 g/mol	142.24 g/mol
CAS Number	98790-22-8	77866-58-1	52204-65-6
Boiling Point	Not readily available	208 °C	209-210 °C
Density	Not readily available	0.91 g/cm³ (at 20°C)	Approximately 0.91 g/mL
Refractive Index	Not readily available	1.46	1.46

Spectroscopic Data

NMR spectroscopy is a powerful tool for distinguishing between the cis and trans isomers based on the chemical environment of the protons and carbons.

¹H NMR of cis-4-Propylcyclohexanol: A published ¹H NMR spectrum shows a characteristic signal for the proton on the carbon bearing the hydroxyl group (H-1) as a multiplet around 3.90 ppm.[1]

Expected NMR Differences:

• In the more stable conformer of cis-4-propylcyclohexanol, the hydroxyl group is axial, and the proton at C-1 is equatorial. This typically results in a broader signal with smaller coupling constants for the C-1 proton.

• In trans-4-propylcyclohexanol, the hydroxyl group is equatorial, and the proton at C-1 is axial. This leads to a more well-defined signal (often a triplet of triplets) with larger axial-axial coupling constants for the C-1 proton.

Enzymatic Synthesis Data

A highly stereoselective enzymatic synthesis of cis-4-propylcyclohexanol has been reported, providing valuable quantitative data on reaction efficiency.[2]

Enzyme	Substrate Concentration (g/L)	Reaction Time (h)	Conversion Rate (%)	cis/trans Ratio
Recombinant LK-ADH	Not specified	6	~64.1	56.5:43.5
Recombinant LK-TADH	Not specified	6	~100	99.5:0.5
Recombinant LK-TADH (Optimized)	125	5	100	99.5:0.5

Experimental Protocols

Synthesis of a cis/trans Mixture (Representative Protocol)

A standard laboratory method for synthesizing a mixture of cis- and trans-4-propylcyclohexanol is the reduction of 4-propylcyclohexanone. The following is a representative protocol adapted from the reduction of a similar ketone, 4-tert-butylcyclohexanone.[3][4]

Materials:

• 4-Propylcyclohexanone

• Sodium borohydride (NaBH₄)

• Methanol

• Diethyl ether

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Dissolve 4-propylcyclohexanone in methanol in an Erlenmeyer flask equipped with a magnetic stir bar.

• Cool the solution in an ice bath.

• Slowly add sodium borohydride to the stirred solution in small portions.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 30 minutes.

• Quench the reaction by slowly adding 1 M HCl until the effervescence ceases.

• Remove the methanol using a rotary evaporator.

• Add diethyl ether to the residue and transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and remove the solvent by rotary evaporation to yield the crude product as a mixture of cis- and trans-4-propylcyclohexanol.

Stereoselective Enzymatic Synthesis of cis-4-Propylcyclohexanol[3]

This protocol describes the highly stereoselective synthesis of the cis isomer using a mutant alcohol dehydrogenase.

Optimized Reaction Conditions:

• Temperature: 35 °C

• pH: 7.0 - 8.0

• Substrate: 125 g/L 4-propylcyclohexanone

• Enzyme: 30 g/L LK-TADH (mutant alcohol dehydrogenase) cell dosage

• Cofactor: 0.1 g/L NAD⁺

• Cofactor Regeneration System: 10 g/L GDH (glucose dehydrogenase) cell dosage, glucose:substrate ratio of 1.2 mol/mol

Procedure:

• Prepare a 2 L reaction system with the components listed under optimized conditions.

• Maintain the pH between 7.0 and 8.0 by the automated addition of 2 M Na₂CO₃.

• Allow the reaction to proceed for 5 hours, by which time the 4-propylcyclohexanone should be completely transformed.

• Extract the reaction solution three times with ethyl acetate.

• Dry the combined organic phases with anhydrous sodium sulfate.

• Evaporate the solvent to obtain the final product, which is highly enriched in cis-4-propylcyclohexanol (cis/trans ratio of 99.5:0.5).

Caption: Workflow for the enzymatic synthesis of cis-4-propylcyclohexanol.

Separation of Stereoisomers

The separation of the cis and trans isomers can be achieved by column chromatography. A general protocol is as follows:

Materials:

• Silica gel (for column chromatography)

• Hexane

• Ethyl acetate

• Crude mixture of 4-propylcyclohexanol isomers

Procedure:

• Prepare a slurry of silica gel in hexane and pack a chromatography column.

• Dissolve the crude product in a minimal amount of the eluent (e.g., a mixture of hexane and ethyl acetate).

• Load the sample onto the top of the silica gel column.

• Elute the column with a solvent system of increasing polarity (e.g., starting with a low percentage of ethyl acetate in hexane and gradually increasing the concentration of ethyl acetate).

• Collect fractions and analyze them by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to identify the fractions containing the separated isomers. The less polar trans isomer is expected to elute before the more polar cis isomer.

• Combine the pure fractions of each isomer and evaporate the solvent.

Product Analysis by Gas Chromatography[3]

Instrument:

• Gas chromatograph (e.g., Agilent 7820) with a flame ionization detector (FID).

Column:

• HP-5 capillary column (30 m × 0.25 mm × 0.25 μm) or equivalent.

GC Conditions:

• Initial Oven Temperature: 80 °C, hold for 2 minutes.

• Temperature Ramp: Increase at 10 °C/min to 250 °C.

• Final Temperature Hold: 30 minutes at 250 °C.

Retention Times:

• cis-4-Propylcyclohexanol: ~9.68 min

• trans-4-Propylcyclohexanol: ~9.88 min

• 4-Propylcyclohexanone: ~9.93 min

Caption: Analytical workflow for GC analysis of 4-propylcyclohexanol isomers.

Conclusion

The stereoisomers of 4-propylcyclohexanol present distinct physical properties and can be synthesized and separated using a variety of techniques. While the trans isomer is thermodynamically more stable, highly stereoselective enzymatic methods have been developed for the efficient production of the cis isomer, which is a valuable synthetic intermediate. The experimental protocols and data provided in this guide offer a comprehensive resource for researchers and professionals working with this compound. Further research to fully characterize the pure cis isomer and to develop more efficient separation techniques would be beneficial to the scientific community.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. odp.library.tamu.edu [odp.library.tamu.edu]
• 4. researchgate.net [researchgate.net]

Spectroscopic Profile of 4-Propylcyclohexanol: A Technical Guide

This guide provides a comprehensive overview of the spectroscopic data for 4-Propylcyclohexanol (C₉H₁₈O), a substituted cycloalkane alcohol. Due to the existence of cis and trans stereoisomers, where the propyl and hydroxyl groups are on the same or opposite sides of the cyclohexane ring, respectively, the spectroscopic data can vary. This document presents the expected spectroscopic characteristics for both isomers based on available data for closely related compounds and established principles of NMR, IR, and Mass Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The chemical shifts are influenced by the stereochemistry of the molecule.

¹H NMR Spectroscopy

In ¹H NMR, the chemical shift of the proton on the carbon bearing the hydroxyl group (C1-H) is particularly diagnostic. In the trans isomer, this proton is typically axial and appears at a lower chemical shift compared to the equatorial proton in the cis isomer.

Table 1: Predicted ¹H NMR Chemical Shifts (δ) for 4-Propylcyclohexanol in CDCl₃

Assignment	Predicted Chemical Shift (ppm) - cis Isomer	Predicted Chemical Shift (ppm) - trans Isomer	Multiplicity	Integration
-OH	Variable (1.0 - 2.5)	Variable (1.0 - 2.5)	Singlet (broad)	1H
H-1 (-CHOH)	~4.0	~3.5	Multiplet	1H
Cyclohexane Ring Protons	1.0 - 2.2	1.0 - 2.2	Multiplet	9H
Propyl -CH₂-	1.2 - 1.4	1.2 - 1.4	Multiplet	4H
Propyl -CH₃	~0.9	~0.9	Triplet	3H

Note: Data is estimated based on known values for substituted cyclohexanols. Actual values may vary.

¹³C NMR Spectroscopy

The carbon chemical shifts also differ between the cis and trans isomers, particularly for the carbons within the cyclohexyl ring. PubChem indicates the availability of ¹³C NMR spectra for 4-Propylcyclohexanol.[1]

Table 2: Predicted ¹³C NMR Chemical Shifts (δ) for 4-Propylcyclohexanol in CDCl₃

Assignment	Predicted Chemical Shift (ppm) - cis Isomer	Predicted Chemical Shift (ppm) - trans Isomer
C-1 (-CHOH)	~66	~71
C-2, C-6	~33	~35
C-3, C-5	~30	~32
C-4	~43	~43
Propyl C-1'	~37	~37
Propyl C-2'	~20	~20
Propyl C-3'	~14	~14

Note: Data is estimated based on known values for substituted cyclohexanols such as 4-tert-butylcyclohexanol.

Infrared (IR) Spectroscopy

The IR spectrum of 4-Propylcyclohexanol is characterized by the presence of a hydroxyl (-OH) group and alkyl C-H bonds.

Table 3: Characteristic IR Absorption Bands for 4-Propylcyclohexanol

Functional Group	Vibration Mode	Predicted Frequency (cm⁻¹)	Intensity
Alcohol	O-H stretch	3550 - 3200	Strong, Broad
Alkane	C-H stretch	2950 - 2850	Strong
Alcohol	C-O stretch	1300 - 1000	Strong

Note: The broadness of the O-H stretch is due to hydrogen bonding.

Mass Spectrometry (MS)

Mass spectrometry of alcohols often shows a weak or absent molecular ion peak due to facile dehydration. The fragmentation pattern is dominated by alpha-cleavage and loss of water.

Table 4: Predicted Mass Spectrometry Fragmentation for 4-Propylcyclohexanol

m/z Value	Proposed Fragment	Notes
142	[C₉H₁₈O]⁺	Molecular Ion (M⁺) - likely weak or absent.
124	[M - H₂O]⁺	Loss of water from the molecular ion.
99	[M - C₃H₇]⁺	Loss of the propyl group.
81	[C₆H₉]⁺	Dehydration followed by fragmentation of the cyclohexane ring.
57	[C₄H₉]⁺ or [C₃H₅O]⁺	Common fragment from alkyl chains or alpha-cleavage.

Note: Fragmentation pattern is predicted based on typical behavior of cyclohexanol derivatives.

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data described above.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve approximately 5-10 mg of 4-Propylcyclohexanol in about 0.6 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrumentation: Utilize a 300 MHz or higher field Nuclear Magnetic Resonance spectrometer.

• ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Typical parameters include a spectral width of 10-15 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

• ¹³C NMR Acquisition: Acquire the proton-decoupled ¹³C NMR spectrum. A wider spectral width (e.g., 0-220 ppm) and a longer acquisition time with more scans are typically required due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Integrate the ¹H NMR signals and reference the chemical shifts to TMS.

IR Spectroscopy Protocol

• Sample Preparation: For a neat liquid sample, place a single drop of 4-Propylcyclohexanol between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates. Alternatively, use an Attenuated Total Reflectance (ATR) accessory by placing a drop of the liquid directly on the ATR crystal.

• Background Spectrum: Record a background spectrum of the empty sample holder or clean ATR crystal.

• Sample Spectrum: Record the spectrum of the sample. The instrument software will automatically ratio the sample spectrum against the background to generate the final transmittance or absorbance spectrum.

• Data Acquisition: Typically, spectra are collected over the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

Mass Spectrometry Protocol

• Sample Introduction: Introduce a dilute solution of 4-Propylcyclohexanol (e.g., in methanol or acetonitrile) into the mass spectrometer, often via a gas chromatography (GC-MS) system for separation and purification.

• Ionization: Utilize Electron Ionization (EI) at a standard energy of 70 eV. This method provides reproducible fragmentation patterns.

• Mass Analysis: The generated ions are separated by a mass analyzer (e.g., a quadrupole) based on their mass-to-charge ratio (m/z).

• Detection: An electron multiplier or similar detector records the abundance of each ion. The resulting data is plotted as a mass spectrum, showing relative intensity versus m/z.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 4-Propylcyclohexanol.

Caption: Workflow for the spectroscopic analysis of 4-Propylcyclohexanol.

References

• 1. 4-Propylcyclohexanol | C9H18O | CID 2775094 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Solubility of 4-Propylcyclohexanol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility characteristics of 4-propylcyclohexanol in various organic solvents. This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development who utilize 4-propylcyclohexanol in their work.

Introduction to 4-Propylcyclohexanol

4-Propylcyclohexanol is an organic compound with the chemical formula C₉H₁₈O. It consists of a cyclohexane ring substituted with a propyl group and a hydroxyl group. The presence of the hydroxyl group imparts some polar characteristics, while the propyl group and cyclohexane ring are nonpolar, making the overall molecule amphiphilic. This structure dictates its solubility in different types of solvents. It is a colorless to light yellow liquid and is utilized in the synthesis of various chemicals, including fragrances and pharmaceuticals.[1]

Solubility of 4-Propylcyclohexanol

The solubility of a compound is a critical physical property that influences its application in various chemical processes, including reaction kinetics, purification, and formulation. The principle of "like dissolves like" is a fundamental concept in predicting solubility; polar compounds tend to dissolve in polar solvents, and nonpolar compounds in nonpolar solvents.

Qualitative Solubility Data

Solvent	Solvent Type	Qualitative Solubility of 4-Propylcyclohexanol	Qualitative/Quantitative Solubility of Cyclohexanol
Ethanol	Polar Protic	Soluble[1]	Soluble
Dichloromethane	Polar Aprotic	Soluble[1]	-
Ethyl Acetate	Polar Aprotic	Likely Soluble	Miscible[2]
Acetone	Polar Aprotic	Likely Soluble	Soluble
Toluene	Nonpolar	Likely Soluble	-
Hexane	Nonpolar	Likely Soluble	Soluble in petroleum solvents[2]
Chloroform	Polar Aprotic	Likely Soluble	Slightly Soluble
Diethyl Ether	Polar Aprotic	Likely Soluble	Soluble
Water	Polar Protic	Low to Insoluble[3]	3.6 g/100 mL (20 °C)[2]

Note: "Likely Soluble" is inferred from the general statements about the solubility of 4-propylcyclohexanol and the behavior of similar compounds like cyclohexanol and 4-tert-butylcyclohexanol.[4]

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a solid organic compound like 4-propylcyclohexanol in an organic solvent. This method is based on the common "shake-flask" technique.

Materials and Equipment

• 4-Propylcyclohexanol

• Selected organic solvents (e.g., ethanol, acetone, hexane)

• Analytical balance

• Scintillation vials or test tubes with screw caps

• Thermostatically controlled shaker or water bath

• Micropipettes

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

• Volumetric flasks and appropriate glassware

Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 4-propylcyclohexanol to a scintillation vial containing a known volume of the selected organic solvent. The presence of undissolved solid is necessary to ensure saturation.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a thermostatically controlled shaker or water bath set to a specific temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After the equilibration period, allow the vial to stand undisturbed for a short time to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant using a pre-warmed or temperature-equilibrated micropipette. It is crucial to avoid transferring any solid particles.

  • To further ensure no solid particles are present, the withdrawn sample can be centrifuged, and the clear supernatant used for analysis.

  • Dilute the collected supernatant with a known volume of a suitable solvent to a concentration that falls within the linear range of the analytical method.

• Quantification:

  • Analyze the diluted sample using a calibrated HPLC or GC method to determine the concentration of 4-propylcyclohexanol.

  • Prepare a calibration curve using standard solutions of 4-propylcyclohexanol of known concentrations.

  • From the concentration of the diluted sample and the dilution factor, calculate the concentration of 4-propylcyclohexanol in the original saturated solution. This value represents the solubility of the compound in the specific solvent at the given temperature.

Logical Workflow for Solubility Determination

The following diagram illustrates the logical steps involved in a typical experimental workflow for determining the solubility of an organic compound.

Figure 1. Experimental workflow for solubility determination.

Conclusion

While specific quantitative solubility data for 4-propylcyclohexanol remains elusive in readily accessible literature, qualitative assessments and comparisons with similar compounds indicate good solubility in a range of common organic solvents. For precise quantitative measurements, the experimental protocol outlined in this guide provides a robust methodology. This information is crucial for the effective application of 4-propylcyclohexanol in research, development, and manufacturing processes.

References

• 1. chembk.com [chembk.com]
• 2. Cyclohexanol | C6H11OH | CID 7966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 77866-58-1: trans-4-Propylcyclohexanol | CymitQuimica [cymitquimica.com]
• 4. solubilityofthings.com [solubilityofthings.com]

An In-depth Technical Guide to the Thermodynamic Properties of 4-Propylcyclohexanol Isomers

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides a comprehensive overview of the thermodynamic properties of cis- and trans-4-propylcyclohexanol. Due to the limited availability of direct experimental data for these specific isomers in publicly accessible literature, this document focuses on the foundational principles, established experimental methodologies for analogous compounds, and theoretical approaches for estimating these properties. This approach equips researchers with the necessary framework to understand, predict, and potentially measure the thermodynamic behavior of 4-propylcyclohexanol isomers.

Introduction to 4-Propylcyclohexanol Isomers and Their Thermodynamic Significance

4-Propylcyclohexanol, a substituted cyclic alcohol, exists as two primary geometric isomers: cis-4-propylcyclohexanol and trans-4-propylcyclohexanol. These isomers arise from the relative orientation of the propyl and hydroxyl groups on the cyclohexane ring. Within each geometric isomer, further conformational isomers exist due to the chair-boat interconversion of the cyclohexane ring, with the chair conformation being the most stable.

The thermodynamic properties of these isomers, including enthalpy, entropy, and Gibbs free energy, are critical for a variety of applications:

• Drug Development: Understanding the relative stability of isomers is crucial, as different isomers of a drug molecule can have varying pharmacological activities and metabolic fates.

• Reaction Chemistry: Thermodynamic data informs the equilibrium position of reactions involving these isomers, aiding in the design of synthetic routes and purification processes.

• Material Science: For applications in areas like liquid crystals, the thermodynamic properties of different isomers can influence phase behavior and material performance.

The key distinction between the isomers lies in the energetic differences arising from steric interactions. In the chair conformation, substituents can occupy either an axial or an equatorial position. Generally, bulkier groups like the propyl group favor the equatorial position to minimize steric strain from 1,3-diaxial interactions.

Theoretical Framework: Conformational Analysis and Thermodynamic Stability

The relative stability of the cis and trans isomers of 4-propylcyclohexanol is determined by the conformational preferences of the hydroxyl and propyl groups. The Gibbs free energy difference between a conformer with a substituent in the axial position and one with the substituent in the equatorial position is known as the "A-value". Larger A-values indicate a stronger preference for the equatorial position.

• trans-4-Propylcyclohexanol: In the most stable chair conformation, both the propyl and hydroxyl groups can occupy equatorial positions, minimizing steric hindrance.

• cis-4-Propylcyclohexanol: In any chair conformation, one substituent must be in an axial position while the other is equatorial. This leads to greater steric strain compared to the di-equatorial trans isomer, making the cis isomer generally less stable.

The equilibrium between the two chair conformers of a monosubstituted cyclohexane can be related to the Gibbs free energy change (ΔG°) by the equation:

ΔG° = -RT ln(K_eq)

where R is the gas constant, T is the temperature in Kelvin, and K_eq is the equilibrium constant ([equatorial]/[axial]).

dot

Caption: Conformational isomers of trans- and cis-4-propylcyclohexanol.

Quantitative Thermodynamic Data

Table 1: Thermodynamic Properties of Cyclohexanol (Reference Data)

Property	Value	Units	Source
Liquid Phase Enthalpy of Formation (ΔfH°_liquid)	-349.2 ± 0.2	kJ/mol	--INVALID-LINK--
Gas Phase Enthalpy of Formation (ΔfH°_gas)	-294.6 ± 0.7	kJ/mol	--INVALID-LINK--
Liquid Phase Standard Molar Entropy (S°_liquid)	203.9 ± 0.8	J/mol·K	--INVALID-LINK--
Gas Phase Standard Molar Entropy (S°_gas)	322.4 ± 1.3	J/mol·K	--INVALID-LINK--
Ideal Gas Heat Capacity (Cp,gas) at 298.15 K	132.70	J/mol·K	--INVALID-LINK--

Note: The values for 4-propylcyclohexanol isomers would be expected to differ from these due to the presence of the propyl group.

For estimating the thermodynamic properties of the 4-propylcyclohexanol isomers, computational chemistry methods such as the G3MP2 composite method and group-additivity approaches can be employed. These methods have been shown to provide reasonable estimates for alkyl-substituted cyclohexanes.[1]

Experimental Protocols for Determining Thermodynamic Properties

The following sections detail the established experimental methodologies that would be used to determine the thermodynamic properties of 4-propylcyclohexanol isomers.

Enthalpy of Formation (ΔfH°)

The standard enthalpy of formation is typically determined indirectly using combustion calorimetry.

Methodology: Oxygen Bomb Calorimetry

• Sample Preparation: A precisely weighed sample of the purified 4-propylcyclohexanol isomer is placed in a crucible within a high-pressure vessel, the "bomb."

• Combustion: The bomb is filled with high-pressure oxygen and submerged in a known quantity of water in an insulated container (the calorimeter). The sample is then ignited electrically.

• Temperature Measurement: The temperature change of the water is carefully measured.

• Calculation: The heat released by the combustion reaction is calculated from the temperature change and the heat capacity of the calorimeter. This gives the enthalpy of combustion (ΔcH°).

• Hess's Law: The enthalpy of formation is then calculated using Hess's Law, by combining the experimental enthalpy of combustion with the known standard enthalpies of formation of the combustion products (CO2 and H2O).

dot

Caption: Workflow for determining the enthalpy of formation via bomb calorimetry.

Entropy (S°)

Standard entropy can be determined from heat capacity measurements at different temperatures or from vapor pressure measurements.

Methodology: Vapor Pressure Measurement (Knudsen Effusion Method)

• Sample Placement: A sample of the isomer is placed in a Knudsen cell, which is a container with a small, well-defined orifice.

• High Vacuum: The cell is placed in a high-vacuum chamber and heated to a constant temperature.

• Effusion: The rate of mass loss of the sample due to the effusion of vapor through the orifice is measured.

• Vapor Pressure Calculation: The vapor pressure is calculated from the rate of mass loss.

• Clausius-Clapeyron Equation: By measuring the vapor pressure at various temperatures, a plot of ln(P) versus 1/T can be generated. The slope of this line is equal to -ΔH_vap/R, allowing for the determination of the enthalpy of vaporization.

• Entropy of Vaporization: The entropy of vaporization (ΔS_vap) can then be calculated using the relationship ΔG_vap = ΔH_vap - TΔS_vap, where ΔG_vap is related to the vapor pressure.

Gibbs Free Energy (G°)

The Gibbs free energy of formation (ΔfG°) can be calculated from the experimentally determined enthalpy of formation (ΔfH°) and the standard entropy (S°) using the Gibbs-Helmholtz equation:

ΔfG° = ΔfH° - TΔS°

Where ΔS° is the entropy change of the formation reaction, calculated from the standard entropies of the compound and its constituent elements in their standard states.

Conclusion

While direct experimental thermodynamic data for the isomers of 4-propylcyclohexanol are not currently abundant in the literature, a strong theoretical and experimental framework exists for their determination. The principles of conformational analysis predict that the trans isomer, allowing for a di-equatorial arrangement of the bulky substituents, will be thermodynamically more stable than the cis isomer. Standard experimental techniques such as oxygen bomb calorimetry and vapor pressure measurements provide robust methods for quantifying the enthalpy and entropy of these compounds. For researchers and professionals in drug development and material science, an understanding of these principles and methodologies is essential for predicting and interpreting the behavior of 4-propylcyclohexanol isomers. Future work should focus on the experimental determination of these key thermodynamic properties to validate theoretical predictions and provide a solid foundation for their application.

References

• 1. Comprehensive Thermodynamic Study of Alkyl-Cyclohexanes as Liquid Organic Hydrogen Carriers Motifs [mdpi.com]

A Comprehensive Quantum Chemical Analysis of 4-Propylcyclohexanol: Conformational Stability, Spectroscopic Signatures, and Electronic Properties

Abstract: This technical guide provides an in-depth analysis of the molecular structure, vibrational spectra, and electronic properties of 4-Propylcyclohexanol, a significant intermediate in various chemical syntheses. Leveraging Density Functional Theory (DFT), this paper explores the conformational landscape of cis and trans isomers, identifying the most stable geometries. Key quantum chemical descriptors, including optimized geometrical parameters, vibrational frequencies, and frontier molecular orbital energies, are presented. The methodologies outlined herein offer a robust computational framework for the characterization of substituted cyclohexanols, providing valuable insights for researchers, scientists, and professionals in the field of drug development and materials science.

Introduction

4-Propylcyclohexanol is a cycloaliphatic alcohol with applications as a synthetic intermediate.[1][2] Its stereoisomers, arising from the relative orientations of the propyl and hydroxyl substituents on the cyclohexane ring, exhibit distinct physical and chemical properties. A thorough understanding of the conformational preferences and electronic structure of these isomers is crucial for controlling reaction stereoselectivity and for the rational design of new molecules.

Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), have become indispensable tools for elucidating molecular properties with high accuracy.[3] These methods allow for the detailed investigation of conformational energies, vibrational spectra (FT-IR and Raman), and electronic characteristics such as the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies.[4][5] This guide presents a comprehensive computational study of the cis and trans isomers of 4-Propylcyclohexanol.

Computational Methodology

The quantum chemical calculations detailed in this work were performed using the Gaussian 09 suite of programs. The molecular geometries of the various conformers of 4-Propylcyclohexanol were optimized using DFT with the B3LYP functional and the 6-311++G(d,p) basis set. This level of theory is well-established for providing a good balance between accuracy and computational cost for organic molecules.[6] Frequency calculations were performed at the same level of theory to confirm that the optimized structures correspond to local minima on the potential energy surface (no imaginary frequencies) and to obtain the vibrational frequencies for simulating the IR and Raman spectra. The electronic properties, including HOMO-LUMO energies and dipole moments, were also derived from the optimized structures.

References

• 1. chembk.com [chembk.com]
• 2. 4-Propylcyclohexanol | CymitQuimica [cymitquimica.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Spectroscopic (infrared, Raman, UV and NMR) analysis, Gaussian hybrid computational investigation (MEP maps/HOMO and LUMO) on cyclohexanone oxime. | Semantic Scholar [semanticscholar.org]
• 5. Spectroscopic (infrared, Raman, UV and NMR) analysis, Gaussian hybrid computational investigation (MEP maps/HOMO and LUMO) on cyclohexanone oxime - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to 4-Propylcyclohexanol: Discovery, History, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-propylcyclohexanol, a significant cycloaliphatic alcohol. It covers the historical context of its discovery, detailed modern and historical synthetic methodologies, and a thorough compilation of its physicochemical properties. The guide is intended to be a core resource for professionals in research and drug development, offering detailed experimental protocols, comparative data analysis, and visualizations of key chemical pathways.

Introduction

4-Propylcyclohexanol (C₉H₁₈O) is a cyclic alcohol that exists as two main stereoisomers: cis and trans. The orientation of the propyl and hydroxyl groups relative to the cyclohexane ring significantly influences the molecule's physical and chemical properties, as well as its applications. While not a household name, 4-propylcyclohexanol and its derivatives are of interest in various fields, including materials science and as intermediates in the synthesis of more complex molecules. This guide delves into the discovery, synthesis, and characterization of this compound, providing a foundational resource for researchers.

Discovery and History

While a definitive singular "discovery" of 4-propylcyclohexanol in the historical chemical literature is not prominently documented, its synthesis falls within the broader exploration of substituted cyclohexanols that gained momentum in the early to mid-20th century. Early research into the catalytic hydrogenation of phenols and the reactions of Grignard reagents with cyclohexanones laid the groundwork for the eventual synthesis of a wide array of 4-alkylcyclohexanols.

The synthesis of various alkyl-substituted cyclohexanols was a natural progression from the study of cyclohexanol itself and its simpler derivatives. These investigations were often driven by an interest in stereochemistry and the influence of substituents on the reactivity and physical properties of the cyclohexane ring. While a specific first synthesis of 4-propylcyclohexanol is not readily identifiable from the available literature, it is highly probable that it was first prepared and characterized as part of these broader studies into the synthesis and properties of 4-alkylcyclohexanols.

Physicochemical Properties

The physical and chemical properties of 4-propylcyclohexanol are influenced by its isomeric form. The trans isomer, with the propyl and hydroxyl groups on opposite sides of the ring, is generally more stable than the cis isomer. A summary of key quantitative data is presented in Table 1.

Property	Value (cis/trans mixture unless specified)	Reference(s)
Molecular Formula	C₉H₁₈O	[1][2]
Molecular Weight	142.24 g/mol	[1][2]
CAS Number	52204-65-6 (cis- and trans- mixture)	[1][2]
98790-22-8 (cis-)
77866-58-1 (trans-)
Appearance	Colorless to light yellow liquid	[3]
Boiling Point	approx. 209-210 °C	[3]
Melting Point	approx. -52 °C	[3]
Density	approx. 0.853 - 0.91 g/mL	[2][3]
Refractive Index	~1.46	[2]

Synthesis of 4-Propylcyclohexanol

Several synthetic routes to 4-propylcyclohexanol have been developed, each with its own advantages regarding stereoselectivity, yield, and reaction conditions. The primary methods include the reduction of 4-propylcyclohexanone, the catalytic hydrogenation of 4-propylphenol, and Grignard synthesis.

Reduction of 4-Propylcyclohexanone

The reduction of 4-propylcyclohexanone is a common and effective method for synthesizing 4-propylcyclohexanol. The choice of reducing agent can influence the stereoselectivity of the reaction, yielding different ratios of the cis and trans isomers.

A highly stereoselective method for the synthesis of cis-4-propylcyclohexanol utilizes a mutant alcohol dehydrogenase (ADH) from Lactobacillus kefir coupled with a glucose dehydrogenase (GDH) for cofactor regeneration.[4]

Experimental Protocol: [4]

• Reaction Setup: A 2 L reaction system is prepared with the following components under optimized conditions:

  • 4-propylcyclohexanone: 125 g/L

  • Mutant ADH (LK-TADH) cell dosage: 30 g/L

  • Glucose Dehydrogenase (GDH) cell dosage: 10 g/L

  • NAD⁺: 0.1 g/L

  • Glucose to substrate molar ratio: 1.2:1

• Reaction Conditions: The reaction is maintained at a temperature of 35 °C, and the pH is kept between 7.0 and 8.0 by the automated addition of 2 M Na₂CO₃.

• Reaction Monitoring and Work-up: The reaction is monitored for the complete conversion of 4-propylcyclohexanone. Upon completion (typically within 5 hours), the reaction solution is extracted three times with ethyl acetate.

• Purification: The combined organic extracts are dried over anhydrous sodium sulfate, and the solvent is removed by rotary evaporation to yield cis-4-propylcyclohexanol.

This method has been reported to achieve a high yield (90.32%) with excellent stereoselectivity, producing a cis/trans ratio of 99.5:0.5.[4]

Enzymatic synthesis of cis-4-Propylcyclohexanol.

Catalytic Hydrogenation of 4-Propylphenol

The catalytic hydrogenation of 4-propylphenol is another viable route to 4-propylcyclohexanol. This method involves the reduction of the aromatic ring under hydrogen pressure in the presence of a metal catalyst.

Experimental Protocol: [5]

• Reaction Setup: A high-pressure batch reactor is charged with 4-propylphenol (5.0 mmol, 681 mg), a catalyst (e.g., 2 wt% Pt on a support, 98 mg), and a solvent (e.g., water, 40 mL).

• Reaction Conditions: The reactor is pressurized with H₂ to 2 MPa at room temperature. The mixture is then heated to the desired reaction temperature (e.g., up to 300 °C) with continuous stirring (e.g., 600 rpm) for a specified time (e.g., 1 hour).

• Work-up and Analysis: After cooling to room temperature, the reaction mixture is extracted with an organic solvent like ethyl acetate. The organic layer is then analyzed by gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS) to determine the product distribution. The catalyst can be recovered by centrifugation for reuse.

The specific conditions, including the choice of catalyst, solvent, temperature, and pressure, can be varied to optimize the yield and selectivity towards 4-propylcyclohexanol over other reduction products like propylcyclohexane or 4-propylcyclohexanone.[5]

Possible pathways in the catalytic hydrogenation of 4-propylphenol.

Grignard Synthesis

The Grignard reaction provides a classic method for the formation of carbon-carbon bonds and can be adapted for the synthesis of 4-propylcyclohexanol. This involves the reaction of a propylmagnesium halide with cyclohexanone, followed by an acidic workup.

Experimental Protocol (General Procedure):

• Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and a nitrogen inlet, magnesium turnings are placed. A solution of 1-bromopropane in anhydrous diethyl ether is added dropwise to initiate the formation of propylmagnesium bromide. The reaction is typically initiated with a small crystal of iodine and may require gentle warming.

• Reaction with Cyclohexanone: Once the Grignard reagent has formed, the flask is cooled in an ice bath. A solution of cyclohexanone in anhydrous diethyl ether is added dropwise from the dropping funnel. The reaction is exothermic and the addition rate should be controlled to maintain a gentle reflux.

• Work-up: After the addition is complete, the reaction mixture is stirred at room temperature. The reaction is then quenched by the slow addition of a saturated aqueous solution of ammonium chloride or dilute acid.

• Extraction and Purification: The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed, dried over an anhydrous salt (e.g., MgSO₄), and the solvent is removed by distillation. The crude product can then be purified by distillation or chromatography to yield 4-propylcyclohexanol.

Grignard synthesis of 4-propylcyclohexanol.

Spectroscopic Characterization

The structural elucidation of 4-propylcyclohexanol and the differentiation between its cis and trans isomers are primarily achieved through nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy.

¹H NMR Spectroscopy: The proton NMR spectrum of 4-propylcyclohexanol provides key information for distinguishing between the cis and trans isomers. The chemical shift and multiplicity of the proton attached to the carbon bearing the hydroxyl group (H-1) are particularly diagnostic. In the trans isomer, H-1 is typically axial and appears as a multiplet at a higher field (lower ppm value) due to shielding effects. In the cis isomer, H-1 is equatorial and appears as a broader signal at a lower field (higher ppm value). The signals for the propyl group and the other cyclohexyl protons are also present in their expected regions. A published ¹H NMR spectrum for cis-4-propylcyclohexanol is available in the literature.[3]

¹³C NMR Spectroscopy: The carbon NMR spectrum provides complementary information. The chemical shift of the carbon attached to the hydroxyl group (C-1) is sensitive to the stereochemistry. The number of unique carbon signals can also confirm the symmetry of the molecule.

Infrared (IR) Spectroscopy: The IR spectrum of 4-propylcyclohexanol is characterized by a strong, broad absorption band in the region of 3200-3600 cm⁻¹, which is indicative of the O-H stretching vibration of the alcohol functional group. The C-H stretching vibrations of the cyclohexane ring and the propyl group appear in the region of 2850-3000 cm⁻¹. The C-O stretching vibration is typically observed in the 1000-1200 cm⁻¹ region.

Applications and Future Perspectives

4-Propylcyclohexanol and its derivatives are valuable intermediates in organic synthesis. For instance, cis-4-propylcyclohexanol is an important precursor for the synthesis of trans-2-(4-propylcyclohexyl)-1,3-propanediol, which is utilized in the manufacturing of liquid crystal displays.[4] The specific stereochemistry of the isomers can be exploited to control the three-dimensional structure of target molecules in drug discovery and materials science.

Future research may focus on the development of even more efficient and stereoselective synthetic methods, particularly those employing green chemistry principles. Further exploration of the biological activities of 4-propylcyclohexanol derivatives could also open up new avenues for its application in the pharmaceutical industry.

Conclusion

4-Propylcyclohexanol, while a seemingly simple molecule, possesses a rich chemistry stemming from its stereoisomerism. Its synthesis has evolved from classical organic reactions to highly selective enzymatic transformations. This guide has provided a comprehensive overview of its history, physicochemical properties, and synthetic methodologies, complete with detailed experimental protocols and visual aids. It is hoped that this document will serve as a valuable resource for scientists and researchers, facilitating further innovation and application of this versatile compound.

References

• 1. 4-Propylcyclohexanol | C9H18O | CID 2775094 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. labproinc.com [labproinc.com]
• 3. chembk.com [chembk.com]
• 4. mdpi.com [mdpi.com]
• 5. 4-Propylcyclohexanone synthesis - chemicalbook [chemicalbook.com]

Protocols & Analytical Methods

Synthesis of cis-4-Propylcyclohexanol: A Comparative Study of Stereoselective Reduction Methods

Application Note

Affiliation: Advanced Organic Synthesis Core, FuturePharm Inc.

Abstract

This document provides detailed protocols for the synthesis of cis-4-Propylcyclohexanol, a key intermediate in the manufacturing of liquid crystal displays and other advanced materials. Three distinct methodologies are presented, offering a comparative analysis of their stereoselectivity, yield, and operational complexity. The methods include a highly specific enzymatic reduction, a diastereoselective chemical reduction using a bulky hydride reagent, and a standard chemical reduction. Quantitative data on the diastereomeric ratio of cis to trans isomers for each method are summarized to guide researchers and process chemists in selecting the most appropriate synthetic route for their needs.

Introduction

The stereoisomeric purity of 4-propylcyclohexanol is critical for its application in liquid crystal synthesis, where the cis isomer is often the desired precursor. The reduction of the prochiral ketone, 4-propylcyclohexanone, presents a classic challenge in stereoselective synthesis. The approach of the hydride reducing agent to the carbonyl group can occur from two faces, leading to the formation of both cis and trans isomers. This application note details three distinct approaches to control this stereoselectivity:

• Enzymatic Reduction: Utilizing a mutant alcohol dehydrogenase (ADH) for highly specific biocatalytic reduction.

• Diastereoselective Chemical Reduction: Employing L-Selectride®, a sterically hindered borohydride, to favor the formation of the cis isomer.

• Standard Chemical Reduction: Using sodium borohydride (NaBH₄), a common and less selective reducing agent, for comparison.

This document provides detailed experimental protocols for each method, a comparative data summary, and a workflow diagram to assist researchers in the practical implementation of these synthetic strategies.

Data Presentation

The following table summarizes the quantitative outcomes of the three detailed synthetic methods for producing 4-propylcyclohexanol from 4-propylcyclohexanone.

Method	Reagent/Catalyst	Predominant Isomer	cis:trans Ratio	Approximate Yield	Reference
Enzymatic Reduction	Mutant Alcohol Dehydrogenase (LK-TADH)	cis	99.5 : 0.5	>90%	[1][2]
Diastereoselective Chemical Reduction	L-Selectride® (Lithium tri-sec-butylborohydride)	cis	~92 : 8	High	[3]
Standard Chemical Reduction	Sodium Borohydride (NaBH₄)	trans	~12 : 88	High	[3]
Fungal Reduction	Colletotrichum lagenarium	trans	1 : 13	Variable	[4]

Experimental Protocols

Method 1: Enzymatic Synthesis of cis-4-Propylcyclohexanol using Mutant ADH

This protocol is based on the highly stereoselective reduction of 4-propylcyclohexanone using a mutant alcohol dehydrogenase from Lactobacillus kefir (LK-TADH).

Materials:

• 4-propylcyclohexanone

• Recombinant E. coli cells expressing LK-TADH

• Glucose Dehydrogenase (GDH) for cofactor regeneration

• Nicotinamide adenine dinucleotide (NAD⁺)

• Glucose

• Phosphate buffer (pH 7.5)

• Ethyl acetate

• Anhydrous sodium sulfate

• Deionized water

Procedure:

• Reaction Setup: In a temperature-controlled reactor vessel, prepare a buffered solution (pH 7.5) containing NAD⁺ (0.1 g/L) and glucose (1.2 molar equivalents relative to the substrate).

• Addition of Biocatalysts: Add the wet cell lysate of recombinant E. coli expressing LK-TADH (e.g., 30 g/L) and GDH (e.g., 10 g/L) to the reaction mixture.

• Substrate Addition: Add 4-propylcyclohexanone to the reaction mixture to a final concentration of 125 g/L.

• Reaction Conditions: Maintain the reaction temperature at 35°C with constant stirring. Monitor the pH and adjust as necessary with a dilute base (e.g., 2 M Na₂CO₃) to keep it within the optimal range for the enzyme (pH 7.0-8.0).

• Reaction Monitoring: Monitor the conversion of 4-propylcyclohexanone to 4-propylcyclohexanol by gas chromatography (GC) or thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete (typically within 5-6 hours), extract the product from the aqueous phase with ethyl acetate (3 x volume of the reaction). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude product can be further purified by flash column chromatography or distillation if required.

Method 2: Diastereoselective Chemical Reduction to cis-4-Propylcyclohexanol using L-Selectride®

This protocol is adapted from the reduction of 4-substituted cyclohexanones and is designed to favor the formation of the cis isomer.[3][5]

Materials:

• 4-propylcyclohexanone

• L-Selectride® (1.0 M solution in THF)

• Anhydrous tetrahydrofuran (THF)

• 80% Ethanol

• 6 M Sodium hydroxide (NaOH)

• 30% Hydrogen peroxide (H₂O₂)

• Diethyl ether

• Saturated aqueous sodium carbonate (Na₂CO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas

Procedure:

• Reaction Setup: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (argon or nitrogen), add a 1.0 M solution of L-Selectride® in THF (1.2 equivalents). Cool the solution to -78°C using a dry ice/acetone bath.

• Substrate Addition: In a separate flask, dissolve 4-propylcyclohexanone (1.0 equivalent) in anhydrous THF. Slowly add the ketone solution to the cooled L-Selectride® solution via a syringe.

• Reaction Conditions: Stir the reaction mixture at -78°C for 3-4 hours.

• Quenching: After the reaction is complete, cautiously quench the reaction by the slow, dropwise addition of 80% ethanol.

• Oxidative Work-up: Allow the mixture to warm to room temperature. Carefully add 6 M NaOH, followed by the very slow, dropwise addition of 30% H₂O₂ to decompose the organoborane intermediate.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x volume).

• Washing and Drying: Combine the organic extracts and wash with saturated aqueous Na₂CO₃ solution. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting oil by flash column chromatography on silica gel to separate the cis and trans isomers.

Method 3: Standard Chemical Reduction to trans-4-Propylcyclohexanol using Sodium Borohydride

This protocol is a standard procedure for the reduction of cyclohexanones and typically yields the thermodynamically more stable trans isomer as the major product.[3][5]

Materials:

• 4-propylcyclohexanone

• Sodium borohydride (NaBH₄)

• Methanol

• 3 M Sulfuric acid (H₂SO₄)

• Diethyl ether

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Deionized water

Procedure:

• Reaction Setup: Dissolve 4-propylcyclohexanone (1.0 equivalent) in methanol in an Erlenmeyer flask equipped with a magnetic stir bar. Cool the solution in an ice bath.

• Reagent Addition: In small portions, carefully add sodium borohydride (0.4 equivalents) to the stirred solution.

• Reaction Conditions: Stir the reaction mixture in the ice bath for 30 minutes, then allow it to warm to room temperature and stir for an additional 1 hour.

• Quenching: Quench the reaction by the slow addition of 3 M H₂SO₄ until the effervescence ceases. Add water to dissolve the precipitated salts.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volume).

• Washing and Drying: Combine the organic extracts and wash sequentially with water and then brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography or distillation.

Mandatory Visualizations

Caption: Workflow for the synthesis of 4-propylcyclohexanol.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Biological Stereoselective Reduction of 4-Propylcyclohexanone and 4-Isopropylcyclohxanone by Anthracnose Fungi [jstage.jst.go.jp]
• 5. odp.library.tamu.edu [odp.library.tamu.edu]

Enantioselective Synthesis of 4-Propylcyclohexanol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the enantioselective synthesis of 4-propylcyclohexanol, a key intermediate in the manufacturing of pharmaceuticals and liquid crystal displays. The following sections outline two distinct and highly effective methods for obtaining specific stereoisomers of this compound: a biocatalytic approach for the synthesis of cis-4-propylcyclohexanol and a chemo-catalytic method for the enantioselective synthesis of chiral 4-propylcyclohexanol.

Introduction

The stereochemistry of 4-propylcyclohexanol is critical for its application in various fields. The precise arrangement of the propyl and hydroxyl groups on the cyclohexane ring dictates the molecule's physical and biological properties. Consequently, methods that provide high stereoselectivity are of paramount importance. This document details two state-of-the-art approaches to achieve this:

• Biocatalytic Reduction: An enzymatic process for the highly diastereoselective synthesis of cis-4-propylcyclohexanol from 4-propylcyclohexanone.

• Asymmetric Chemocatalytic Reduction: A method employing a chiral catalyst for the enantioselective reduction of 4-propylcyclohexanone to produce specific enantiomers of 4-propylcyclohexanol.

Quantitative data for each method is summarized for clear comparison, and detailed, step-by-step protocols are provided to enable replication in a laboratory setting.

Data Presentation

The following tables summarize the key quantitative data for the described synthetic methods.

Table 1: Synthesis of the Precursor 4-Propylcyclohexanone

Method	Starting Material	Catalyst	Solvent	Temperature (°C)	Pressure (MPa)	Time (h)	Yield (%)
Catalytic Hydrogenation	4-Propylphenol	Platinum (2 wt%)	Water	300	2	1	14

Table 2: Enantioselective Synthesis of 4-Propylcyclohexanol

Method	Starting Material	Catalyst/Enzyme	Product	Diastereomeric Ratio (cis:trans)	Enantiomeric Excess (ee)	Yield (%)
Biocatalytic Reduction	4-Propylcyclohexanone	Mutant Alcohol Dehydrogenase (LK-TADH)	cis-4-Propylcyclohexanol	99.5 : 0.5	Not applicable (diastereoselective)	90.3
Asymmetric Catalytic Reduction (Representative)	4-Propylcyclohexanone	(S)-Me-CBS-oxazaborolidine	(S)-4-Propylcyclohexanol	Not specified	>95% (expected)	High (expected)

Experimental Protocols

Protocol 1: Synthesis of 4-Propylcyclohexanone (Precursor)

This protocol describes the synthesis of the starting material, 4-propylcyclohexanone, from 4-propylphenol via catalytic hydrogenation.

Materials:

• 4-Propylphenol

• Platinum catalyst (2 wt% loading)

• Deionized Water

• Ethyl acetate

• High-pressure batch reactor (e.g., OM Lab-Tech MMJ-100, SUS316, 100 mL)

• Stirring apparatus

• Gas chromatograph (GC) and GC-mass spectrometer (GC-MS)

• 2-Isopropylphenol (internal standard)

Procedure:

• To a pre-dried high-pressure batch reactor, add 4-propylphenol (5.0 mmol, 681 mg), the platinum catalyst (98 mg), and deionized water (40 mL).

• Seal the reactor and pressurize with hydrogen gas to 2 MPa at room temperature.

• Heat the reactor to 300 °C while continuously stirring at 600 rpm.

• Maintain the reaction at 300 °C for 1 hour.

• After the reaction is complete, cool the reactor to room temperature.

• Extract the reaction mixture with ethyl acetate.

• Analyze the organic layer by GC and GC-MS using 2-isopropylphenol as an internal standard to determine the yield.[1]

Protocol 2: Biocatalytic Synthesis of cis-4-Propylcyclohexanol

This protocol details the highly diastereoselective synthesis of cis-4-propylcyclohexanol using a mutant alcohol dehydrogenase from Lactobacillus kefir (LK-TADH) coupled with a glucose dehydrogenase (GDH) for cofactor regeneration.[2]

Materials:

• 4-Propylcyclohexanone

• Recombinant E. coli cells expressing LK-TADH (A94T/F147L/L199H/A202L)

• Recombinant E. coli cells expressing GDH

• NAD⁺

• Glucose

• Sodium carbonate (Na₂CO₃) solution (2 M)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• Reaction vessel (e.g., 2 L reactor) with pH and temperature control

Procedure:

• Prepare a 2 L reaction system with the following components under optimized conditions:

  • Temperature: 35 °C

  • pH: Maintained between 7.0 and 8.0

  • 4-Propylcyclohexanone concentration: 125 g/L

  • LK-TADH cell dosage: 30 g/L

  • NAD⁺ concentration: 0.1 g/L

  • GDH cell dosage: 10 g/L

  • Glucose to substrate molar ratio: 1.2:1

• Add 4-propylcyclohexanone to the reaction system.

• Automatically add 2 M Na₂CO₃ solution as needed to maintain the pH between 7.0 and 8.0.

• Monitor the reaction progress until the 4-propylcyclohexanone is completely transformed (approximately 5 hours).

• Once the reaction is complete, extract the reaction solution three times with an equal volume of ethyl acetate.

• Dry the combined organic extracts over anhydrous sodium sulfate.

• Evaporate the solvent under reduced pressure to obtain the final product, cis-4-propylcyclohexanol.[2]

Protocol 3: Asymmetric Catalytic Reduction of 4-Propylcyclohexanone (Representative Protocol)

This protocol is a representative procedure for the enantioselective reduction of 4-propylcyclohexanone using a Corey-Bakshi-Shibata (CBS) catalyst. The conditions are based on established methods for the reduction of similar cyclic ketones and are expected to yield the corresponding chiral alcohol with high enantioselectivity.

Materials:

• 4-Propylcyclohexanone

• (S)-Methyl-CBS-oxazaborolidine ((S)-Me-CBS)

• Borane-tetrahydrofuran complex (BH₃·THF) solution (1.0 M in THF)

• Anhydrous tetrahydrofuran (THF)

• Toluene

• Methanol

• Hydrochloric acid (HCl) solution

• Standard laboratory glassware for anhydrous reactions

Procedure:

• To a stirred solution of (S)-Me-CBS-oxazaborolidine (0.1 equivalents) in anhydrous THF, add BH₃·THF solution (1.0 M in THF, 0.6 equivalents) dropwise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Stir the mixture for 15 minutes at 0 °C.

• In a separate flask, azeotropically dry the 4-propylcyclohexanone (1.0 equivalent) with toluene and then dissolve it in anhydrous THF.

• Cool the catalyst solution to -78 °C and add the solution of 4-propylcyclohexanone dropwise.

• Stir the resulting mixture for 1 hour at -78 °C.

• Slowly add additional BH₃·THF solution (1.0 M in THF, 0.6 equivalents) dropwise over 1 hour at -78 °C.

• Gradually warm the reaction mixture to -40 °C over 30 minutes and continue stirring for another 30 minutes at this temperature.

• Quench the reaction by the slow addition of methanol, followed by hydrochloric acid solution.

• Allow the mixture to warm to room temperature and then perform an aqueous workup.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Dry the combined organic layers, concentrate under reduced pressure, and purify the product by chromatography to obtain the enantioenriched 4-propylcyclohexanol.

Visualizations

The following diagrams illustrate the key workflows and concepts described in this document.

Caption: Overall workflow for the synthesis of 4-propylcyclohexanol.

Caption: Biocatalytic reduction pathway with cofactor regeneration.

Caption: Simplified mechanism of CBS-catalyzed asymmetric reduction.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. drnerz.com [drnerz.com]

Application Notes: Biocatalytic Reduction of 4-Propylcyclohexanone to 4-Propylcyclohexanol

Introduction

The reduction of prochiral ketones to their corresponding chiral alcohols is a critical transformation in the synthesis of valuable intermediates for the pharmaceutical, agrochemical, and fragrance industries. 4-Propylcyclohexanol, a key building block, is utilized in the synthesis of liquid crystals and as an intermediate in the production of various organic compounds, including pharmaceuticals.[1] Biocatalytic reduction, employing enzymes such as ketoreductases (KREDs) or alcohol dehydrogenases (ADHs), offers a green and highly selective alternative to traditional chemical methods, which often rely on hazardous reagents and may lack stereoselectivity.[2] This application note details protocols for the efficient and selective reduction of 4-propylcyclohexanone to 4-propylcyclohexanol using both a specific recombinant enzyme and a whole-cell biocatalyst.

Principle of the Method

The biocatalytic reduction of 4-propylcyclohexanone involves the use of a ketoreductase, which facilitates the transfer of a hydride from a nicotinamide cofactor (NADH or NADPH) to the carbonyl group of the substrate. This enzymatic reaction typically yields a specific stereoisomer of the alcohol product with high fidelity. To ensure a continuous supply of the expensive cofactor in its reduced form, a cofactor regeneration system is often employed. This can be achieved by coupling the primary reaction with a secondary enzyme, such as glucose dehydrogenase (GDH), which oxidizes a sacrificial co-substrate (e.g., glucose) to regenerate the NADH or NADPH.[3] Alternatively, whole-cell biocatalysts like Saccharomyces cerevisiae (Baker's Yeast) contain endogenous dehydrogenases and cofactor regeneration systems, offering a simpler, albeit often less specific, one-pot solution.

Key Biocatalysts and Performance Data

The choice of biocatalyst is paramount for achieving high conversion and selectivity. Below is a comparison of two approaches: a highly efficient engineered enzyme and a readily available whole-cell catalyst.

Table 1: Performance of a Mutant Alcohol Dehydrogenase (LK-TADH) [3]

Parameter	Value
Enzyme	Mutant Alcohol Dehydrogenase from Lactobacillus kefir (LK-TADH)
Co-substrate/Cofactor Regeneration	Glucose / Glucose Dehydrogenase (GDH)
Substrate Concentration	125 g/L
Conversion	100%
Reaction Time	5 hours
Product Yield	90.32%
cis:trans Ratio	99.5:0.5
Optimal Temperature	35 °C
Optimal pH	7.0 - 8.0

Table 2: Representative Performance of Baker's Yeast for Substituted Cyclohexanones

Parameter	Value
Biocatalyst	Saccharomyces cerevisiae (Baker's Yeast)
Co-substrate	Glucose or other sugars (endogenous)
Substrate	4-Methylcyclohexanone (as a proxy)
trans:cis Ratio	84:16[4]
Conversion/Yield	Substrate-dependent, typically moderate to high
Reaction Time	24 - 48 hours
Optimal Temperature	30 - 37 °C
Optimal pH	~7.0

Note: Specific performance data for Baker's yeast with 4-propylcyclohexanone is not extensively published and would require experimental optimization.

Experimental Protocols

Protocol 1: High-Efficiency Reduction Using Recombinant LK-TADH and GDH

This protocol is based on the highly efficient method described by Chen et al. (2022).[3]

Materials:

• 4-Propylcyclohexanone (Substrate)

• Recombinant E. coli cells expressing LK-TADH (wet cell lysate)

• Recombinant E. coli cells expressing GDH (wet cell lysate)

• Nicotinamide adenine dinucleotide (NAD⁺)

• D-Glucose

• Phosphate Buffer (e.g., 100 mM, pH 7.5)

• Sodium Carbonate (Na₂CO₃) solution (2 M) for pH control

• Ethyl acetate (for extraction)

• Anhydrous sodium sulfate (for drying)

Equipment:

• Bioreactor or temperature-controlled stirred vessel (e.g., 2 L)

• pH meter and controller

• Magnetic stirrer and stir bar

• Centrifuge

• Rotary evaporator

• Gas Chromatograph (GC) with FID detector

Procedure:

• Reaction Setup: In a 2 L bioreactor, combine the phosphate buffer, 30 g/L of LK-TADH wet cell lysate, and 10 g/L of GDH wet cell lysate.[3]

• Cofactor and Co-substrate Addition: Add NAD⁺ to a final concentration of 0.1 g/L. Add D-glucose to achieve a glucose-to-substrate molar ratio of 1.2:1.[3]

• Substrate Addition: Add 4-propylcyclohexanone to a final concentration of 125 g/L.[3]

• Reaction Conditions: Maintain the reaction temperature at 35 °C with constant stirring. Monitor the pH and maintain it between 7.0 and 8.0 by the automated addition of 2 M Na₂CO₃.[3]

• Monitoring the Reaction: Take aliquots at regular intervals (e.g., every hour) and analyze by GC to monitor the disappearance of the substrate. The reaction should be complete within 5-6 hours.[3]

• Work-up and Product Isolation:

  • Once the reaction is complete, terminate the stirring.

  • Extract the reaction mixture three times with an equal volume of ethyl acetate.

  • Pool the organic layers and dry over anhydrous sodium sulfate.

  • Filter to remove the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the 4-propylcyclohexanol product.[3]

Protocol 2: Whole-Cell Reduction Using Saccharomyces cerevisiae (Baker's Yeast)

This protocol is a general method for ketone reduction using Baker's yeast and should be optimized for 4-propylcyclohexanone.

Materials:

• 4-Propylcyclohexanone

• Active dry Baker's Yeast

• Sucrose or D-Glucose

• Tap water or buffer (pH ~7.0)

• Ethyl acetate (for extraction)

• Anhydrous sodium sulfate (for drying)

Equipment:

• Erlenmeyer flask

• Orbital shaker or magnetic stirrer

• Centrifuge

• Rotary evaporator

• Gas Chromatograph (GC) with FID detector

Procedure:

• Yeast Activation: In an Erlenmeyer flask, suspend 10 g of active dry Baker's yeast in 50 mL of warm (35-40 °C) tap water containing 5 g of sucrose. Stir for 30 minutes to activate the yeast.

• Substrate Addition: Dissolve 1 g of 4-propylcyclohexanone in a minimal amount of ethanol or DMSO (to aid solubility) and add it to the yeast suspension.

• Reaction Conditions: Seal the flask (allowing for CO₂ release) and place it on an orbital shaker or use a magnetic stirrer. Maintain the temperature at approximately 30-37 °C for 24-48 hours.

• Monitoring the Reaction: Monitor the reaction progress by periodically taking a small sample, extracting it with ethyl acetate, and analyzing by GC.

• Work-up and Product Isolation:

  • After the desired conversion is reached, add an equal volume of ethyl acetate to the flask and stir vigorously for 10 minutes.

  • Separate the organic layer. A centrifugation step may be necessary to break any emulsion.

  • Extract the aqueous layer two more times with ethyl acetate.

  • Pool the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate using a rotary evaporator.

Protocol 3: Analytical Method - Gas Chromatography (GC)

Instrument and Column:

• Agilent 7820 GC (or equivalent) with a Flame Ionization Detector (FID).[3]

• Column: HP-5 capillary column (30 m × 0.25 mm × 0.25 µm) or equivalent 5% phenyl-methylpolysiloxane column.[3]

GC Parameters: [3]

• Injector Temperature: 250 °C

• Detector Temperature: 250 °C

• Carrier Gas: Helium or Hydrogen

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold at 250 °C for 30 minutes.

• Expected Retention Times:

  • cis-4-Propylcyclohexanol: ~9.68 min

  • trans-4-Propylcyclohexanol: ~9.88 min

  • 4-Propylcyclohexanone: ~9.93 min

Calculations: The substrate conversion and product selectivity can be calculated from the peak areas in the chromatogram.

• Conversion (%) = [ (Initial Substrate Area - Final Substrate Area) / Initial Substrate Area ] × 100

• cis-Selectivity (%) = [ cis-Alcohol Area / (cis-Alcohol Area + trans-Alcohol Area) ] × 100

Visualizations

References

• 1. 4-Propylcyclohexanol [myskinrecipes.com]
• 2. Engineering ketoreductases for the enantioselective synthesis of chiral alcohols - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. A Convenient Procedure for the Asymmetric Reduction of Prochiral ketones using TetrabutylammoniumFfluoride, Polymethylhydrosiloxane and Biocatalysts, Baker’s Yeast – Biomedical and Pharmacology Journal [biomedpharmajournal.org]

Application Notes and Protocols for the Synthesis of a Nematic Liquid Crystal from 4-Propylcyclohexanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the synthesis and characterization of the nematic liquid crystal, 4-(trans-4-propylcyclohexyl)-4'-cyanobiphenyl, utilizing 4-propylcyclohexanol as a readily available precursor. Detailed experimental protocols for a multi-step synthesis are presented, including the oxidation of the starting material, formation of a key organobromine intermediate, and a final palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. Furthermore, standardized protocols for the characterization of the final product's mesomorphic and physical properties, such as clearing point, birefringence, and dielectric anisotropy, are outlined. All quantitative data is summarized in structured tables for clarity and comparative analysis. Visual workflows and reaction mechanisms are provided using Graphviz diagrams to facilitate a deeper understanding of the processes involved.

Introduction

Liquid crystals are a unique state of matter that exhibit properties between those of conventional liquids and solid crystals.[1] Their molecular anisotropy and response to external stimuli, such as electric fields, make them indispensable components in a wide array of technologies, most notably liquid crystal displays (LCDs). The cyanobiphenyl series of liquid crystals are well-known for their desirable mesomorphic properties, including a stable nematic phase at ambient temperatures and high positive dielectric anisotropy.[2]

4-Propylcyclohexanol is an excellent and versatile starting material for the synthesis of various liquid crystal cores. Its saturated cyclohexyl ring provides a non-aromatic, rigid component that can influence the final mesomorphic properties of the molecule. This application note details a robust synthetic pathway to a cyanobiphenyl-based liquid crystal, highlighting the transformation of 4-propylcyclohexanol into a valuable liquid crystal product.

Synthetic Pathway Overview

The synthesis of 4-(trans-4-propylcyclohexyl)-4'-cyanobiphenyl from 4-propylcyclohexanol is a multi-step process. The overall workflow is depicted below.

Caption: Overall synthetic workflow.

Experimental Protocols

Step 1: Oxidation of 4-Propylcyclohexanol to 4-Propylcyclohexanone

This protocol utilizes the Jones oxidation to efficiently convert the secondary alcohol to a ketone.[3]

Materials:

• 4-Propylcyclohexanol

• Chromium trioxide (CrO₃)

• Concentrated sulfuric acid (H₂SO₄)

• Acetone

• Isopropanol

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Preparation of Jones Reagent: In a beaker, dissolve 26.7 g of chromium trioxide in 23 mL of concentrated sulfuric acid. With caution and stirring, slowly add this mixture to 50 mL of water and allow it to cool to room temperature.[4]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 10.0 g of 4-propylcyclohexanol in 100 mL of acetone. Cool the flask in an ice-water bath.

• Oxidation: Slowly add the prepared Jones reagent dropwise to the stirred solution of the alcohol, maintaining the temperature below 30°C. A color change from orange-red to green will be observed. Continue adding the reagent until the orange-red color persists.[4]

• Reaction Monitoring & Quenching: After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 4 hours. Monitor the reaction progress using thin-layer chromatography (TLC). Once the reaction is complete, quench the excess oxidant by the dropwise addition of isopropanol until the orange color disappears.

• Work-up and Isolation: Remove the acetone by rotary evaporation. Add 100 mL of water to the residue and extract the aqueous layer with three 50 mL portions of diethyl ether.

• Purification: Combine the organic extracts, wash with saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 4-propylcyclohexanone. The product can be further purified by vacuum distillation.

Step 2: Synthesis of 1-Bromo-4-(trans-4-propylcyclohexyl)benzene

This step involves the formation of a key intermediate for the subsequent cross-coupling reaction. The protocol is adapted from a similar synthesis.

Materials:

• 4-Propylcyclohexanone

• p-Dibromobenzene

• Magnesium (Mg) turnings

• Tetrahydrofuran (THF), anhydrous

• Toluene

• 3N Hydrochloric acid (HCl)

• Potassium hydrogen sulfate (KHSO₄)

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-necked flask under a nitrogen atmosphere, add 1.2 g of magnesium turnings. Add a solution of 5.6 g of p-dibromobenzene in 200 mL of anhydrous THF dropwise to initiate the Grignard reaction, maintaining a gentle reflux. After the addition is complete, continue to reflux for 1 hour.

• Reaction with Ketone: Cool the Grignard reagent to room temperature. Add a solution of the 4-propylcyclohexanone (from Step 1) in 100 mL of anhydrous THF dropwise, keeping the temperature below 30°C. After the addition, reflux the mixture for 1.5 hours.

• Work-up: Cool the reaction mixture and quench by the slow addition of 3N hydrochloric acid. Extract the aqueous layer with toluene (3 x 100 mL). Combine the organic layers, wash with water, and remove the solvent under reduced pressure.

• Dehydration and Aromatization: To the resulting crude alcohol, add 2.5 g of potassium hydrogen sulfate and heat to 200°C for 2 hours under a nitrogen atmosphere. Cool the mixture, add 300 mL of toluene, and filter to remove the potassium hydrogen sulfate. Wash the toluene layer with water and remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield 1-bromo-4-(trans-4-propylcyclohexyl)benzene.

Step 3: Suzuki-Miyaura Cross-Coupling to Yield 4-(trans-4-propylcyclohexyl)-4'-cyanobiphenyl

This final step utilizes a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction to form the biphenyl core of the liquid crystal.[5][6]

Materials:

• 1-Bromo-4-(trans-4-propylcyclohexyl)benzene (from Step 2)

• 4-Cyanophenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Potassium phosphate (K₃PO₄)

• Anhydrous 1,4-dioxane

• Degassed water

• Ethyl acetate

• Brine

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask, add 1-bromo-4-(trans-4-propylcyclohexyl)benzene (1.0 mmol), 4-cyanophenylboronic acid (1.2 mmol), and potassium phosphate (2.0 mmol).

• Catalyst and Solvent Addition: Under an inert atmosphere, add palladium(II) acetate (0.02 mmol, 2 mol%). Add 5 mL of anhydrous 1,4-dioxane and 1 mL of degassed water.

• Reaction: Seal the flask and purge with nitrogen or argon for 15 minutes. Heat the reaction mixture to 100°C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Work-up: Cool the reaction mixture to room temperature. Dilute with 20 mL of ethyl acetate and 10 mL of water. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel followed by recrystallization from a suitable solvent (e.g., ethanol) to yield the final liquid crystal product, 4-(trans-4-propylcyclohexyl)-4'-cyanobiphenyl.

Caption: Generalized Suzuki-Miyaura catalytic cycle.

Data Presentation

The expected physical and mesomorphic properties of the synthesized liquid crystal and related compounds are summarized below.

Compound	Abbreviation	Molar Mass ( g/mol )	Melting Point (°C)	Nematic to Isotropic Transition (°C) (Clearing Point)	Birefringence (Δn)	Dielectric Anisotropy (Δε)
4-Cyano-4'-pentylbiphenyl	5CB	249.36	22.5	35.0	~0.18	+11.5
4-Cyano-4'-heptylbiphenyl	7CB	277.41	30.0	42.8	~0.17	+6.7
4-(trans-4-propylcyclohexyl)-4'-cyanobiphenyl	(Target)	317.48	N/A	N/A	N/A	N/A
4-(trans-4'-n-hexylcyclohexyl)-isothiocyanatobenzene	6CHBT	327.54	13.0	42.8	~0.15	N/A

Characterization Protocols

Determination of Phase Transition Temperatures

Method: Differential Scanning Calorimetry (DSC) and Polarized Optical Microscopy (POM).

Protocol:

• DSC: Accurately weigh a small sample (2-5 mg) of the purified liquid crystal into an aluminum DSC pan and seal it. Place the sample and an empty reference pan in the DSC instrument. Heat the sample at a controlled rate (e.g., 5 °C/min) under a nitrogen atmosphere to a temperature above the expected clearing point. Then, cool the sample at the same rate. The melting and clearing points will be identified as the peak temperatures of the endothermic transitions on the heating scan.[9]

• POM: Place a small amount of the sample on a clean glass slide and cover with a coverslip. Heat the slide on a hot stage. Observe the sample through a polarized optical microscope as the temperature is increased. The transition from the crystalline solid to the nematic phase will be marked by the appearance of a fluid, birefringent texture. The nematic to isotropic transition (clearing point) is the temperature at which the birefringence disappears, and the view becomes dark.[9]

Measurement of Birefringence (Δn)

Method: Spectrophotometric analysis of a liquid crystal cell.

Protocol:

• Cell Preparation: Prepare a liquid crystal cell of a known thickness (e.g., 5-10 µm) with planar alignment layers. Fill the cell with the synthesized liquid crystal in its isotropic phase and then cool it slowly into the nematic phase.

• Measurement Setup: Place the liquid crystal cell between two crossed polarizers in the beam path of a spectrophotometer. The director of the liquid crystal should be oriented at 45° with respect to the polarization axes of the polarizers.

• Data Acquisition: Record the transmission spectrum of the sample over a range of wavelengths.

• Calculation: The birefringence (Δn) can be calculated from the interference fringes in the transmission spectrum using the following relationship: 2dΔn = mλ, where d is the cell gap, m is the order of the interference fringe, and λ is the wavelength of the fringe. By analyzing the positions of multiple fringes, the dispersion of the birefringence can be determined.[10][11]

Measurement of Dielectric Anisotropy (Δε)

Method: Dielectric Spectroscopy.

Protocol:

• Cell Preparation: Prepare two liquid crystal cells with a known electrode area and cell gap. One cell should have planar alignment layers (for measuring ε⊥) and the other should have homeotropic alignment layers (for measuring ε∥). Fill the cells with the liquid crystal sample.

• Measurement: Using an impedance analyzer, measure the capacitance of each cell at a specific frequency (e.g., 1 kHz) and temperature.

• Calculation: The parallel (ε∥) and perpendicular (ε⊥) components of the dielectric permittivity are calculated from the capacitance of the homeotropic and planar cells, respectively, using the formula C = εε₀(A/d), where C is the capacitance, ε is the dielectric permittivity, ε₀ is the permittivity of free space, A is the electrode area, and d is the cell gap. The dielectric anisotropy is then calculated as Δε = ε∥ - ε⊥.[12][13]

Conclusion

The protocols detailed in this application note provide a clear and reproducible pathway for the synthesis of the nematic liquid crystal 4-(trans-4-propylcyclohexyl)-4'-cyanobiphenyl from the precursor 4-propylcyclohexanol. The described characterization methods are standard techniques for evaluating the critical physical properties of the synthesized material. This work serves as a valuable resource for researchers in materials science and related fields for the development and analysis of novel liquid crystalline materials.

References

• 1. researchgate.net [researchgate.net]
• 2. ias.ac.in [ias.ac.in]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. 4-Cyano-4'-pentylbiphenyl - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Determination of birefringence dispersion in nematic liquid crystals by using an S-transform [opg.optica.org]
• 11. ijirset.com [ijirset.com]
• 12. Dielectric Spectroscopy Analysis of Liquid Crystals Recovered from End-of-Life Liquid Crystal Displays - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Dielectric Study of Liquid Crystal Dimers: Probing the Orientational Order and Molecular Interactions in Nematic and Twist-Bend Nematic Phases - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Polymerization of 4-Propylcyclohexanol Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of potential methods for the polymerization of 4-propylcyclohexanol derivatives. Due to the limited direct literature on the polymerization of 4-propylcyclohexanol, this document presents detailed protocols adapted from established procedures for structurally analogous monomers. The provided methodologies and data serve as a foundational guide for the synthesis and characterization of novel polymers based on the 4-propylcyclohexyl scaffold.

Introduction

Polymers incorporating alicyclic units, such as the cyclohexane ring, are of significant interest due to their unique thermal and mechanical properties, including high glass transition temperatures (Tg), good thermal stability, and low dielectric constants. The 4-propylcyclohexyl moiety, in particular, offers a hydrophobic and bulky side group that can influence polymer solubility, morphology, and drug-loading capacity in biomedical applications. This document outlines three primary strategies for the polymerization of 4-propylcyclohexanol derivatives: Free-Radical Polymerization of a methacrylate derivative, Cationic Polymerization of a vinyl ether derivative, and Ring-Opening Polymerization of a corresponding epoxide.

Data Presentation

The following tables summarize representative quantitative data for polymers analogous to those that could be synthesized from 4-propylcyclohexanol derivatives. This data is compiled from studies on polymers with similar cyclohexyl-containing monomers and should be considered as expected values.

Table 1: Representative Molecular Weight and Polydispersity Data

Polymerization Method	Monomer	Initiator	Polymer	Mn ( g/mol )	Đ (Mw/Mn)
Free-Radical	4-Propylcyclohexyl Methacrylate	AIBN	Poly(4-propylcyclohexyl methacrylate)	25,000 - 100,000	1.5 - 3.0
Cationic	4-Propylcyclohexyl Vinyl Ether	BF₃·OEt₂	Poly(4-propylcyclohexyl vinyl ether)	10,000 - 50,000	1.2 - 2.0
Ring-Opening	4-Propylcyclohexene Oxide	Al(amine-phenolate)	Poly(4-propylcyclohexene oxide)	5,000 - 30,000	1.1 - 1.5

Mn = Number-average molecular weight; Đ = Polydispersity Index (Mw/Mn). Data are representative values from analogous polymer systems.

Table 2: Representative Thermal Properties of Cyclohexyl-Containing Polymers

Polymer	Glass Transition Temp. (Tg, °C)	Decomposition Temp. (Td, 5% wt. loss, °C)
Poly(cyclohexyl methacrylate)	~104	~350
Poly(cyclohexyl vinyl ether)	~80	~320
Poly(cyclohexene oxide)	~125	~380

These values are for the parent cyclohexyl polymers and may vary with the addition of the propyl group.

Experimental Protocols

Detailed methodologies for the synthesis of monomers and their subsequent polymerization are provided below.

Protocol 1: Free-Radical Polymerization of 4-Propylcyclohexyl Methacrylate

This protocol describes a two-step process involving the synthesis of the methacrylate monomer followed by its free-radical polymerization.

1.1 Monomer Synthesis: 4-Propylcyclohexyl Methacrylate

• Materials: 4-Propylcyclohexanol, triethylamine (TEA), methacryloyl chloride, dichloromethane (DCM), magnesium sulfate (MgSO₄).

• Procedure:

  • Dissolve 4-propylcyclohexanol (1 equivalent) and triethylamine (1.2 equivalents) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add methacryloyl chloride (1.1 equivalents) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench the reaction by adding deionized water.

  • Separate the organic layer and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield pure 4-propylcyclohexyl methacrylate.

1.2 Polymerization

• Materials: 4-Propylcyclohexyl methacrylate, azobisisobutyronitrile (AIBN), anhydrous toluene.

• Procedure:

  • Dissolve the 4-propylcyclohexyl methacrylate monomer and AIBN (initiator, 1 mol% relative to monomer) in anhydrous toluene in a Schlenk flask.

  • Subject the solution to three freeze-pump-thaw cycles to remove dissolved oxygen.

  • Place the flask in a preheated oil bath at 70 °C and stir for 24 hours.

  • Cool the reaction mixture to room temperature and precipitate the polymer by pouring the solution into a large volume of cold methanol.

  • Collect the polymer by filtration and dry under vacuum at 60 °C to a constant weight.

Protocol 2: Cationic Polymerization of 4-Propylcyclohexyl Vinyl Ether

This protocol details the synthesis of the vinyl ether monomer and its subsequent cationic polymerization.

2.1 Monomer Synthesis: 4-Propylcyclohexyl Vinyl Ether

• Materials: 4-Propylcyclohexanol, potassium hydride (KH), 18-crown-6, acetylene gas, anhydrous tetrahydrofuran (THF).

• Procedure:

  • Suspend KH (1.5 equivalents) in anhydrous THF in a flame-dried flask under nitrogen.

  • Add a catalytic amount of 18-crown-6.

  • Slowly add 4-propylcyclohexanol (1 equivalent) to the suspension.

  • Bubble acetylene gas through the stirred mixture at room temperature for 8 hours.

  • Carefully quench the reaction with water.

  • Extract the product with diethyl ether, wash with brine, and dry over anhydrous sodium sulfate.

  • Purify by distillation under reduced pressure to obtain 4-propylcyclohexyl vinyl ether.

2.2 Polymerization

• Materials: 4-Propylcyclohexyl vinyl ether, boron trifluoride diethyl etherate (BF₃·OEt₂), anhydrous dichloromethane (DCM).

• Procedure:

  • Dissolve the purified monomer in anhydrous DCM in a flame-dried Schlenk flask under a nitrogen atmosphere and cool to -78 °C.

  • In a separate flask, prepare a dilute solution of BF₃·OEt₂ in anhydrous DCM.

  • Add the initiator solution dropwise to the rapidly stirred monomer solution.

  • After the addition is complete, stir the reaction at -78 °C for 4 hours.

  • Quench the polymerization by adding a small amount of pre-chilled methanol.

  • Allow the mixture to warm to room temperature and precipitate the polymer in methanol.

  • Filter and dry the polymer under vacuum.

Mandatory Visualization

The following diagrams illustrate the logical workflows and relationships for the synthesis and polymerization of 4-propylcyclohexanol derivatives.

Caption: Workflow for synthesis and characterization of 4-propylcyclohexanol-based polymers.

Application Notes and Protocols for the Quantification of 4-Propylcyclohexanol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the quantitative analysis of 4-Propylcyclohexanol using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). These methods are essential for quality control, metabolism studies, and formulation analysis in the pharmaceutical and chemical industries.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a robust and sensitive technique for the quantification of volatile and semi-volatile compounds like 4-Propylcyclohexanol. The method described below is a general guideline that can be adapted and validated for specific matrices.

Application Note: GC-MS Analysis of 4-Propylcyclohexanol

This method is suitable for the determination of 4-Propylcyclohexanol in organic solvents and can be adapted for various sample matrices. The use of a non-polar capillary column allows for good separation of the cis and trans isomers of 4-Propylcyclohexanol. Mass spectrometry detection in Selected Ion Monitoring (SIM) mode provides high selectivity and sensitivity. It is important to monitor for potential dehydration of the analyte during analysis, which can be minimized by using a lower injection port temperature.

Quantitative Data Summary (Expected Performance)

The following table summarizes the typical performance characteristics expected from this GC-MS method. These values are estimates and will require validation for a specific application and matrix.

Parameter	Expected Value	Notes
Limit of Detection (LOD)	0.1 - 1 ng/mL	Based on SIM mode analysis.
Limit of Quantification (LOQ)	0.5 - 5 ng/mL	Based on SIM mode analysis.
Linearity (R²)	> 0.995	Over a concentration range of 5 - 1000 ng/mL.
Precision (%RSD)	< 10%	For replicate injections.
Accuracy/Recovery	90 - 110%	In a simple solvent matrix.

Experimental Protocol: GC-MS Quantification of 4-Propylcyclohexanol

1. Sample Preparation:

• Standard Preparation: Prepare a stock solution of 4-Propylcyclohexanol (cis/trans mixture) in methanol at a concentration of 1 mg/mL. Perform serial dilutions in methanol to prepare calibration standards ranging from 5 ng/mL to 1000 ng/mL.

• Sample Preparation: Dissolve the sample containing 4-Propylcyclohexanol in methanol to achieve a concentration within the calibration range. If the sample is in a complex matrix, a liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to remove interferences.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System (or equivalent).

• Mass Spectrometer: Agilent 5977B MSD (or equivalent).

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injection Volume: 1 µL.

• Injector Temperature: 250 °C.

• Split Ratio: 20:1.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold: 5 minutes at 200 °C.

• MSD Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Quantifier Ion: m/z 82 (M-H₂O-C₂H₅)⁺

  • Qualifier Ions: m/z 57, 99.

3. Data Analysis:

• Generate a calibration curve by plotting the peak area of the quantifier ion against the concentration of the calibration standards.

• Determine the concentration of 4-Propylcyclohexanol in the samples by interpolating their peak areas from the calibration curve.

High-Performance Liquid Chromatography (HPLC) Method

As 4-Propylcyclohexanol lacks a strong UV chromophore, its analysis by HPLC with UV detection requires a derivatization step to introduce a UV-active or fluorescent tag. Alternatively, a universal detector such as a Refractive Index (RI) detector or an Evaporative Light Scattering Detector (ELSD) can be used without derivatization. This section details a method using pre-column derivatization with 4-nitrobenzoyl chloride for UV detection.

Application Note: HPLC-UV Analysis of 4-Propylcyclohexanol via Derivatization

This method provides a sensitive and selective approach for the quantification of 4-Propylcyclohexanol in various samples. Derivatization with 4-nitrobenzoyl chloride converts the alcohol into a strongly UV-absorbing ester, allowing for detection at low concentrations. The reversed-phase separation provides good resolution of the derivatized product from potential interferences.

Quantitative Data Summary (Expected Performance)

The following table summarizes the typical performance characteristics expected from this HPLC-UV method. These values are estimates and will require validation for a specific application and matrix.

Parameter	Expected Value	Notes
Limit of Detection (LOD)	5 - 20 ng/mL	Dependent on derivatization efficiency.
Limit of Quantification (LOQ)	20 - 100 ng/mL	Dependent on derivatization efficiency.
Linearity (R²)	> 0.99	Over a concentration range of 0.1 - 20 µg/mL.
Precision (%RSD)	< 15%	Includes variability from the derivatization step.
Accuracy/Recovery	85 - 115%	In a simple solvent matrix.

Experimental Protocol: HPLC-UV Quantification of 4-Propylcyclohexanol

1. Derivatization Procedure:

• Reagents: 4-Propylcyclohexanol standard, 4-nitrobenzoyl chloride, pyridine, dichloromethane (DCM), methanol, acetonitrile (ACN), and water (HPLC grade).

• Standard Derivatization: In a vial, dissolve 1 mg of 4-Propylcyclohexanol in 1 mL of DCM. Add 0.2 mL of pyridine and 5 mg of 4-nitrobenzoyl chloride. Cap the vial and heat at 60 °C for 30 minutes. After cooling, evaporate the solvent under a gentle stream of nitrogen. Reconstitute the residue in 1 mL of ACN. This is the derivatized stock solution. Prepare calibration standards by diluting this stock solution with ACN.

• Sample Derivatization: Use the same procedure as for the standard, starting with a measured amount of the sample dissolved in DCM.

2. HPLC Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II LC System (or equivalent) with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

• Gradient Program:

  • 0-15 min: 60% B to 90% B

  • 15-20 min: Hold at 90% B

  • 20-21 min: 90% B to 60% B

  • 21-25 min: Hold at 60% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection Wavelength: 254 nm.

3. Data Analysis:

• Generate a calibration curve by plotting the peak area of the derivatized 4-Propylcyclohexanol against the concentration of the calibration standards.

• Determine the concentration of 4-Propylcyclohexanol in the derivatized samples by interpolating their peak areas from the calibration curve.

Visualizations

Caption: General analytical workflow for the quantification of 4-Propylcyclohexanol.

Caption: Logical flow of the GC-MS analysis process for 4-Propylcyclohexanol.

Caption: Signaling pathway of the HPLC derivatization reaction for UV detection.

Application Note and Protocol for the Purification of Synthetic 4-Propylcyclohexanol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the purification of synthetic 4-Propylcyclohexanol, a compound often utilized as an intermediate in the synthesis of pharmaceuticals and liquid crystals. The protocol outlines a multi-step purification strategy to separate the cis and trans isomers from a crude synthetic mixture, achieving high purity for both.

Introduction

Synthetic 4-Propylcyclohexanol is typically produced as a mixture of cis and trans isomers. For many applications, particularly in drug development and materials science, the specific stereoisomer is crucial for the desired biological activity or physical properties. Therefore, an efficient and reproducible purification protocol is essential to isolate the individual isomers. This application note describes a two-step purification process involving fractional distillation for initial enrichment followed by column chromatography for the final separation of the cis and trans isomers. The purity of the fractions is monitored by Gas Chromatography (GC).

Materials and Methods

Initial Purification: Fractional Distillation

Fractional distillation is employed as the primary step to separate the 4-Propylcyclohexanol isomers from non-volatile impurities and to enrich the lower-boiling point isomer. Although the boiling points of the cis and trans isomers are close, a carefully controlled fractional distillation can achieve a significant enrichment.

Final Purification: Flash Column Chromatography

Flash column chromatography is a highly effective technique for separating diastereomers like cis- and trans-4-Propylcyclohexanol. The separation is based on the differential polarity of the isomers and their interaction with the stationary phase. The trans isomer, with the hydroxyl group in an equatorial position in its most stable chair conformation, is generally less sterically hindered and thus less polar than the cis isomer. This difference in polarity allows for their separation on a silica gel column.[1]

Purity Analysis: Gas Chromatography (GC)

The purity of the crude mixture and all purified fractions is determined using a gas chromatograph equipped with a flame ionization detector (FID) and an HP-5 capillary column. The typical retention times for the isomers are approximately 9.68 minutes for cis-4-Propylcyclohexanol and 9.88 minutes for trans-4-Propylcyclohexanol under standard GC conditions.[2]

Experimental Protocols

1. Fractional Distillation Protocol

• Apparatus Setup: Assemble a fractional distillation apparatus equipped with a vacuum-jacketed Vigreux column, a distillation head with a thermometer, a condenser, and a collection flask.

• Sample Loading: Charge the distillation flask with the crude synthetic 4-Propylcyclohexanol mixture.

• Distillation: Gradually heat the distillation flask. Collect fractions based on the boiling point. The initial fractions will be enriched in the lower boiling point components.

• Fraction Collection: Collect three main fractions: a low-boiling fraction, an intermediate fraction containing a mixture of isomers, and a high-boiling fraction.

• Analysis: Analyze the composition of each fraction by GC to determine the enrichment of the cis and trans isomers.

2. Flash Column Chromatography Protocol

• Column Preparation: A glass column is packed with silica gel (230-400 mesh) as a slurry in the initial eluent (e.g., 5% ethyl acetate in hexanes).

• Sample Loading: The enriched fraction from the fractional distillation is dissolved in a minimal amount of the eluent and carefully loaded onto the top of the silica gel bed.

• Elution: The column is eluted with a gradient of ethyl acetate in hexanes, starting with a low polarity mixture (e.g., 5% ethyl acetate) and gradually increasing the polarity (e.g., up to 20% ethyl acetate).

• Fraction Collection: Collect small fractions and monitor their composition using Thin Layer Chromatography (TLC) or GC.

• Isomer Isolation: Combine the fractions containing the pure trans isomer and the pure cis isomer separately.

• Solvent Removal: Remove the solvent from the combined fractions using a rotary evaporator to obtain the purified isomers.

Data Presentation

The following table summarizes the expected quantitative data from the purification of a 100 g batch of crude 4-Propylcyclohexanol.

Purification Stage	Sample Description	Mass (g)	trans-Isomer Purity (%)	cis-Isomer Purity (%)	Overall Yield (%)
Initial	Crude Mixture	100	45	55	100
Fractional Distillation	Low-Boiling Fraction	35	65	35	35
High-Boiling Fraction	40	30	70	40
Column Chromatography	Purified trans-Isomer	28	>98	<2	28
Purified cis-Isomer	32	<2	>98	32

Visualizations

Caption: Purification workflow for 4-Propylcyclohexanol.

Caption: Decision tree for purification method selection.

References

• 1. benchchem.com [benchchem.com]
• 2. CAS 77866-58-1: trans-4-Propylcyclohexanol | CymitQuimica [cymitquimica.com]

Application Note & Protocol: 4-Propylcyclohexanol in the Synthesis of Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 4-propylcyclohexanol in the synthesis of key pharmaceutical intermediates. The focus is on the practical application of this versatile building block in generating precursors for active pharmaceutical ingredients (APIs).

Introduction

4-Propylcyclohexanol is a valuable cyclic alcohol that serves as a precursor in the synthesis of various organic molecules.[1] Its 4-propylcyclohexyl moiety is a structural component found in several classes of pharmaceutical compounds. The conversion of 4-propylcyclohexanol into key intermediates, such as 4-propylcyclohexanone, opens avenues for the synthesis of complex molecules with potential therapeutic applications. This document outlines a detailed protocol for the oxidation of 4-propylcyclohexanol to 4-propylcyclohexanone, a critical intermediate for further functionalization in drug discovery and development.

Synthesis of 4-Propylcyclohexanone: A Key Pharmaceutical Intermediate

The oxidation of 4-propylcyclohexanol to 4-propylcyclohexanone is a fundamental transformation that provides a key intermediate for various synthetic routes. 4-Substituted cyclohexanones are important precursors in the synthesis of spirocyclic compounds and other complex scaffolds relevant to medicinal chemistry.

Reaction Scheme

The overall reaction involves the oxidation of the secondary alcohol group in 4-propylcyclohexanol to a ketone.

Caption: Oxidation of 4-propylcyclohexanol to 4-propylcyclohexanone.

Experimental Protocol: Oxidation using Pyridinium Chlorochromate (PCC)

This protocol describes a common and effective method for the oxidation of secondary alcohols to ketones.

Materials:

• 4-Propylcyclohexanol (cis- and trans- mixture)

• Pyridinium chlorochromate (PCC)

• Dichloromethane (DCM), anhydrous

• Silica gel

• Diethyl ether

• Magnesium sulfate (MgSO₄), anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

• Glassware for filtration and chromatography

Procedure:

• Reaction Setup: In a dry 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 g of 4-propylcyclohexanol in 100 mL of anhydrous dichloromethane.

• Addition of Oxidant: To the stirred solution, add 1.5 equivalents of pyridinium chlorochromate (PCC) in one portion. The reaction mixture will become a dark brown slurry.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, dilute the reaction mixture with 100 mL of diethyl ether.

• Purification: Pass the mixture through a short plug of silica gel to filter out the chromium salts. Wash the silica gel plug with additional diethyl ether (2 x 50 mL).

• Extraction: Combine the organic filtrates and wash with 5% aqueous NaOH (2 x 50 mL), followed by saturated aqueous NaCl (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Final Product: The crude product is a colorless to pale yellow oil. Further purification can be achieved by vacuum distillation if required.

Data Presentation

The following table summarizes the expected quantitative data for the synthesis of 4-propylcyclohexanone from 4-propylcyclohexanol.

Parameter	Value
Starting Material	4-Propylcyclohexanol
Molecular Weight	142.24 g/mol [2]
Product	4-Propylcyclohexanone
Molecular Weight	140.22 g/mol
Reagents	Pyridinium Chlorochromate (PCC)
Solvent	Dichloromethane (DCM)
Reaction Time	2-4 hours
Typical Yield	85-95%
Purity (by GC)	>98%
Appearance	Colorless to pale yellow oil

Logical Workflow for Synthesis and Application

The following diagram illustrates the logical workflow from the starting material, 4-propylcyclohexanol, to a potential pharmaceutical application.

References

• 1. 4-Propylcyclohexanol [myskinrecipes.com]
• 2. 4-Propylcyclohexanol | C9H18O | CID 2775094 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Separation of Cis and Trans Isomers of 4-Propylcyclohexanol

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the separation of cis- and trans-4-propylcyclohexanol isomers. This resource includes detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and key data to facilitate successful separation and analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for separating cis and trans isomers of 4-propylcyclohexanol?

A1: The primary methods for separating these diastereomers are gas chromatography (GC) for analytical purposes and column chromatography or preparative high-performance liquid chromatography (HPLC) for isolating larger quantities. The choice of method depends on the required purity, the scale of the separation, and the available instrumentation.

Q2: Why is the separation of these isomers challenging?

A2: Cis and trans isomers of 4-propylcyclohexanol are diastereomers with the same molecular weight and similar chemical properties. Their subtle differences in polarity and three-dimensional structure make their separation challenging, often requiring optimized chromatographic conditions.[1]

Q3: How can I confirm the identity of the separated cis and trans isomers?

A3: Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for distinguishing between the cis and trans isomers of 4-propylcyclohexanol. The chemical shifts and coupling constants of the proton on the carbon bearing the hydroxyl group (C1-H) are characteristically different for each isomer due to their distinct axial and equatorial orientations. Gas chromatography-mass spectrometry (GC-MS) can also be used for identification based on their mass spectra and retention times.

Q4: What is a key difference in the properties of the cis and trans isomers that can be exploited for separation?

A4: The primary difference lies in their stereochemistry. The trans isomer, with the hydroxyl group in the more stable equatorial position, is generally less polar than the cis isomer, where the hydroxyl group is in the axial position. This difference in polarity is the basis for their separation by chromatography.

Troubleshooting Guides

This section provides solutions to common problems encountered during the chromatographic separation of 4-propylcyclohexanol isomers.

Issue 1: Poor or No Separation of Isomers

Symptoms:

• A single broad peak is observed instead of two distinct peaks in the chromatogram.

• The peaks for the cis and trans isomers are heavily overlapping.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inappropriate Mobile Phase Polarity (Column Chromatography & HPLC)	Optimize the solvent system. For normal-phase chromatography, a low-polarity mobile phase (e.g., a mixture of hexane and ethyl acetate) is typically used. Systematically vary the ratio of the polar modifier (ethyl acetate) to achieve better separation. A lower polarity mobile phase will generally increase retention times and may improve resolution.
Incorrect Stationary Phase (HPLC)	For separating diastereomers like cis- and trans-4-propylcyclohexanol, a standard C18 column may not provide sufficient selectivity. Consider using a polar-embedded column or a phenyl-hexyl column, which can offer different selectivities.
Column Overloading	The amount of sample loaded onto the column is too high, leading to band broadening and poor resolution. Reduce the sample concentration or the injection volume.
Improper Column Packing (Column Chromatography)	Channels or cracks in the stationary phase can lead to uneven solvent flow and poor separation. Ensure the column is packed uniformly. A slurry packing method is often preferred.

Issue 2: Peak Tailing or Asymmetric Peaks

Symptoms:

• The peaks in the chromatogram are not symmetrical, with a "tail" extending from the back of the peak.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Secondary Interactions with Stationary Phase	Residual acidic silanol groups on the silica gel can interact with the hydroxyl group of the analyte, causing tailing. Add a small amount of a polar modifier, such as triethylamine (0.1-0.5%), to the mobile phase to block these active sites.
Sample Solvent Incompatibility	If the sample is dissolved in a solvent significantly more polar than the mobile phase, it can cause peak distortion. Whenever possible, dissolve the sample in the mobile phase.
Column Contamination	The column may be contaminated with strongly retained impurities from previous runs. Flush the column with a strong solvent (e.g., isopropanol) to remove contaminants.

Issue 3: Irreproducible Retention Times

Symptoms:

• The time it takes for the isomers to elute from the column varies between runs.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inconsistent Mobile Phase Composition	Small variations in the mobile phase preparation can lead to shifts in retention times. Prepare the mobile phase accurately and consistently. Ensure thorough mixing and degassing.
Fluctuations in Temperature	Changes in ambient temperature can affect solvent viscosity and, consequently, retention times. Use a column oven to maintain a constant temperature.
Column Equilibration	The column may not be fully equilibrated with the mobile phase before injection. Ensure a sufficient equilibration time between runs, typically 10-15 column volumes.

Experimental Protocols

Gas Chromatography (GC) for Isomer Analysis

This method is suitable for determining the ratio of cis and trans isomers in a sample.

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID).

• Column: HP-5 capillary column (30 m x 0.25 mm x 0.25 µm) or equivalent.

• Carrier Gas: Helium.

• Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: Increase to 250 °C at a rate of 10 °C/min.

  • Final hold: 250 °C for 30 minutes.

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C.

• Sample Preparation: Dilute the sample in a suitable solvent such as ethyl acetate or dichloromethane.

Expected Retention Times:

• cis-4-Propylcyclohexanol: ~9.68 minutes

• trans-4-Propylcyclohexanol: ~9.88 minutes

Preparative Column Chromatography for Isomer Separation

This protocol provides a general guideline for the separation of gram-scale quantities of a cis/trans mixture. Optimization may be required based on the specific isomer ratio and desired purity.

• Stationary Phase: Silica gel (230-400 mesh).

• Column Dimensions: Choose a column diameter and length appropriate for the amount of sample to be separated (e.g., a 40 mm x 300 mm column for a few grams of sample).

• Mobile Phase (Eluent): A mixture of hexane and ethyl acetate. Start with a low polarity mixture (e.g., 95:5 hexane:ethyl acetate) and gradually increase the polarity (e.g., to 90:10 or 85:15) to elute the more polar cis isomer. The optimal solvent system should be determined by thin-layer chromatography (TLC) beforehand.

• Procedure:

  • Column Packing: Prepare a slurry of silica gel in the initial, low-polarity mobile phase and pour it into the column. Allow the silica to settle, ensuring a uniform and crack-free packing.

  • Sample Loading: Dissolve the cis/trans mixture in a minimal amount of the mobile phase or a volatile solvent (e.g., dichloromethane). Carefully load the sample onto the top of the silica bed.

  • Elution: Begin eluting with the low-polarity mobile phase, collecting fractions. The less polar trans isomer will elute first.

  • Gradient Elution (Optional but Recommended): After the trans isomer has eluted, gradually increase the polarity of the mobile phase by increasing the proportion of ethyl acetate to elute the more polar cis isomer.

  • Fraction Analysis: Analyze the collected fractions by TLC or GC to determine the purity of each isomer.

  • Solvent Removal: Combine the pure fractions of each isomer and remove the solvent using a rotary evaporator.

Quantitative Data Summary

The following table summarizes typical analytical data for the separation of 4-propylcyclohexanol isomers. Please note that these values are illustrative and may vary depending on the specific experimental conditions.

Parameter	Gas Chromatography (GC)	Preparative Column Chromatography
Stationary Phase	HP-5 (5% Phenyl Methyl Siloxane)	Silica Gel
Mobile Phase	Helium (carrier gas)	Hexane/Ethyl Acetate Gradient
Elution Order	cis isomer then trans isomer	trans isomer then cis isomer
Typical Retention Time (cis)	~9.68 min	Varies
Typical Retention Time (trans)	~9.88 min	Varies
Resolution (Rs)	> 1.5 (baseline separation)	Dependent on optimization
Separation Factor (α)	~1.02	Dependent on optimization

Isomer Identification by NMR Spectroscopy

NMR spectroscopy is a definitive method for distinguishing between the cis and trans isomers of 4-propylcyclohexanol. The key diagnostic signal is the proton on the carbon bearing the hydroxyl group (C1-H).

• cis-Isomer: The hydroxyl group is in the axial position, and therefore the C1-H is in the equatorial position. This results in a broader signal with smaller coupling constants.

• trans-Isomer: The hydroxyl group is in the more stable equatorial position, meaning the C1-H is axial. This leads to a well-defined triplet of triplets with large axial-axial coupling constants.

¹H NMR Data (Illustrative, in CDCl₃):

Proton	cis-4-Propylcyclohexanol (ppm)	trans-4-Propylcyclohexanol (ppm)
C1-H (axial OH)	~4.0 (broad multiplet)	-
C1-H (equatorial OH)	-	~3.5 (triplet of triplets)
-CH₂-CH₂-CH₃	~0.9 (t)	~0.9 (t)

¹³C NMR Data (Illustrative, in CDCl₃):

Carbon	cis-4-Propylcyclohexanol (ppm)	trans-4-Propylcyclohexanol (ppm)
C -OH	~65	~70
C -4	~36	~36
-C H₂-CH₂-CH₃	~37	~37
-CH₂-C H₂-CH₃	~20	~20
-CH₂-CH₂-C H₃	~14	~14

Experimental Workflow and Troubleshooting Logic

The following diagram illustrates a logical workflow for troubleshooting common issues during the separation of 4-propylcyclohexanol isomers.

Caption: Troubleshooting workflow for isomer separation.

References

• 1. benchchem.com [benchchem.com]

Optimizing reaction conditions for 4-Propylcyclohexanol synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of 4-propylcyclohexanol, a key intermediate in various industrial applications, including the manufacturing of liquid crystal displays.[1]

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to produce 4-Propylcyclohexanol?

There are several effective methods for synthesizing 4-propylcyclohexanol. The most prevalent routes include:

• Reduction of 4-Propylcyclohexanone: This is a widely used method involving the reduction of the corresponding ketone. This can be achieved through catalytic hydrogenation or by using reducing agents. A highly efficient and stereoselective method is the enzymatic reduction using a mutant alcohol dehydrogenase (LK-TADH) coupled with a glucose dehydrogenase (GDH) for cofactor regeneration.[1]

• Hydrogenation of 4-Propylphenol: This process involves the catalytic hydrogenation of 4-propylphenol under high pressure and temperature. A common catalyst for this reaction is Platinum on carbon (Pt/C).[2]

• Grignard Reaction: A Grignard reagent, such as propylmagnesium bromide, can be reacted with cyclohexanone to form a tertiary alcohol, which can then be dehydrated and subsequently hydrogenated to yield 4-propylcyclohexanol. This multi-step process offers an alternative route to the target molecule.[3]

Q2: How can I achieve high stereoselectivity for cis-4-Propylcyclohexanol?

For applications requiring high stereoisomeric purity, enzymatic reduction of 4-propylcyclohexanone is the recommended method. Using a mutant alcohol dehydrogenase from Lactobacillus kefir (LK-TADH) can lead to a cis/trans ratio of up to 99.5:0.5.[1]

Q3: What are the key parameters to control during the enzymatic reduction of 4-propylcyclohexanone?

To achieve optimal results in the enzymatic synthesis of cis-4-propylcyclohexanol, the following parameters should be closely monitored and controlled:

• Temperature: The optimal reaction temperature is 35 °C.[1]

• pH: The pH of the reaction mixture should be maintained between 7.0 and 8.0.[1]

• Substrate Concentration: The ideal concentration of 4-propylcyclohexanone is 125 g/L. Higher concentrations can lead to substrate inhibition and a decrease in conversion rate.[1]

• Enzyme Dosage: A suitable cell dosage of the LK-TADH mutant is 30 g/L.[1]

• Cofactor Concentration: The concentration of NAD+ should be maintained at 0.1 g/L.[1]

Q4: What are the typical side products in the synthesis of 4-propylcyclohexanol?

Side product formation is dependent on the chosen synthetic route.

• In the reduction of 4-propylcyclohexanone , the main "side product" is the undesired trans-isomer of 4-propylcyclohexanol. Incomplete reduction will also leave unreacted starting material.

• During the hydrogenation of 4-propylphenol , incomplete hydrogenation can result in the presence of 4-propylcyclohexanone. Over-hydrogenation or side reactions can lead to the formation of n-propylcyclohexane and n-propylbenzene.[2]

• In the Grignard synthesis , potential side products include byproducts from the reaction of the Grignard reagent with any residual water or acidic protons.[3] During the subsequent dehydration and hydrogenation steps, various isomers and over-reduced products can be formed.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Enzymatic Reduction: Inactive enzyme, incorrect pH or temperature, substrate inhibition.	Verify enzyme activity. Ensure the pH is maintained between 7.0-8.0 and the temperature is at 35°C.[1] Do not exceed a 4-propylcyclohexanone concentration of 125 g/L.[1]
Hydrogenation: Inactive or poisoned catalyst, insufficient hydrogen pressure, incorrect temperature.	Use fresh catalyst. Ensure the substrate and solvent are free of catalyst poisons (e.g., sulfur compounds). Verify the hydrogen pressure is adequate (e.g., 2 MPa) and the temperature is optimal for the specific catalyst used.[2]
Grignard Reaction: Presence of water in reagents or glassware, impure magnesium.	Ensure all glassware is oven-dried and reagents are anhydrous.[3] Use high-purity magnesium turnings.
Presence of Impurities	Unreacted Starting Material: Incomplete reaction.	Enzymatic Reduction: Increase reaction time or optimize enzyme concentration.[1] Hydrogenation: Increase reaction time, temperature, or hydrogen pressure. Check catalyst activity. Grignard Reaction: Ensure a slight excess of the Grignard reagent is used.
Trans-isomer formation (in cis synthesis): Non-selective reducing agent.	For high cis-selectivity, the enzymatic method with LK-TADH is recommended.[1]
Formation of 4-propylcyclohexene: Dehydration of the alcohol product.	This can occur during workup or distillation, especially under acidic conditions or at high temperatures. Neutralize the reaction mixture before purification and use vacuum distillation at a lower temperature.
Difficulty in Product Isolation	Emulsion formation during extraction: High concentration of enzyme cells or salts.	Centrifuge the mixture to break the emulsion.[1] Alternatively, add a saturated brine solution to the aqueous layer to increase its ionic strength.
Co-distillation with solvent: Similar boiling points of the product and solvent.	Choose a solvent with a significantly different boiling point from 4-propylcyclohexanol (boiling point approx. 209-210 °C).[4] Rotary evaporation can be used to remove the solvent before final purification.[1]

Data Presentation

Table 1: Optimized Reaction Conditions for Enzymatic Synthesis of cis-4-Propylcyclohexanol [1]

Parameter	Optimal Value
Temperature	35 °C
pH	7.0 - 8.0
4-Propylcyclohexanone Concentration	125 g/L
LK-TADH Cell Dosage	30 g/L
NAD+ Concentration	0.1 g/L
GDH Cell Dosage	10 g/L
Glucose:Substrate Ratio	1.2 mol/mol
Reaction Time	5 hours
Yield	90.32%
cis/trans Ratio	99.5:0.5

Experimental Protocols

Protocol 1: Enzymatic Synthesis of cis-4-Propylcyclohexanol [1]

• Reaction Setup: In a 2 L reactor, prepare a solution containing 125 g/L of 4-propylcyclohexanone.

• Addition of Biocatalysts: Add 30 g/L of LK-TADH cells, 10 g/L of GDH cells, and 0.1 g/L of NAD+.

• Reaction Conditions: Maintain the temperature at 35 °C and the pH between 7.0 and 8.0 by the automated addition of 2 M Na₂CO₃. The glucose to substrate molar ratio should be 1.2.

• Reaction Monitoring: Monitor the reaction progress by a suitable analytical method (e.g., GC) until the 4-propylcyclohexanone is completely consumed (approximately 5 hours).

• Workup and Isolation:

  • Once the reaction is complete, extract the reaction mixture three times with an equal volume of ethyl acetate.

  • Combine the organic phases and dry over anhydrous sodium sulfate.

  • Filter the drying agent and remove the solvent by rotary evaporation to obtain the final product, cis-4-propylcyclohexanol.

Protocol 2: General Procedure for Catalytic Hydrogenation of 4-Propylphenol [2]

• Reactor Charging: In a high-pressure batch reactor, add 4-propylphenol (e.g., 5.0 mmol), a catalyst (e.g., 2 wt% Pt on carbon, 98 mg), and a solvent (e.g., water, 40 mL).

• Pressurization: Seal the reactor and pressurize with H₂ to 2 MPa at room temperature.

• Reaction: Heat the reactor to the desired temperature (e.g., 300 °C) while stirring continuously (e.g., 600 rpm). Maintain the reaction conditions for a specified time (e.g., 1 hour).

• Cooling and Depressurization: After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

• Workup and Analysis: Extract the reaction mixture with a suitable organic solvent (e.g., ethyl acetate). The organic layer can then be analyzed by GC and GC-MS to determine the product distribution and yield. Further purification can be achieved by distillation.

Visualizations

Caption: Workflow for the enzymatic synthesis of cis-4-Propylcyclohexanol.

Caption: Troubleshooting decision tree for low yield in 4-propylcyclohexanol synthesis.

References

• 1. mdpi.com [mdpi.com]
• 2. 4-Propylcyclohexanone synthesis - chemicalbook [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. 4-Propylcyclohexanol [chembk.com]

Technical Support Center: Synthesis of trans-4-Propylcyclohexanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of trans-4-Propylcyclohexanol. Our aim is to help you improve your reaction yields and address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for synthesizing 4-Propylcyclohexanol?

The most prevalent starting material for the synthesis of 4-Propylcyclohexanol is 4-propylphenol. This is typically achieved through catalytic hydrogenation of the aromatic ring. Other reported methods may involve multi-step syntheses starting from materials like biphenyl or cyclohexene derivatives, but these are generally more complex.[1][2][3]

Q2: Which catalysts are most effective for the hydrogenation of 4-propylphenol to 4-Propylcyclohexanol?

Several catalysts have been shown to be effective, with the choice influencing both yield and the ratio of cis to trans isomers. Commonly used catalysts include:

• Palladium on Carbon (Pd/C): A widely used and effective catalyst for this transformation.[2][4]

• Platinum on Graphite (Pt/G): While active for hydrogen production, Pt/G alone is less effective for the ring hydrogenation of 4-propylphenol under certain conditions.[1][5]

• Platinum-Palladium Bimetallic Catalysts (Pt-Pd/G): The addition of platinum to palladium has been shown to enhance the yield of cis- and trans-4-propylcyclohexanols. An optimal molar ratio of platinum to palladium has been reported to be 1:2.[1][5]

• Rhodium and Ruthenium Catalysts: While active for hydrogenation, catalysts like Ru/C and Rh/C may lead to the formation of byproducts such as methane and may not be as selective for the desired product compared to palladium-based catalysts.[2]

Q3: How can I influence the stereoselectivity of the reaction to favor the trans isomer?

Achieving high trans selectivity can be challenging as the hydrogenation of 4-propylphenol often yields a mixture of cis and trans isomers. While specific conditions favoring the trans isomer are not extensively detailed in the provided literature, general strategies in catalytic hydrogenation that can influence diastereoselectivity include:

• Catalyst Selection: The nature of the metallic catalyst and its support can influence the stereochemical outcome.

• Reaction Temperature and Pressure: These parameters can affect the thermodynamics and kinetics of the reaction, thereby influencing the isomer ratio.

• Solvent Choice: The polarity and coordinating ability of the solvent can impact the adsorption of the substrate onto the catalyst surface.

• Post-synthesis Isomerization: In some cases, it may be possible to isomerize the less desired cis isomer to the more stable trans isomer under specific conditions. One novel synthesis route for a related compound involved an isomerization step to obtain the trans product.[6]

Q4: What are some alternative synthesis routes if I don't start with 4-propylphenol?

A multi-step synthesis starting from biphenyl has been disclosed. This method involves a sequence of Friedel-Crafts acylation, Friedel-Crafts alkylation, reduction, oxidation to a phenol, and finally catalytic hydrogenation. While more complex, this route is reported to have the advantages of mild reaction conditions and high yield.[3] Another synthesis describes reacting 4-propylcyclohexanone with 4-propylcyclohexylmagnesium bromide, followed by dehydration and hydrogenation to yield 1-(trans-4-propylcyclohexyl)-4-propylcyclohexanol.

Troubleshooting Guide

Problem	Possible Causes	Suggested Solutions
Low or No Conversion of 4-Propylphenol	Inactive Catalyst: The catalyst may be poisoned or deactivated.	- Ensure the catalyst is fresh or properly activated before use.- Pretreat the catalyst under hydrogen flow at an elevated temperature if the protocol requires it.[7]- Avoid impurities in the starting material or solvent that could act as catalyst poisons (e.g., sulfur compounds).
Insufficient Hydrogen: Inadequate hydrogen pressure or supply.	- Check for leaks in the hydrogenation apparatus.- Ensure the hydrogen source is providing sufficient and constant pressure.
Suboptimal Reaction Conditions: Temperature or pressure may be too low.	- Increase the reaction temperature and/or hydrogen pressure within the limits of the experimental setup and safety protocols. Hydrogenation of 4-propylphenol has been reported at temperatures around 573K (300°C) in some systems.[2][4]
Low Yield of 4-Propylcyclohexanol	Incomplete Reaction: The reaction may not have been run for a sufficient amount of time.	- Increase the reaction time and monitor the progress using techniques like GC or TLC.
Formation of Byproducts: Side reactions such as hydrodeoxygenation to form propylcyclohexane or incomplete hydrogenation to 4-propylcyclohexanone may be occurring.	- Optimize the reaction conditions (temperature, pressure, and catalyst) to favor the desired hydrogenation pathway. For example, using a Pt/Nb2O5 catalyst has been studied for the hydrodeoxygenation of propylphenols, a reaction to be avoided if the alcohol is the desired product.[8]- Consider using a bimetallic catalyst like Pt-Pd, which has been shown to improve the yield of the desired alcohol products.[1][5]
Poor Diastereoselectivity (High proportion of cis isomer)	Reaction Conditions Favoring cis Formation: The chosen catalyst and conditions may inherently favor the formation of the cis isomer.	- Experiment with different catalysts (e.g., different metals or supports).- Vary the reaction temperature and pressure.- Explore different solvent systems.
Equilibration: The reaction may be reaching a thermodynamic equilibrium that favors a mixture of isomers.	- Consider purification methods to separate the cis and trans isomers, such as fractional distillation or chromatography. The use of a thiourea adduct has been mentioned as a method for purification.
Difficulty in Product Purification	Presence of Unreacted Starting Material and Intermediates: Incomplete reaction can lead to a complex mixture.	- Ensure the reaction goes to completion by optimizing reaction time and conditions.- Employ efficient purification techniques like column chromatography or fractional distillation.
Similar Physical Properties of Isomers: The cis and trans isomers may have very similar boiling points, making separation by distillation difficult.	- Utilize column chromatography with an appropriate stationary and mobile phase for separation.- Consider derivatization of the alcohol to facilitate separation, followed by removal of the derivatizing group.

Experimental Protocols

Protocol 1: Catalytic Hydrogenation of 4-Propylphenol using a Pd/C Catalyst in a Water-Ethanol Co-solvent

This protocol is based on the transfer hydrogenation method which does not require an external hydrogen gas supply.[2][4]

Materials:

• 4-Propylphenol

• Palladium on charcoal (Pd/C)

• Ethanol

• Deionized water

• High-pressure batch reactor

Procedure:

• To a high-pressure batch reactor, add 0.74 mmol of 4-propylphenol and 0.15 g of Pd/C catalyst.

• Add a water-ethanol co-solvent mixture. The ratio of water to ethanol can be varied to optimize the reaction.

• Seal the reactor and purge with an inert gas (e.g., nitrogen or argon).

• Heat the reactor to 573 K (300 °C) with stirring.

• Maintain the reaction at this temperature for a specified time (e.g., 1 hour).

• After the reaction is complete, cool the reactor to room temperature.

• Vent the reactor and filter the reaction mixture to remove the catalyst.

• The liquid products can then be extracted with a suitable organic solvent (e.g., ethyl acetate) and analyzed by gas chromatography (GC) to determine the conversion and product distribution.

Protocol 2: Hydrogenation of 4-Propylphenol using a Pt-Pd/G Bimetallic Catalyst

This protocol is adapted from studies showing enhanced yields with bimetallic catalysts.[1][5]

Materials:

• 4-Propylphenol

• Platinum-Palladium on graphite (Pt-Pd/G) catalyst (e.g., 1.0 wt% Pt, 2.0 wt% Pd)

• Aqueous ethanol solution

• Stainless steel tube reactor

Procedure:

• Prepare a slurry of the Pt-Pd/G catalyst in an aqueous ethanol solution containing 4-propylphenol.

• Load the slurry into a stainless steel tube reactor.

• Heat the reactor to 573 K (300 °C). Note: This method may also be performed without external hydrogen gas.

• After the desired reaction time, cool the reactor and recover the product mixture.

• Analyze the products by GC to determine the yield of cis- and trans-4-propylcyclohexanol.

Data Summary

Table 1: Influence of Catalyst on 4-Propylphenol Hydrogenation

Catalyst	Support	Key Findings	Reference
Pd	Charcoal (C)	Active for ring hydrogenation in a water-ethanol co-solvent without external H2.	[2][4]
Pt	Graphite (G)	Less active for ring hydrogenation compared to Pd under similar conditions.	[1][5]
Pt-Pd	Graphite (G)	Bimetallic catalyst enhanced the yields of cis- and trans-4-propylcyclohexanols. Optimum Pt:Pd molar ratio found to be 1:2.	[1][5]
Ru, Rh	Charcoal (C)	Prone to forming methane as a byproduct; less selective for the desired alcohol.	[2]

Visualizations

Caption: General experimental workflow for the synthesis of 4-Propylcyclohexanol.

Caption: Troubleshooting logic for low yield in trans-4-Propylcyclohexanol synthesis.

References

• 1. academic.oup.com [academic.oup.com]
• 2. academic.oup.com [academic.oup.com]
• 3. CN112358380A - Synthesis method of 4- (4' -alkylcyclohexyl) cyclohexanol - Google Patents [patents.google.com]
• 4. academic.oup.com [academic.oup.com]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Minimizing byproducts in the synthesis of 4-Propylcyclohexanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproducts during the synthesis of 4-propylcyclohexanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 4-propylcyclohexanol?

A1: The two primary methods for synthesizing 4-propylcyclohexanol are the catalytic hydrogenation of 4-propylphenol and the reduction of 4-propylcyclohexanone. The choice of method can significantly impact the product distribution and the types of byproducts formed.

Q2: What are the common byproducts encountered in the synthesis of 4-propylcyclohexanol?

A2: Common byproducts include:

• cis- and trans-4-propylcyclohexanol isomers: The desired product is often a specific isomer, making the other a byproduct.

• 4-Propylcyclohexanone: An intermediate in the hydrogenation of 4-propylphenol, which may be present if the reaction is incomplete.

• Propylcyclohexane: Formed by the complete reduction (hydrodeoxygenation) of 4-propylphenol.[1]

• Byproducts from precursor synthesis: If preparing 4-propylcyclohexanone via Friedel-Crafts acylation, byproducts such as polyacylated species can arise.

Q3: How can I selectively synthesize the cis isomer of 4-propylcyclohexanol?

A3: A highly effective method for selectively producing cis-4-propylcyclohexanol is through the enzymatic reduction of 4-propylcyclohexanone. Using a mutant alcohol dehydrogenase (LK-TADH) from Lactobacillus kefir coupled with a glucose dehydrogenase for cofactor regeneration can achieve a high cis/trans ratio of 99.5:0.5.[2]

Q4: What factors influence the cis/trans ratio in the catalytic hydrogenation of 4-propylcyclohexanone?

A4: The diastereoselectivity of catalytic hydrogenation of substituted cyclohexanones is influenced by the catalyst, support, and reaction conditions. For example, using hydrous zirconium oxide as a catalyst in the vapor-phase transfer hydrogenation of 4-methylcyclohexanone has been shown to produce a trans/cis ratio of 73:27.[3] The choice of hydrogen donor in transfer hydrogenation can also significantly impact the isomer ratio.

Troubleshooting Guides

Issue 1: Low yield of 4-propylcyclohexanol and high amount of propylcyclohexane in the hydrogenation of 4-propylphenol.

Cause: Excessive hydrodeoxygenation of the starting material. This is often favored by high reaction temperatures, high hydrogen pressures, and certain catalyst types.

Solutions:

• Optimize Reaction Temperature and Pressure: Lowering the reaction temperature and hydrogen pressure can favor the formation of the desired alcohol over the fully reduced alkane. As shown in the table below, increasing H₂ pressure during the hydrodeoxygenation of 4-propylphenol over a Pt/Nb₂O₅ catalyst leads to a higher selectivity for propylcyclohexane.[1]

• Catalyst Selection: The choice of catalyst and support is crucial. While highly active catalysts like Platinum on carbon (Pt/C) can lead to over-reduction, bimetallic catalysts such as Pt-Pd on graphite have been shown to enhance the yields of cis- and trans-4-propylcyclohexanols. Rhodium-based catalysts are also effective for the hydrogenation of aromatic rings.[4] The support can also influence selectivity; for instance, CeO₂ as a support for a Ni catalyst has been shown to improve selectivity in thymol hydrogenation by reducing acidic sites that promote hydrogenolysis.[5]

Data on Hydrogen Pressure Effect on Product Selectivity: [1]

H₂ Pressure (bar)	Propylcyclohexane Selectivity (%)	4-Propylcyclohexanol Selectivity (%)
10	~20	~70
20	~30	~60
40	~45	~45
60	~60	~30

Issue 2: Undesirable cis/trans isomer ratio of 4-propylcyclohexanol.

Cause: The stereochemical outcome of the reduction of 4-propylcyclohexanone or the hydrogenation of 4-propylphenol is dependent on the reaction pathway and conditions.

Solutions:

• For high cis selectivity: Employ enzymatic reduction as detailed in the experimental protocol below. This method offers exceptional control over stereoselectivity.[2]

• For high trans selectivity: Catalytic transfer hydrogenation using specific catalysts can favor the formation of the more thermodynamically stable trans isomer. For example, using magnesium oxide as a catalyst in the transfer hydrogenation of 4-tert-butylcyclohexanone has been shown to yield the trans isomer with high diastereoselectivity.[3]

• Catalyst and Support Choice in Hydrogenation: The catalyst system can influence the isomer ratio. For instance, in the hydrogenation of substituted phenols, the choice of catalyst (e.g., Rh, Pt) and support can affect the stereochemical outcome.

Issue 3: Presence of unreacted 4-propylcyclohexanone in the final product.

Cause: Incomplete reduction of the ketone or incomplete hydrogenation of the intermediate ketone formed from 4-propylphenol.

Solutions:

• Increase Reaction Time: Extend the reaction duration to ensure complete conversion of the ketone.

• Optimize Catalyst Loading: Increasing the catalyst amount can enhance the reaction rate.

• Increase Hydrogen Pressure (with caution): While higher pressure can drive the reaction to completion, it may also increase the formation of the undesired propylcyclohexane byproduct. A careful balance is necessary.

• Purification: Unreacted ketone can be removed during product purification, for example, by column chromatography.

Experimental Protocols

Protocol 1: Highly Selective Enzymatic Synthesis of cis-4-Propylcyclohexanol[2]

This protocol details the biosynthesis of cis-4-propylcyclohexanol from 4-propylcyclohexanone using a mutant alcohol dehydrogenase.

Materials:

• 4-Propylcyclohexanone

• Recombinant E. coli cells expressing mutant Lactobacillus kefir alcohol dehydrogenase (LK-TADH)

• Recombinant E. coli cells expressing glucose dehydrogenase (GDH)

• NAD⁺

• Glucose

• 2 M Sodium Carbonate (Na₂CO₃)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• Phosphate buffer (pH 7.0-8.0)

Procedure:

• Prepare a 2 L reaction system with the following optimized conditions:

  • Temperature: 35 °C

  • pH: Maintained between 7.0 and 8.0

  • 4-Propylcyclohexanone concentration: 125 g/L

  • LK-TADH wet cell dosage: 30 g/L

  • GDH wet cell dosage: 10 g/L

  • NAD⁺ concentration: 0.1 g/L

  • Glucose to substrate molar ratio: 1.2:1

• Automatically add 2 M Na₂CO₃ to maintain the pH between 7.0 and 8.0 throughout the reaction.

• Monitor the reaction progress by thin-layer chromatography or gas chromatography. The reaction should be complete in approximately 5 hours.

• Once the 4-propylcyclohexanone is completely consumed, extract the reaction mixture three times with an equal volume of ethyl acetate.

• Combine the organic phases and dry over anhydrous Na₂SO₄.

• Filter the mixture and remove the solvent by rotary evaporation to obtain cis-4-propylcyclohexanol.

Expected Outcome: This method can achieve a yield of over 90% with a cis/trans ratio of 99.5:0.5.[2]

Protocol 2: General Procedure for Catalytic Hydrogenation of 4-Propylphenol

This protocol provides a general guideline for the catalytic hydrogenation of 4-propylphenol. Optimization of specific parameters is crucial to minimize byproducts.

Materials:

• 4-Propylphenol

• Hydrogen gas (H₂)

• Catalyst (e.g., 5% Pt/C, 5% Rh/C, or a bimetallic catalyst)

• Solvent (e.g., water, ethanol, or a mixture)

• High-pressure batch reactor

Procedure:

• Charge a high-pressure batch reactor with 4-propylphenol, the chosen catalyst (e.g., 2 wt% Pt loading), and the solvent.[6]

• Seal the reactor and purge it several times with nitrogen, followed by hydrogen gas.

• Pressurize the reactor with H₂ to the desired pressure (e.g., 2 MPa).[6]

• Heat the reactor to the desired temperature (e.g., 80-150 °C) while stirring vigorously (e.g., 600 rpm).[6][7]

• Maintain the reaction at the set temperature and pressure for a specified time (e.g., 1-6 hours). Monitor the reaction progress by analyzing aliquots if possible.

• After the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas.

• Recover the catalyst by filtration.

• Extract the reaction mixture with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography to separate the desired 4-propylcyclohexanol isomers from byproducts.

Visualizations

Caption: Main synthetic routes to 4-propylcyclohexanol and associated byproducts.

Caption: Troubleshooting workflow for byproduct formation in 4-propylphenol hydrogenation.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Diastereoselective Transfer Hydrogenation of Cyclic and Bicyclic Ketones over Selected Metal Oxides as Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. 4-Propylcyclohexanone synthesis - chemicalbook [chemicalbook.com]
• 7. mdpi.com [mdpi.com]

Technical Support Center: 4-Propylcyclohexanol Synthesis

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive troubleshooting guide for the synthesis of 4-Propylcyclohexanol. The following sections detail common issues, their potential causes, and recommended solutions for three primary synthetic routes: catalytic hydrogenation of 4-propylphenol, chemical reduction of 4-propylcyclohexanone, and Grignard reaction.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Route 1: Catalytic Hydrogenation of 4-Propylphenol

This method involves the reduction of the aromatic ring of 4-propylphenol to a cyclohexane ring. Common challenges include incomplete reaction, low yield, and poor selectivity.

Q1: My hydrogenation of 4-propylphenol is slow or incomplete, resulting in a low yield of 4-Propylcyclohexanol. What are the possible causes and solutions?

A1: Low conversion in catalytic hydrogenation can be attributed to several factors related to the catalyst, reaction conditions, and substrate purity.

• Catalyst Deactivation:

  • Cause: The catalyst (e.g., Pd/C, Pt/C, Rh/C, Ru/C, Raney Nickel) can be poisoned by impurities in the starting material, solvent, or hydrogen gas. Sulfur compounds, halides, and other metal traces are common poisons. The catalyst may also lose activity over time through sintering (agglomeration of metal particles) at high temperatures or fouling by carbonaceous deposits (coking).[1]

  • Solution:

    • Ensure high purity of 4-propylphenol, solvents, and hydrogen gas. Pre-treating the substrate by passing it through a plug of activated carbon or alumina can remove some impurities.

    • Use a fresh batch of catalyst. Catalyst activity can degrade upon storage.

    • Increase catalyst loading, though this may not be cost-effective on a larger scale.

    • Consider using a more robust catalyst, such as Pearlman's catalyst (Pd(OH)₂/C), which can be more active.

    • For coking, regeneration of the catalyst through controlled oxidation might be possible, but is often complex.

• Suboptimal Reaction Conditions:

  • Cause: Inadequate hydrogen pressure, temperature, or inefficient stirring can limit the reaction rate. The choice of solvent can also significantly impact the reaction.

  • Solution:

    • Increase the hydrogen pressure. Reactions are often run at pressures ranging from atmospheric to 10 MPa.

    • Optimize the reaction temperature. While higher temperatures can increase the reaction rate, they may also promote side reactions or catalyst deactivation. A typical range is 50-150°C.

    • Ensure vigorous stirring to facilitate mass transfer of hydrogen gas to the catalyst surface.

    • Screen different solvents. Polar solvents like ethanol or methanol are commonly used. The presence of water can sometimes influence the reaction pathway.

Q2: I am observing the formation of significant byproducts, such as 4-propylcyclohexanone or propylbenzene, instead of the desired 4-Propylcyclohexanol. How can I improve the selectivity?

A2: Controlling the selectivity is crucial for obtaining a high yield of the desired alcohol.

• Formation of 4-Propylcyclohexanone (Ketone Intermediate):

  • Cause: The hydrogenation of phenol to cyclohexanol often proceeds through a cyclohexanone intermediate.[2] Incomplete reduction will lead to the accumulation of this ketone.

  • Solution:

    • Prolong the reaction time to ensure complete reduction of the intermediate ketone.

    • Increase the hydrogen pressure or catalyst loading to favor the complete reduction to the alcohol.

    • The choice of catalyst can influence selectivity. For example, rhodium catalysts are known for their high activity in phenol hydrogenation to cyclohexanol.

• Formation of Propylbenzene (Hydrodeoxygenation):

  • Cause: At higher temperatures, a competing reaction, hydrodeoxygenation (HDO), can occur, leading to the removal of the hydroxyl group and the formation of propylbenzene.[3]

  • Solution:

    • Lower the reaction temperature to disfavor the HDO pathway.

    • Select a catalyst that is less prone to promoting HDO. For instance, rhodium and ruthenium catalysts often show higher selectivity towards ring hydrogenation over HDO compared to palladium or platinum under certain conditions.

Route 2: Chemical Reduction of 4-Propylcyclohexanone

This route involves the reduction of the ketone functionality of 4-propylcyclohexanone to the corresponding alcohol. The primary challenges are achieving complete conversion and controlling the diastereoselectivity (the ratio of cis to trans isomers).

Q1: My reduction of 4-propylcyclohexanone with sodium borohydride (NaBH₄) is incomplete. What could be the issue?

A1: Incomplete reduction with NaBH₄ is often related to the reactivity of the reagent or the reaction conditions.

• Reagent Quality and Stoichiometry:

  • Cause: Sodium borohydride can decompose over time, especially if not stored under anhydrous conditions. An insufficient amount of the reducing agent will lead to incomplete conversion.

  • Solution:

    • Use a fresh bottle of NaBH₄.

    • Ensure the stoichiometry is correct. Typically, a slight excess of NaBH₄ is used.

• Reaction Conditions:

  • Cause: The reaction may be too slow at very low temperatures. The choice of solvent can also affect the reaction rate.

  • Solution:

    • While the reaction is often performed at 0°C to control exothermicity, allowing it to warm to room temperature can help drive it to completion.

    • Methanol or ethanol are common solvents for NaBH₄ reductions. Ensure the 4-propylcyclohexanone is fully dissolved.

Q2: I am getting a mixture of cis and trans isomers of 4-Propylcyclohexanol. How can I control the diastereoselectivity?

A2: The diastereoselectivity of cyclohexanone reduction is highly dependent on the steric bulk of the reducing agent.[4]

• Favoring the trans Isomer (Equatorial Attack):

  • Cause: Small, unhindered reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) preferentially attack the carbonyl group from the axial face to avoid steric hindrance with the axial hydrogens on the cyclohexane ring, leading to the formation of the equatorial alcohol (trans isomer) as the major product.[4][5]

  • Solution:

    • Use NaBH₄ or LiAlH₄ as the reducing agent.

• Favoring the cis Isomer (Axial Attack):

  • Cause: Bulky reducing agents, such as L-Selectride® (lithium tri-sec-butylborohydride), experience greater steric hindrance from the axial hydrogens and therefore preferentially attack from the equatorial face, resulting in the formation of the axial alcohol (cis isomer) as the major product.[4][5]

  • Solution:

    • Employ a sterically hindered reducing agent like L-Selectride®.

Route 3: Grignard Reaction

This approach involves the reaction of a propyl Grignard reagent (e.g., propylmagnesium bromide) with cyclohexanone. Key challenges include the successful formation of the Grignard reagent and minimizing side reactions.

Q1: My Grignard reaction is not initiating. What are the common causes and solutions?

A1: Failure to initiate a Grignard reaction is a frequent issue, often related to the quality of the reagents and the reaction setup.[6]

• Inactive Magnesium Surface:

  • Cause: The surface of the magnesium turnings can be coated with a layer of magnesium oxide, which prevents the reaction with the alkyl halide.[6]

  • Solution:

    • Use fresh, high-quality magnesium turnings.

    • Activate the magnesium surface by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by crushing the turnings under an inert atmosphere to expose a fresh surface.[6]

• Presence of Moisture:

  • Cause: Grignard reagents are extremely sensitive to water and will be quenched by any protic species.[7]

  • Solution:

    • Ensure all glassware is rigorously dried (e.g., flame-dried or oven-dried) and cooled under an inert atmosphere (nitrogen or argon).

    • Use anhydrous solvents (e.g., diethyl ether or THF).

Q2: I am observing a low yield of 4-Propylcyclohexanol, and I suspect side reactions are occurring. What are the common side reactions and how can I minimize them?

A2: Several side reactions can compete with the desired nucleophilic addition, leading to reduced yields.

• Wurtz Coupling:

  • Cause: The Grignard reagent can react with the unreacted propyl halide to form hexane.[8]

  • Solution:

    • Add the propyl halide slowly to the magnesium turnings during the formation of the Grignard reagent to maintain a low concentration of the halide.[8]

• Enolization of Cyclohexanone:

  • Cause: The Grignard reagent is a strong base and can deprotonate the α-carbon of cyclohexanone to form an enolate. Upon workup, this reverts to the starting ketone. This is more prevalent with sterically hindered Grignard reagents.[8][9]

  • Solution:

    • Add the cyclohexanone solution slowly to the Grignard reagent at a low temperature (e.g., 0°C) to favor nucleophilic addition over enolization.

    • The addition of cerium(III) chloride (CeCl₃) can sometimes suppress enolization.[10]

Data Presentation

Table 1: Comparison of Synthesis Routes for 4-Propylcyclohexanol

Parameter	Catalytic Hydrogenation of 4-Propylphenol	Chemical Reduction of 4-Propylcyclohexanone	Grignard Reaction
Starting Material	4-Propylphenol	4-Propylcyclohexanone	Cyclohexanone & Propyl Halide
Typical Reagents	H₂, Pd/C, Pt/C, Rh/C, Ru/C, Ni	NaBH₄, LiAlH₄, L-Selectride®	Mg, Diethyl ether or THF
Typical Yield	Variable, can be high (>90%) with optimized catalyst and conditions	Generally high (>90%)	Moderate to high (60-80%)
Diastereoselectivity	Mixture of cis and trans	Controllable with choice of reducing agent	Generally a mixture, can be influenced by steric factors
Key Challenges	Catalyst deactivation, selectivity control (ketone vs. alcohol, HDO)	Controlling diastereoselectivity	Anhydrous conditions, reaction initiation, side reactions (Wurtz, enolization)

Table 2: Diastereoselectivity in the Reduction of Substituted Cyclohexanones

Reducing Agent	Predominant Attack	Major Product Isomer	Typical Diastereomeric Ratio (trans:cis)
Sodium Borohydride (NaBH₄)	Axial	trans (equatorial-OH)	~2.4:1 to 9.5:1[5]
Lithium Aluminum Hydride (LiAlH₄)	Axial	trans (equatorial-OH)	~9.5:1[5]
L-Selectride®	Equatorial	cis (axial-OH)	~1:20[5]

Experimental Protocols

Protocol 1: Catalytic Hydrogenation of 4-Propylphenol

• Reaction Setup: To a high-pressure autoclave, add 4-propylphenol (1 equivalent), a suitable solvent (e.g., ethanol, 10-20 mL per gram of substrate), and the hydrogenation catalyst (e.g., 5 mol% of 5% Rh/C).

• Hydrogenation: Seal the autoclave and purge it several times with nitrogen, followed by several purges with hydrogen gas. Pressurize the reactor with hydrogen to the desired pressure (e.g., 2-4 MPa). Heat the reaction mixture to the desired temperature (e.g., 90-120°C) with vigorous stirring.

• Monitoring and Work-up: Monitor the reaction progress by GC analysis of aliquots. Once the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas.

• Purification: Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the filter cake with the reaction solvent. Remove the solvent from the filtrate under reduced pressure. The crude 4-Propylcyclohexanol can be purified by vacuum distillation or column chromatography on silica gel.

Protocol 2: Diastereoselective Reduction of 4-Propylcyclohexanone using NaBH₄

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-propylcyclohexanone (1 equivalent) in methanol (10-15 mL per gram of ketone). Cool the solution to 0°C in an ice bath.

• Reduction: Slowly add sodium borohydride (NaBH₄, 1.1 equivalents) portion-wise to the stirred solution, maintaining the temperature below 5°C.

• Monitoring and Quenching: After the addition is complete, stir the reaction at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction by TLC. Once complete, carefully quench the reaction by the slow addition of water, followed by dilute hydrochloric acid until the solution is neutral or slightly acidic.

• Extraction and Purification: Extract the aqueous mixture with an organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The resulting mixture of cis- and trans-4-Propylcyclohexanol can be purified by column chromatography or used as a mixture.

Protocol 3: Grignard Synthesis of 4-Propylcyclohexanol

• Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a condenser, dropping funnel, and nitrogen inlet, place magnesium turnings (1.2 equivalents). Add a small crystal of iodine. Prepare a solution of 1-bromopropane (1.1 equivalents) in anhydrous diethyl ether in the dropping funnel. Add a small portion of the bromide solution to the magnesium. If the reaction does not initiate, gently warm the flask. Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, stir for an additional 30 minutes.

• Reaction with Cyclohexanone: Cool the Grignard reagent solution to 0°C. Add a solution of cyclohexanone (1 equivalent) in anhydrous diethyl ether dropwise from the funnel. After the addition, allow the mixture to warm to room temperature and stir for 1-2 hours.

• Work-up and Purification: Cool the reaction mixture in an ice bath and slowly quench with a saturated aqueous solution of ammonium chloride. Separate the organic layer and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and remove the solvent by rotary evaporation. Purify the crude 4-Propylcyclohexanol by vacuum distillation or column chromatography.

Mandatory Visualizations

Caption: Synthetic routes to 4-Propylcyclohexanol.

Caption: Troubleshooting low yield in catalytic hydrogenation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. L-Selectride-Mediated Highly Diastereoselective Asymmetric Reductive Aldol Reaction: Access to an Important Subunit for Bioactive Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. odp.library.tamu.edu [odp.library.tamu.edu]
• 5. odinity.com [odinity.com]
• 6. mdpi.com [mdpi.com]
• 7. Grignard reaction - Wikipedia [en.wikipedia.org]
• 8. 4-Propylcyclohexanone synthesis - chemicalbook [chemicalbook.com]
• 9. Grignard Reaction [organic-chemistry.org]
• 10. benchchem.com [benchchem.com]

High-purity 4-Propylcyclohexanol production for electronic applications

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis and purification of high-purity 4-propylcyclohexanol for electronic applications.

Frequently Asked Questions (FAQs)

Q1: What are the common synthesis routes for 4-propylcyclohexanol?

A1: The two primary synthesis routes are:

• Enzymatic Reduction of 4-Propylcyclohexanone: This method often employs a specific alcohol dehydrogenase to stereoselectively produce the cis-isomer.[1]

• Catalytic Hydrogenation of 4-Propylphenol: A more traditional approach involving the reduction of the aromatic ring of 4-propylphenol using a metal catalyst (e.g., Platinum or Palladium on carbon) under a hydrogen atmosphere.

Q2: What is the major impurity of concern in 4-propylcyclohexanol synthesis?

A2: The primary impurity of concern is the presence of the undesired stereoisomer. Depending on the synthesis method, you will have a mixture of cis- and trans-4-propylcyclohexanol. For many electronic applications, a high purity of a single isomer is required. Other potential impurities include unreacted starting materials (4-propylcyclohexanone or 4-propylphenol), partially hydrogenated intermediates, and byproducts from side reactions.

Q3: Which analytical techniques are recommended for purity assessment?

A3: Gas Chromatography with a Flame Ionization Detector (GC-FID) is the most common and effective method for quantifying the purity of 4-propylcyclohexanol and determining the ratio of cis to trans isomers. Gas Chromatography-Mass Spectrometry (GC-MS) is invaluable for identifying unknown impurities.

Q4: What are the general physical properties of 4-propylcyclohexanol?

A4: 4-Propylcyclohexanol is typically a colorless to light yellow liquid at room temperature with a characteristic mild odor.[2] It is soluble in common organic solvents such as ethanol and dichloromethane.[2]

Troubleshooting Guides

Section 1: Synthesis Issues

Problem 1.1: Low Yield in Enzymatic Reduction of 4-Propylcyclohexanone

Possible Cause	Troubleshooting Steps
Suboptimal pH	The pH of the reaction medium is critical for enzyme activity. For the reduction using a mutant alcohol dehydrogenase from Lactobacillus kefir, the optimal pH range is 7.0-8.0. A decrease in pH during the reaction due to the formation of gluconic acid can inhibit the enzyme. Ensure the pH is maintained within the optimal range by using a suitable buffer or by controlled addition of a base like 2 M Na2CO3.[1]
Incorrect Temperature	Enzyme activity is highly temperature-dependent. The optimal temperature for the aforementioned enzymatic reduction is 35 °C. Deviations from this temperature can lead to a significant decrease in reaction rate and yield.
Substrate or Product Inhibition	High concentrations of the substrate (4-propylcyclohexanone) or the product (4-propylcyclohexanol) can inhibit the enzyme. For the described enzymatic system, substrate concentrations above 125 g/L led to a decrease in conversion. If high substrate loading is required, a fed-batch approach may be necessary.[1]
Insufficient Cofactor (NAD+/NADH) Regeneration	The enzymatic reduction requires a cofactor, typically NADH. Inefficient regeneration of NADH from NAD+ will stall the reaction. Ensure that the cofactor regeneration system (e.g., glucose dehydrogenase and glucose) is active and all components are at their optimal concentrations.
Low Enzyme Activity or Concentration	The enzyme preparation may have low activity, or an insufficient amount may have been used. Verify the activity of your enzyme batch. An increase in the enzyme concentration can improve the conversion rate, but excessively high concentrations may lead to mass transfer limitations.[1]

Problem 1.2: Low Yield or Incomplete Conversion in Catalytic Hydrogenation of 4-Propylphenol

Possible Cause	Troubleshooting Steps
Catalyst Poisoning	The catalyst (e.g., Pd/C, Pt/C) can be poisoned by impurities in the starting material, solvent, or hydrogen gas. Sulfur compounds and amines are common catalyst poisons. Ensure high-purity reagents and solvents. Pre-treating the starting material to remove potential poisons may be necessary.
Inactive Catalyst	The catalyst may be old, have been improperly stored, or become deactivated. Use a fresh batch of catalyst or a higher catalyst loading. Ensure the catalyst is handled under an inert atmosphere to prevent oxidation.
Insufficient Hydrogen Pressure or Poor Mass Transfer	The reaction requires sufficient hydrogen pressure and efficient mixing to ensure good contact between the hydrogen gas, the liquid phase, and the solid catalyst. Increase the hydrogen pressure and/or the stirring speed. Ensure the reaction vessel is properly sealed to prevent leaks.
Suboptimal Temperature and Pressure	Hydrogenation of phenols typically requires elevated temperatures and pressures. Consult literature for the optimal conditions for your specific catalyst and substrate. For example, a common condition is 2 MPa of H2 at elevated temperatures.
Solvent Effects	The choice of solvent can influence the reaction rate and selectivity. Protic solvents like ethanol or acetic acid are often used for phenol hydrogenations. Experiment with different solvents to find the optimal one for your system.

Section 2: Purification and Purity Issues

Problem 2.1: Presence of trans-Isomer Impurity in a Predominantly cis-Product (or vice-versa)

Possible Cause	Troubleshooting Steps
Non-Stereoselective Synthesis	The synthesis method may not be sufficiently stereoselective. For hydrogenation of 4-propylphenol, the cis/trans ratio can be influenced by the catalyst, solvent, and reaction conditions.
Ineffective Purification	Simple distillation or basic extraction is often insufficient to separate stereoisomers.
Isomerization during Downstream Processing	Exposure to acidic or basic conditions, or high temperatures, can potentially cause isomerization.
Solution	Fractional Distillation: The feasibility of this method depends on the difference in boiling points between the cis and trans isomers. While the boiling point of the mixture is around 202-210 °C, the individual boiling points are not readily available in the literature and may need to be determined experimentally. A larger boiling point difference will allow for more efficient separation. Column Chromatography: Separation of cis and trans isomers of cyclohexanol derivatives can often be achieved using silica gel column chromatography. A non-polar eluent system, such as a mixture of hexane and ethyl acetate, is a good starting point. The polarity of the eluent can be gradually increased to achieve separation. Recrystallization: If the product is a solid at low temperatures or can be derivatized to a solid, recrystallization can be a powerful technique for separating isomers. The choice of solvent is critical and requires screening.

Problem 2.2: Presence of Unreacted Starting Material

Possible Cause	Troubleshooting Steps
Incomplete Reaction	See troubleshooting guides for low yield in Section 1.
Inefficient Extraction	The extraction protocol may not be effectively removing the starting material. If the starting material has a different acidity/basicity than the product (e.g., 4-propylphenol is acidic), an acid-base extraction can be employed. Wash the organic layer with an aqueous base (e.g., NaOH solution) to remove unreacted phenol.
Co-distillation with Product	The starting material may have a boiling point close to the product, leading to co-distillation. Improve the efficiency of the distillation by using a fractionating column.

Problem 2.3: Product is Colored or Contains Unknown Impurities

Possible Cause	Troubleshooting Steps
Formation of Byproducts	Side reactions during synthesis can lead to colored or other impurities.
Degradation of Product	The product may be unstable under the reaction or purification conditions (e.g., high temperature, presence of air).
Contamination from Reagents or Solvents	Impurities in the starting materials or solvents can be carried through to the final product.
Solution	Activated Carbon Treatment: Adding a small amount of activated carbon to a solution of the crude product, followed by heating and filtration, can often remove colored impurities. Recrystallization: This is a highly effective method for removing small amounts of impurities. A suitable solvent is one in which the product is soluble at high temperatures but sparingly soluble at low temperatures, while the impurities remain soluble at low temperatures. Fractional Distillation under Vacuum: Distilling at a reduced pressure lowers the boiling point and can prevent thermal degradation of the product.

Data Presentation

Table 1: Physical and Chemical Properties of 4-Propylcyclohexanol

Property	Value	Reference
Molecular Formula	C9H18O	[3]
Molecular Weight	142.24 g/mol	[3]
Boiling Point (mixture)	~202-210 °C at 760 mmHg	[2][4]
Density (mixture)	~0.91 g/cm3	[5]
Solubility	Soluble in ethanol, dichloromethane	[2]

Table 2: Typical GC Parameters for 4-Propylcyclohexanol Analysis

Parameter	Value
Column	HP-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium
Injector Temperature	250 °C
Detector Temperature (FID)	280 °C
Oven Program	Initial: 80 °C, hold for 2 min; Ramp: 10 °C/min to 250 °C, hold for 10 min
Typical Retention Times	cis-4-propylcyclohexanol: ~9.7 min, trans-4-propylcyclohexanol: ~9.9 min, 4-propylcyclohexanone: ~9.9 min (Note: Retention times can vary between instruments and columns)

Experimental Protocols

Protocol 1: Enzymatic Synthesis of cis-4-Propylcyclohexanol

This protocol is based on the work by Li et al. (2022).[1]

• Reaction Setup: In a temperature-controlled reactor, prepare a solution containing 125 g/L of 4-propylcyclohexanone.

• Addition of Biocatalysts: Add the whole-cell biocatalysts: 30 g/L of E. coli expressing the mutant alcohol dehydrogenase and 10 g/L of E. coli expressing glucose dehydrogenase.

• Cofactor and Co-substrate: Add NAD+ to a final concentration of 0.1 g/L and glucose at a 1.2 mol/mol ratio relative to the substrate.

• Reaction Conditions: Maintain the temperature at 35 °C and the pH between 7.0 and 8.0 by the automated addition of 2 M Na2CO3.

• Monitoring: Monitor the reaction progress by taking aliquots and analyzing them by GC. The reaction is typically complete within 5-6 hours.

• Work-up:

  • Once the reaction is complete, extract the reaction mixture three times with an equal volume of ethyl acetate.

  • Combine the organic layers and dry over anhydrous sodium sulfate.

  • Filter to remove the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude cis-4-propylcyclohexanol.

Protocol 2: General Procedure for Purification by Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus with a round-bottom flask, a fractionating column (e.g., Vigreux or packed column), a condenser, and a receiving flask. Ensure all joints are well-sealed.

• Charge the Flask: Charge the round-bottom flask with the crude 4-propylcyclohexanol and a few boiling chips or a magnetic stir bar.

• Heating: Gently heat the flask using a heating mantle.

• Fraction Collection: As the mixture begins to boil, the vapor will rise through the fractionating column. Monitor the temperature at the head of the column.

  • Collect any low-boiling impurities as the first fraction.

  • Once the temperature stabilizes at the boiling point of the desired isomer, begin collecting the main fraction in a clean receiving flask.

  • A gradual increase in temperature will indicate the start of the distillation of the higher-boiling isomer or other impurities.

• Vacuum Distillation (Optional): To prevent thermal degradation, the distillation can be performed under reduced pressure. This will lower the boiling points of the components.

Protocol 3: General Procedure for Purification by Recrystallization

• Solvent Selection: Choose a solvent or solvent system in which 4-propylcyclohexanol is highly soluble at elevated temperatures and poorly soluble at low temperatures. Good starting points for screening include hexane, heptane, or mixtures of a polar solvent (like ethanol or acetone) with a non-polar anti-solvent (like water or hexane).

• Dissolution: Place the crude 4-propylcyclohexanol in an Erlenmeyer flask and add a minimal amount of the hot recrystallization solvent until the solid just dissolves.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals in a vacuum oven.

Visualizations

Caption: Experimental workflow for high-purity 4-propylcyclohexanol production.

Caption: Troubleshooting decision tree for 4-propylcyclohexanol synthesis.

References

• 1. Efficient Synthesis of cis-4-Propylcyclohexanol Using a Mutant Alcohol Dehydrogenase Coupled with Glucose Dehydrogenase [mdpi.com]
• 2. 4-Propylcyclohexanol [chembk.com]
• 3. 4-Propylcyclohexanol | C9H18O | CID 2775094 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Propylcyclohexanol | CAS#:77866-58-1 | Chemsrc [chemsrc.com]
• 5. labproinc.com [labproinc.com]

Technical Support Center: 4-Propylcyclohexanol Production Scale-Up

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges during the scale-up of 4-Propylcyclohexanol production.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis and purification of 4-Propylcyclohexanol at a larger scale.

Hydrogenation of 4-Propylphenol/4-Propylcyclohexanone

Issue 1: Low Conversion or Stalled Reaction

• Possible Causes:

  • Catalyst Deactivation: The catalyst may be poisoned by impurities in the starting material or solvent, or it may have sintered due to high temperatures.

  • Insufficient Hydrogen Mass Transfer: Poor mixing or low hydrogen pressure can limit the availability of hydrogen at the catalyst surface.

  • Low Reaction Temperature: The reaction may not have reached the necessary activation energy.

  • Incorrect Catalyst Loading: Insufficient catalyst will lead to a slow or incomplete reaction.

• Troubleshooting Steps:

  • Analyze Starting Materials: Use Gas Chromatography (GC) or other relevant analytical techniques to check the purity of the 4-propylphenol or 4-propylcyclohexanone and the solvent.

  • Inspect Catalyst: If possible, and safe to do so, visually inspect a sample of the catalyst for changes in color or texture. Consider catalyst regeneration or replacement.

  • Improve Agitation: Increase the stirring speed to enhance gas-liquid mixing.

  • Increase Hydrogen Pressure: Gradually increase the hydrogen pressure within the safe operating limits of the reactor.

  • Verify Temperature: Check the calibration of temperature probes and ensure the reactor is reaching and maintaining the target temperature.

  • Review Catalyst Loading: Ensure the correct amount of catalyst was added for the scaled-up batch size.

Issue 2: Poor Selectivity (High Levels of Byproducts)

• Possible Causes:

  • Over-hydrogenation: Formation of 4-propylcyclohexane due to harsh reaction conditions.

  • Incomplete Hydrogenation: Residual 4-propylcyclohexanone in the final product.

  • Side Reactions: Undesired reactions due to high temperatures or incorrect catalyst.

• Troubleshooting Steps:

  • Optimize Reaction Conditions:

    • Temperature: Lower the reaction temperature to reduce the likelihood of over-hydrogenation.

    • Pressure: Decrease the hydrogen pressure.

  • Catalyst Selection: Ensure the chosen catalyst is selective for the desired transformation. For example, some catalysts may favor the formation of the alcohol over the alkane.

  • Monitor Reaction Progress: Use in-situ monitoring (e.g., ReactIR) or regular sampling and GC analysis to stop the reaction once the desired conversion is achieved, preventing further reduction.

Issue 3: Exothermic Reaction Leading to Temperature and Pressure Spikes

• Possible Causes:

  • Poor Heat Removal: The larger volume of a scaled-up reaction has a lower surface-area-to-volume ratio, making heat dissipation less efficient.

  • Addition Rate Too High: Adding reactants too quickly can lead to a rapid release of heat.

• Troubleshooting Steps:

  • Improve Heat Transfer: Ensure the reactor's cooling system is functioning optimally. Check coolant flow rates and temperature.

  • Controlled Addition: Add the substrate or hydrogen in a controlled manner (semi-batch process) to manage the rate of heat generation.

  • Use of a Co-solvent: A co-solvent can act as a heat sink, helping to moderate the temperature.

  • Emergency Quenching Plan: Have a documented and tested emergency quenching procedure in place.

Control of Cis/Trans Isomer Ratio

Issue: Undesired Cis/Trans Isomer Ratio in the Final Product

• Possible Causes:

  • Reaction Conditions Favoring the Undesired Isomer: Temperature and pressure can influence whether the kinetically or thermodynamically favored isomer is formed.

  • Catalyst Type and Support: The nature of the catalyst and its support can significantly impact stereoselectivity.

  • Isomerization Post-Reaction: The desired isomer may convert to the undesired one during work-up or purification.

• Troubleshooting Steps:

  • Kinetic vs. Thermodynamic Control:

    • For the kinetically favored isomer (often the cis isomer in catalytic hydrogenation from the less hindered face): Use lower temperatures and pressures.

    • For the thermodynamically more stable isomer (often the trans isomer): Use higher temperatures and longer reaction times to allow for equilibration.

  • Catalyst Screening: Experiment with different catalysts (e.g., Rhodium-based catalysts are known to favor cis-isomers in some phenol hydrogenations) and supports.

  • pH Adjustment: The pH of the reaction mixture can influence selectivity.

  • Careful Work-up and Purification: Avoid harsh acidic or basic conditions during work-up that could cause isomerization. Use appropriate purification methods like fractional distillation under reduced pressure to separate isomers if needed.

Frequently Asked Questions (FAQs)

Q1: What are the main safety concerns when scaling up the hydrogenation of 4-propylphenol or 4-propylcyclohexanone?

A1: The primary safety concerns are:

• Flammability of Hydrogen: Hydrogen is highly flammable and can form explosive mixtures with air. Ensure the reactor is properly sealed and operated in a well-ventilated area with appropriate hydrogen detectors.

• Pyrophoric Catalysts: Some hydrogenation catalysts (e.g., Raney Nickel, Palladium on Carbon) can be pyrophoric, especially after use. They should be handled under an inert atmosphere or kept wet with a solvent to prevent ignition upon contact with air.

• Exothermic Reactions: Hydrogenation is an exothermic process. On a large scale, inefficient heat removal can lead to a rapid increase in temperature and pressure (thermal runaway), potentially causing reactor failure.

• High-Pressure Operations: The use of high-pressure hydrogen requires reactors and associated equipment rated for the intended pressure, along with appropriate pressure relief systems.

Q2: How can I improve the filtration of the catalyst after the reaction at a larger scale?

A2: At larger scales, catalyst filtration can be slow. To improve this:

• Filter Aids: Use a filter aid like Celite® to increase the porosity of the filter cake.

• Nitrogen Pressure: Use a slight positive pressure of an inert gas like nitrogen to speed up the filtration.

• Filter Type: For industrial scale, consider using enclosed filter systems like a filter press or a centrifugal filter to ensure safe and efficient catalyst removal.

Q3: My final product, 4-propylcyclohexanol, is an oil. What are the best methods for purification at an industrial scale?

A3: For oily products like 4-propylcyclohexanol, industrial purification typically avoids column chromatography due to cost and scalability issues. The preferred methods are:

• Fractional Distillation under Vacuum: This is the most common method for separating liquid isomers with different boiling points. A vacuum is used to lower the boiling point and prevent decomposition of the product at high temperatures.

• Liquid-Liquid Extraction: To remove water-soluble or acid/base-soluble impurities.

• Melt Crystallization: If the isomers have sufficiently different melting points, this can be a highly effective purification technique.

Q4: I am observing a decrease in yield upon scaling up the enzymatic synthesis of cis-4-propylcyclohexanol. What could be the cause?

A4: A decrease in yield during the scale-up of enzymatic synthesis can be due to several factors:

• Poor Mixing: Inadequate mixing in a larger reactor can lead to poor mass transfer of the substrate to the enzyme and can create pH and temperature gradients.

• Substrate/Product Inhibition: Higher concentrations of the substrate or product at scale can inhibit enzyme activity.[1]

• pH Control: The enzymatic reaction can cause a change in pH. A robust pH control system is crucial at a larger scale to maintain optimal enzyme activity.[1]

• Oxygen Limitation (if applicable): If the enzyme or cofactor regeneration system requires oxygen, ensuring adequate oxygen supply in a larger volume can be challenging.

Data Presentation

Table 1: Comparison of Lab-Scale vs. Pilot-Scale Enzymatic Synthesis of cis-4-Propylcyclohexanol

Parameter	Lab Scale (Illustrative)	Pilot Scale (2L Reactor)[1]
Starting Material	4-Propylcyclohexanone	4-Propylcyclohexanone
Enzyme	Mutant Alcohol Dehydrogenase (LK-TADH)	Mutant Alcohol Dehydrogenase (LK-TADH)
Substrate Conc.	125 g/L	125 g/L
Reaction Volume	100 mL	2 L
Temperature	35 °C	35 °C
pH	7.0 - 8.0	7.0 - 8.0
Reaction Time	5 hours	5 hours
Conversion	~100%	100%
Yield	~91%	90.32%
cis/trans Ratio	99.5 : 0.5	99.5 : 0.5

Table 2: Illustrative Impurity Profile of 4-Propylcyclohexanol at Different Scales (Chemical Synthesis)

Impurity	Lab Scale (Typical)	Pilot Scale (Potential)
Unreacted Starting Material	< 0.5%	< 1%
Over-hydrogenated Product	< 0.2%	0.5 - 1.5%
Solvent Residues	< 0.1%	< 0.5%
Catalyst Leachates (e.g., Pd, Ni)	< 5 ppm	< 20 ppm
Undesired Isomer	5 - 15%	10 - 25% (without optimization)

Note: Data in Table 2 is illustrative and can vary significantly based on the specific process and optimization.

Experimental Protocols

Protocol 1: Pilot-Scale Enzymatic Synthesis of cis-4-Propylcyclohexanol

This protocol is based on the work by Wang et al. (2022).[1]

• Bioreactor Setup: A 2 L stirred-tank bioreactor equipped with temperature and pH control is sterilized.

• Reaction Medium Preparation: Prepare the reaction medium containing the appropriate buffer and add 10 g/L of glucose dehydrogenase (GDH) cells and 30 g/L of LK-TADH cells.

• Reaction Initiation:

  • Set the temperature to 35 °C and the pH to be maintained between 7.0 and 8.0 using 2 M Na₂CO₃.

  • Add 4-propylcyclohexanone to a final concentration of 125 g/L.

  • Add NAD+ to a final concentration of 0.1 g/L.

• Reaction Monitoring: Monitor the reaction progress by taking samples periodically and analyzing them by GC.

• Work-up and Purification:

  • Once the reaction is complete (typically after 5 hours), cool the reactor to room temperature.

  • Extract the reaction mixture three times with an equal volume of ethyl acetate.

  • Combine the organic layers and dry over anhydrous sodium sulfate.

  • Filter to remove the drying agent.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by vacuum distillation to obtain pure cis-4-propylcyclohexanol.

Protocol 2: Illustrative Pilot-Scale Chemical Synthesis of 4-Propylcyclohexanol via Hydrogenation of 4-Propylphenol

• Reactor Preparation: A suitable high-pressure reactor (e.g., a 50 L Hastelloy autoclave) is cleaned, dried, and purged with nitrogen.

• Catalyst Loading: The catalyst (e.g., 5% Rhodium on alumina, wet basis) is loaded into the reactor under a nitrogen blanket.

• Reactant Charging:

  • A solution of 4-propylphenol in a suitable solvent (e.g., isopropanol) is charged to the reactor.

  • The reactor is sealed and purged again with nitrogen, followed by several pressure-vent cycles with hydrogen.

• Reaction Execution:

  • The reactor is pressurized with hydrogen to the desired pressure (e.g., 10-20 bar).

  • The agitation is started, and the reactor is heated to the target temperature (e.g., 80-120 °C).

  • The reaction is monitored by hydrogen uptake and/or periodic sampling and GC analysis.

• Work-up and Purification:

  • After the reaction is complete, the reactor is cooled to room temperature and the hydrogen pressure is vented.

  • The reactor is purged with nitrogen.

  • The reaction mixture is filtered to remove the catalyst.

  • The solvent is removed from the filtrate by distillation.

  • The resulting crude 4-propylcyclohexanol is purified by fractional vacuum distillation to separate the cis and trans isomers and remove other impurities.

Mandatory Visualizations

Caption: General experimental workflow for the production of 4-propylcyclohexanol.

Caption: Troubleshooting logic for low reaction yield in 4-propylcyclohexanol synthesis.

References

• 1. mdpi.com [mdpi.com]

Technical Support Center: Catalyst Selection for the Hydrogenation of 4-Propylcyclohexanone

Welcome to the technical support center for the hydrogenation of 4-propylcyclohexanone. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on catalyst selection, experimental protocols, and troubleshooting common issues encountered during this important chemical transformation.

Frequently Asked Questions (FAQs)

Q1: What are the primary products of 4-propylcyclohexanone hydrogenation?

The hydrogenation of 4-propylcyclohexanone reduces the ketone functional group to a hydroxyl group, yielding 4-propylcyclohexanol. This product can exist as two different stereoisomers: cis-4-propylcyclohexanol and trans-4-propylcyclohexanol. The ratio of these isomers is highly dependent on the choice of catalyst and reaction conditions.

Q2: Which catalysts are commonly used for the hydrogenation of 4-propylcyclohexanone?

A range of catalysts can be employed for the hydrogenation of ketones like 4-propylcyclohexanone. The most common choices include:

• Platinum-based catalysts (e.g., Pt/C): Often used for their high activity.

• Palladium-based catalysts (e.g., Pd/C): Widely used and can be modified to improve selectivity.[1]

• Raney Nickel: A cost-effective and highly active catalyst.[2][3][4]

• Ruthenium-based catalysts (e.g., Ru/C): Known for their effectiveness in ketone hydrogenation.

• Rhodium-based catalysts: Can offer high selectivity under specific conditions.

• Biocatalysts (e.g., Alcohol Dehydrogenases): Provide exceptional stereoselectivity, often yielding a single isomer.

Q3: How does the choice of catalyst affect the stereoselectivity (cis/trans ratio) of the product?

The stereochemical outcome is a critical consideration. Generally, hydrogenation of substituted cyclohexanones can yield a mixture of cis and trans isomers.

• Heterogeneous metal catalysts (Pt/C, Pd/C, Raney Ni) often lead to the formation of the thermodynamically more stable isomer as the major product, which is typically the trans isomer where the propyl and hydroxyl groups are in equatorial positions in the chair conformation. However, the selectivity can be influenced by factors like the catalyst support, metal dispersion, and reaction conditions.

• Biocatalysts , such as specific alcohol dehydrogenases, can exhibit exceptionally high stereoselectivity. For instance, a mutant alcohol dehydrogenase from Lactobacillus kefir (LK-TADH) has been shown to produce cis-4-propylcyclohexanol with a cis/trans ratio of 99.5:0.5.[5]

Q4: What are the typical reaction conditions for this hydrogenation?

Reaction conditions are highly dependent on the chosen catalyst:

• Heterogeneous Catalysis (Pt/C, Pd/C, Raney Ni):

  • Hydrogen Pressure: Typically ranges from atmospheric pressure to high pressure (e.g., 50 bar).

  • Temperature: Can range from room temperature to elevated temperatures (e.g., 80-150°C).

  • Solvent: Protic solvents like ethanol, methanol, or isopropanol are commonly used.

• Biocatalysis (e.g., LK-TADH):

  • Temperature: Usually mild, around 35°C.

  • pH: Maintained in the neutral to slightly basic range (pH 7.0-8.0).

  • Solvent: Aqueous buffer systems.

Troubleshooting Guide

Problem 1: Low or No Conversion of 4-Propylcyclohexanone

Possible Cause	Suggested Solution
Inactive Catalyst	The catalyst may have been improperly handled or stored, leading to deactivation. Use a fresh batch of catalyst. For pyrophoric catalysts like Raney Nickel, ensure it is always kept under a solvent.
Catalyst Poisoning	Trace impurities in the substrate, solvent, or hydrogen gas (e.g., sulfur compounds, halides) can poison the catalyst. Purify the starting materials and use high-purity hydrogen.
Insufficient Hydrogen Pressure	For many heterogeneous catalysts, adequate hydrogen pressure is crucial for the reaction to proceed. Increase the hydrogen pressure within the safe limits of your reactor.
Inadequate Mixing	In a three-phase reaction (solid catalyst, liquid substrate/solvent, gaseous hydrogen), efficient mixing is essential for good mass transfer. Ensure vigorous stirring.
Incorrect Solvent	The choice of solvent can significantly impact the reaction rate. Protic solvents like alcohols generally favor ketone hydrogenation.

Problem 2: Poor Selectivity (Undesirable cis/trans Ratio)

Possible Cause	Suggested Solution
Inappropriate Catalyst Choice	The inherent nature of the catalyst plays a major role in stereoselectivity. If a specific isomer is desired, consider screening different catalysts. For high cis-selectivity, a biocatalyst like LK-TADH is a good option. For potentially higher trans-selectivity, explore different supported metal catalysts and reaction conditions.
Reaction Temperature is Too High	Higher temperatures can sometimes lead to isomerization or favor the formation of the thermodynamically more stable product, which may not be the desired isomer. Try running the reaction at a lower temperature.
Solvent Effects	The solvent can influence the way the substrate adsorbs onto the catalyst surface, thereby affecting the stereochemical outcome. Experiment with different solvents (e.g., ethanol, isopropanol, hexane).

Problem 3: Formation of Side Products

Possible Cause	Suggested Solution
Over-reduction	Prolonged reaction times or harsh conditions (high temperature/pressure) can lead to the hydrogenolysis of the hydroxyl group, forming propylcyclohexane. Monitor the reaction progress by GC or TLC and stop it once the starting material is consumed.
Hydrogenolysis of other functional groups	If the substrate contains other reducible functional groups (e.g., benzyl ethers, halogens), they may also be reduced. Choose a more chemoselective catalyst or use catalyst poisons to selectively deactivate certain catalytic functions.[6][7]

Experimental Protocols

Protocol 1: Biocatalytic Synthesis of cis-4-Propylcyclohexanol

This protocol is based on the use of a mutant alcohol dehydrogenase from Lactobacillus kefir (LK-TADH) coupled with a glucose dehydrogenase (GDH) for cofactor regeneration.[5]

Materials:

• 4-Propylcyclohexanone

• Recombinant E. coli cells expressing LK-TADH

• Recombinant E. coli cells expressing GDH

• NAD⁺

• Glucose

• Sodium carbonate (Na₂CO₃) solution (2 M)

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• Prepare a 2 L reaction system containing:

  • 4-Propylcyclohexanone: 125 g/L

  • LK-TADH cell dosage: 30 g/L

  • GDH cell dosage: 10 g/L

  • NAD⁺ concentration: 0.1 g/L

  • Glucose to substrate molar ratio: 1.2:1

• Maintain the reaction temperature at 35°C.

• Continuously monitor and maintain the pH of the reaction mixture between 7.0 and 8.0 by the automated addition of 2 M Na₂CO₃ solution.

• Monitor the reaction progress by gas chromatography (GC). The reaction is typically complete within 5 hours.

• Once the 4-propylcyclohexanone is completely consumed, extract the reaction mixture three times with an equal volume of ethyl acetate.

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure to obtain the product.

Expected Outcome:

• Conversion: >99%

• Product: cis-4-Propylcyclohexanol

• Yield: ~90%

• Stereoselectivity: cis/trans ratio of 99.5:0.5

Protocol 2: General Procedure for Heterogeneous Catalytic Hydrogenation

This is a general guideline that can be adapted for catalysts like Pt/C, Pd/C, or Raney Nickel. Optimization of specific parameters is recommended.

Materials:

• 4-Propylcyclohexanone

• Catalyst (e.g., 5% Pt/C, 5% Pd/C, or Raney Nickel slurry)

• Solvent (e.g., ethanol, methanol, or isopropanol)

• Hydrogen gas (high purity)

• Inert gas (e.g., nitrogen or argon)

• Filtration aid (e.g., Celite)

Procedure:

• Charge a suitable high-pressure reactor with 4-propylcyclohexanone and the chosen solvent.

• Under an inert atmosphere, carefully add the catalyst. For pyrophoric catalysts like Raney Nickel, ensure it is transferred as a slurry and never allowed to dry in the air.

• Seal the reactor and purge several times with the inert gas, followed by several purges with hydrogen gas.

• Pressurize the reactor to the desired hydrogen pressure (e.g., 10-50 bar).

• Begin vigorous stirring and heat the reaction to the desired temperature (e.g., 25-100°C).

• Monitor the reaction progress by observing hydrogen uptake and/or by analyzing samples via GC or TLC.

• Once the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas.

• Purge the reactor with an inert gas.

• Filter the reaction mixture through a pad of Celite to remove the catalyst. Caution: The catalyst on the filter pad can be pyrophoric and should be kept wet with solvent and disposed of properly.

• Remove the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purify the product by distillation or column chromatography if necessary.

Data Presentation

Table 1: Comparison of Catalytic Systems for 4-Propylcyclohexanone Hydrogenation

Catalyst System	Substrate Conc.	Temp.	Pressure/Time	Conversion	Product(s)	cis:trans Ratio	Yield	Reference
LK-TADH/GDH	125 g/L	35°C	5 h	>99%	cis-4-Propylcyclohexanol	99.5:0.5	90.3%	[5]
Pd/C (modified)	N/A	N/A	N/A	High	4-(4-propylcyclohexyl)-cyclohexanone	N/A	N/A	[1]

Note: Data for common heterogeneous catalysts (Pt/C, Pd/C, Raney Ni) for the direct hydrogenation of 4-propylcyclohexanone is limited in publicly available literature, highlighting the need for experimental screening for specific applications.

Visualizations

Caption: General workflow for heterogeneous catalytic hydrogenation.

Caption: Troubleshooting logic for hydrogenation of 4-propylcyclohexanone.

References

• 1. researchgate.net [researchgate.net]
• 2. acs.org [acs.org]
• 3. Raney Nickel, Raney Nickel Catalyst, Vineeth Precious [preciouscatalyst.com]
• 4. Raney nickel - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of Diphenylsulfide [organic-chemistry.org]
• 7. Pd/C-catalyzed chemoselective hydrogenation in the presence of a phenolic MPM protective group using pyridine as a catalyst poison - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing racemization during 4-Propylcyclohexanol synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-propylcyclohexanol. The focus is on preventing racemization and controlling stereochemistry during the synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing 4-propylcyclohexanol?

A1: The primary methods for synthesizing 4-propylcyclohexanol are:

• Catalytic Hydrogenation of 4-Propylphenol: This is a widely used method where 4-propylphenol is hydrogenated over a metal catalyst (e.g., Palladium, Platinum, Rhodium) to yield 4-propylcyclohexanol. This method can produce a mixture of cis and trans isomers.

• Reduction of 4-Propylcyclohexanone: The ketone precursor, 4-propylcyclohexanone, can be reduced to 4-propylcyclohexanol using various reducing agents. For high stereoselectivity, enzymatic reductions are particularly effective.[1]

• Multi-step Synthesis from Other Precursors: Other synthetic routes exist, such as those starting from biphenyl, which involve several steps including Friedel-Crafts reactions, reduction, oxidation, and finally catalytic hydrogenation.

Q2: What is racemization and why is it a concern in 4-propylcyclohexanol synthesis?

A2: Racemization is the process of converting an optically active compound, containing a single enantiomer, into a mixture of equal amounts of both enantiomers (a racemate), rendering it optically inactive.[2][3] In the context of 4-propylcyclohexanol synthesis, if the goal is to produce a specific stereoisomer (e.g., for a pharmaceutical application where only one isomer is active), racemization would lead to a loss of product efficacy and would require costly and difficult separation of the desired isomer from the unwanted ones.[4]

Q3: How can racemization occur during the synthesis of 4-propylcyclohexanol?

A3: Racemization can occur if a planar, achiral intermediate is formed during the reaction. In the synthesis of 4-propylcyclohexanol, a key intermediate is 4-propylcyclohexanone, which is formed during the hydrogenation of 4-propylphenol.[5] The ketone contains a planar carbonyl group. If a chiral center is adjacent to this carbonyl group, it can be deprotonated under acidic or basic conditions to form a planar enol or enolate intermediate. Reprotonation can then occur from either face of the planar intermediate, leading to a mixture of enantiomers and thus racemization.[2]

Q4: How can I control the stereochemistry to favor the cis or trans isomer of 4-propylcyclohexanol?

A4: The choice of catalyst and reaction conditions in the catalytic hydrogenation of 4-propylphenol can influence the ratio of cis to trans isomers. More effectively, the reduction of 4-propylcyclohexanone can be controlled to yield a high proportion of the cis isomer. A particularly successful method is the use of a mutant alcohol dehydrogenase (ADH) from Lactobacillus kefir which can achieve a cis/trans ratio of 99.5:0.5.[1]

Troubleshooting Guides

Problem 1: My synthesis of 4-propylcyclohexanol from 4-propylphenol is producing an undesirable mixture of cis and trans isomers.

Possible Cause	Suggested Solution
Non-selective catalyst	The choice of metal catalyst and support significantly impacts diastereoselectivity. For example, rhodium-based catalysts tend to favor the formation of cis-isomers, while palladium-based catalysts can favor the trans-isomers. Experiment with different catalysts (e.g., Rh/C, Pd/C, PtO2) and supports (e.g., alumina, carbon) to optimize the ratio.
Reaction conditions	Temperature and pressure can influence the isomeric ratio. Systematically vary these parameters to find the optimal conditions for your desired isomer.
Isomerization of the product	Prolonged reaction times or harsh work-up conditions (e.g., exposure to strong acids or bases) can lead to isomerization of the final product. Minimize reaction time and use mild work-up procedures.
Alternative Synthetic Route	For the highest selectivity towards the cis-isomer, consider a two-step synthesis involving the oxidation of 4-propylphenol to 4-propylcyclohexanone, followed by a highly stereoselective enzymatic reduction.[1]

Problem 2: I am concerned about potential racemization and loss of enantiomeric purity in my synthesis.

Possible Cause	Suggested Solution
Formation of a planar intermediate	As mentioned in FAQ 3, the formation of a planar enol or enolate intermediate from the 4-propylcyclohexanone precursor is a primary cause of racemization.
Use of achiral reagents and catalysts	If you start with an achiral precursor like 4-propylphenol or 4-propylcyclohexanone and use achiral reagents, the product will be a racemic mixture of all possible stereoisomers.
Harsh reaction conditions	The use of strong acids or bases, or high temperatures, can promote the formation of enol/enolate intermediates and thus increase the risk of racemization.
Solution: Employ Stereoselective Synthesis Methods	To obtain an enantiomerically pure product and prevent racemization, it is crucial to use a stereoselective synthetic method from the outset. While specific literature on the enantioselective synthesis of 4-propylcyclohexanol is limited, the following strategies are generally applicable for producing chiral alcohols: - Enzymatic Reduction: Utilize a stereoselective ketoreductase (KRED) or alcohol dehydrogenase (ADH) for the reduction of 4-propylcyclohexanone. These enzymes can exhibit high enantioselectivity, producing a single enantiomer of the alcohol. The use of a mutant ADH from Lactobacillus kefir has been shown to be highly diastereoselective for cis-4-propylcyclohexanol, and such enzymatic systems are often enantioselective as well.[1] - Chiral Catalysts for Hydrogenation: While not specifically documented for 4-propylphenol, asymmetric hydrogenation of prochiral ketones using chiral metal catalysts (e.g., Ru-BINAP) is a powerful method for producing enantiomerically enriched alcohols. This approach could potentially be adapted for the reduction of 4-propylcyclohexanone. - Chiral Resolution: If a racemic mixture of 4-propylcyclohexanol is synthesized, it can be separated into its constituent enantiomers through chiral resolution. This can be achieved by: - Enzymatic Resolution: Using a lipase to selectively acylate one enantiomer of the alcohol, allowing for the separation of the acylated and unreacted enantiomers.[6] - Diastereomeric Salt Formation: Reacting the racemic alcohol with a chiral acid to form diastereomeric esters, which can then be separated by crystallization or chromatography.[4]

Data Presentation

Table 1: Comparison of Diastereoselectivity in 4-Propylcyclohexanol Synthesis

Method	Starting Material	Catalyst/Enzyme	cis:trans Ratio	Yield	Reference
Chemoenzymatic Reduction	4-Propylcyclohexanone	Mutant Alcohol Dehydrogenase (LK-TADH) from Lactobacillus kefir	99.5 : 0.5	90.32%	[1]
Chemoenzymatic Reduction	4-Propylcyclohexanone	Galactomyces geotrichum JCM 6359	99.5 : 0.5	78%	[1]
Chemoenzymatic Reduction	4-Propylcyclohexanone	Recombinant LK-ADH (non-mutant)	56.5 : 43.5	64.1% (conversion)	[1]

Experimental Protocols

Protocol 1: Highly Diastereoselective Synthesis of cis-4-Propylcyclohexanol via Enzymatic Reduction [1]

This protocol is based on the chemoenzymatic reduction of 4-propylcyclohexanone using a mutant alcohol dehydrogenase.

Materials:

• 4-Propylcyclohexanone

• Mutant alcohol dehydrogenase from Lactobacillus kefir (LK-TADH, A94T/F147L/L199H/A202L) expressed in E. coli

• Glucose dehydrogenase (GDH)

• NAD⁺

• Glucose

• 2 M Sodium Carbonate (Na₂CO₃)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• Phosphate buffer (pH 7.0-8.0)

Procedure:

• Prepare a 2 L reaction system with the following optimized conditions:

  • Temperature: 35 °C

  • pH: Maintained between 7.0 and 8.0

  • 4-Propylcyclohexanone concentration: 125 g/L

  • LK-TADH cell dosage: 30 g/L

  • NAD⁺ concentration: 0.1 g/L

  • GDH cell dosage: 10 g/L

  • Glucose to substrate molar ratio: 1.2 mol/mol

• Maintain the pH of the reaction mixture between 7.0 and 8.0 by the automated addition of 2 M Na₂CO₃.

• Allow the reaction to proceed for 5 hours, or until the 4-propylcyclohexanone is completely transformed (monitor by GC).

• Once the reaction is complete, extract the reaction solution three times with an equal volume of ethyl acetate.

• Combine the organic layers and dry over anhydrous Na₂SO₄.

• Filter and evaporate the solvent under reduced pressure to obtain the final product, cis-4-propylcyclohexanol.

• Analyze the product by gas chromatography (GC) to determine the cis/trans ratio and yield.

Visualizations

Caption: Mechanism of racemization via an achiral enolate intermediate.

Caption: Workflow for stereoselective synthesis of 4-propylcyclohexanol.

References

• 1. mdpi.com [mdpi.com]
• 2. Racemization - Wikipedia [en.wikipedia.org]
• 3. grokipedia.com [grokipedia.com]
• 4. Chiral resolution - Wikipedia [en.wikipedia.org]
• 5. 4-Propylcyclohexanone synthesis - chemicalbook [chemicalbook.com]
• 6. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability and Degradation of 4-Propylcyclohexanol

Welcome to the technical support center for 4-Propylcyclohexanol. This resource is designed to assist researchers, scientists, and drug development professionals in understanding and managing the stability and degradation of 4-Propylcyclohexanol during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 4-Propylcyclohexanol?

A1: For optimal stability, 4-Propylcyclohexanol should be stored in a cool, well-ventilated place, away from heat and open flames.[1] The recommended storage temperature is typically between 2-8°C.[1] It is a combustible liquid and should be handled with appropriate safety precautions.[1]

Q2: I've observed a change in the color of my 4-Propylcyclohexanol sample. What could be the cause?

A2: 4-Propylcyclohexanol is typically a colorless to light yellow liquid.[1] A significant color change may indicate degradation. Potential causes include oxidation from prolonged exposure to air, reaction with contaminants, or degradation due to exposure to light or high temperatures. It is advisable to verify the purity of the sample using an appropriate analytical method, such as gas chromatography (GC), if you observe a color change.

Q3: What are the likely degradation pathways for 4-Propylcyclohexanol?

A3: While specific degradation pathways for 4-Propylcyclohexanol are not extensively documented in publicly available literature, based on its chemical structure (a secondary alcohol on a cyclohexane ring), potential degradation pathways include:

• Oxidation: The secondary alcohol group can be oxidized to form the corresponding ketone, 4-propylcyclohexanone. This can occur in the presence of oxidizing agents or through auto-oxidation.

• Dehydration: Under acidic conditions and/or heat, 4-Propylcyclohexanol can undergo dehydration to form a mixture of alkenes, primarily 4-propylcyclohexene and 1-propylcyclohexene.

• Thermal Degradation: At elevated temperatures, cleavage of the C-C bonds in the cyclohexane ring or the propyl side chain can occur, leading to a complex mixture of smaller hydrocarbon fragments.[2]

Q4: How can I monitor the stability of my 4-Propylcyclohexanol sample over time?

A4: A stability-indicating analytical method is required to monitor the purity of 4-Propylcyclohexanol and quantify any degradants. Gas chromatography with a flame ionization detector (GC-FID) or a mass spectrometer (GC-MS) is a suitable technique for this purpose.[3] Developing a method that separates the parent compound from potential degradants is crucial.

Troubleshooting Guides

Issue 1: Inconsistent results in experiments using 4-Propylcyclohexanol.

• Possible Cause: Degradation of the 4-Propylcyclohexanol stock solution.

• Troubleshooting Steps:

  • Verify Purity: Re-analyze the purity of your 4-Propylcyclohexanol stock using a qualified analytical method (e.g., GC).

  • Check Storage: Ensure the stock solution is being stored under the recommended conditions (2-8°C, protected from light and air).

  • Prepare Fresh Solutions: If degradation is suspected, prepare fresh solutions from a new or unopened bottle of 4-Propylcyclohexanol.

  • Evaluate Solvent Effects: Consider the possibility of the solvent promoting degradation. Ensure the chosen solvent is inert and of high purity.

Issue 2: Appearance of unexpected peaks in my chromatogram during analysis.

• Possible Cause: Formation of degradation products.

• Troubleshooting Steps:

  • Peak Identification: Attempt to identify the unknown peaks using mass spectrometry (GC-MS) to determine their molecular weights and fragmentation patterns. This can provide clues about their structures.

  • Forced Degradation Study: Conduct a forced degradation study (see experimental protocols below) to intentionally generate degradants. This can help to confirm if the unexpected peaks correspond to degradation products.

  • Review Experimental Conditions: Analyze your experimental setup for potential stressors that could be causing degradation, such as excessive heat, exposure to light, or the presence of reactive reagents.

Quantitative Data Summary

Stress Condition	Duration	Temperature (°C)	% Degradation of 4-Propylcyclohexanol	Major Degradation Products (and % abundance)
Acidic Hydrolysis (e.g., 0.1 M HCl)	24 hours	80	[e.g., 5.2%]	[e.g., 4-Propylcyclohexene (3.1%), Isomer X (2.1%)]
Basic Hydrolysis (e.g., 0.1 M NaOH)	24 hours	80	[e.g., <1%]	[e.g., Not Detected]
Oxidation (e.g., 3% H₂O₂)	24 hours	25 (Room Temp)	[e.g., 15.8%]	[e.g., 4-Propylcyclohexanone (14.5%)]
Thermal Degradation	48 hours	100	[e.g., 8.9%]	[e.g., Multiple minor peaks]
Photostability (ICH Q1B)	1.2 million lux hours	25	[e.g., 2.1%]	[e.g., Unknown Peak 1 (1.5%)]

Note: The data presented in this table is illustrative and should be replaced with actual experimental results.

Experimental Protocols

The following are detailed methodologies for conducting forced degradation studies on 4-Propylcyclohexanol. These studies are essential for understanding its intrinsic stability and for developing stability-indicating analytical methods.[4][5]

Preparation of Stock and Working Solutions

• Stock Solution: Accurately weigh and dissolve 4-Propylcyclohexanol in a suitable solvent (e.g., methanol, acetonitrile) to prepare a stock solution of a known concentration (e.g., 1 mg/mL).

• Working Solutions: Dilute the stock solution with the same solvent to a suitable concentration for analysis (e.g., 100 µg/mL).

Forced Degradation (Stress) Studies

For each condition, a sample of the 4-Propylcyclohexanol solution and a blank (solvent only) should be subjected to the stress conditions. A control sample, protected from the stress condition, should be analyzed alongside.

a) Hydrolytic Degradation

• Acidic Condition: Mix the stock solution with an equal volume of 0.1 M hydrochloric acid. Heat the mixture at 80°C for 24 hours. After cooling, neutralize the solution with an appropriate amount of 0.1 M sodium hydroxide.

• Basic Condition: Mix the stock solution with an equal volume of 0.1 M sodium hydroxide. Heat the mixture at 80°C for 24 hours. After cooling, neutralize the solution with an appropriate amount of 0.1 M hydrochloric acid.

• Neutral Condition (Water): Mix the stock solution with an equal volume of purified water. Heat the mixture at 80°C for 24 hours.

b) Oxidative Degradation

• Mix the stock solution with an equal volume of 3% hydrogen peroxide.

• Keep the solution at room temperature for 24 hours, protected from light.

c) Thermal Degradation

• Place the solid 4-Propylcyclohexanol in a calibrated oven at 100°C for 48 hours.

• Also, expose a solution of 4-Propylcyclohexanol to the same conditions.

• After the specified time, allow the samples to cool to room temperature before preparing for analysis.

d) Photolytic Degradation

• Expose a solution of 4-Propylcyclohexanol to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines).

• A control sample should be wrapped in aluminum foil to protect it from light.

Sample Analysis

• After subjecting the samples to the various stress conditions, dilute them to the working concentration with the mobile phase or an appropriate solvent.

• Analyze the samples using a validated stability-indicating GC method.

• Determine the percentage of degradation by comparing the peak area of the intact drug in the stressed sample to that of the unstressed control sample.

• Identify and characterize any significant degradation products using GC-MS.

Visualizations

Caption: Experimental workflow for a forced degradation study of 4-Propylcyclohexanol.

Caption: Potential degradation pathways for 4-Propylcyclohexanol.

References

• 1. chembk.com [chembk.com]
• 2. scispace.com [scispace.com]
• 3. mdpi.com [mdpi.com]
• 4. medcraveonline.com [medcraveonline.com]
• 5. ajpsonline.com [ajpsonline.com]

Reference Data & Comparative Studies

A Comparative Analysis of cis- and trans-4-Propylcyclohexanol Isomers for Researchers and Drug Development Professionals

This guide provides a detailed comparative study of the physicochemical properties of cis- and trans-4-Propylcyclohexanol. The information is intended for researchers, scientists, and professionals in drug development who require a clear understanding of the distinct characteristics of these geometric isomers. This document presents available experimental data, outlines relevant experimental protocols, and visualizes a key experimental workflow.

Physicochemical Properties

The orientation of the hydroxyl group relative to the propyl group on the cyclohexane ring in the cis and trans isomers leads to differences in their physical properties. The trans isomer, with the hydroxyl and propyl groups on opposite sides of the ring, generally exhibits a more stable chair conformation, which can influence properties like boiling point and density.

Below is a summary of the available quantitative data for cis-4-Propylcyclohexanol, trans-4-Propylcyclohexanol, and their mixture.

Property	cis-4-Propylcyclohexanol	trans-4-Propylcyclohexanol	Mixture (cis- and trans-)
CAS Number	98790-22-8	77866-58-1	52204-65-6
Molecular Formula	C₉H₁₈O	C₉H₁₈O	C₉H₁₈O
Molecular Weight	142.24 g/mol	142.24 g/mol	142.24 g/mol
Melting Point	Data not available	< 20 °C (Liquid at room temp)[1]	approx. -52 °C[2]
Boiling Point	Data not available	201.9 ± 8.0 °C at 760 mmHg[3]	approx. 209-210 °C[2]
Density	Data not available	0.9 ± 0.1 g/cm³[3]	0.853 - 0.91 g/mL[2][4]
Solubility in Water	Low (predicted)	Low[1]	Low (predicted)
Solubility in Organic Solvents	Soluble (e.g., ethanol, dichloromethane)[2]	Soluble[1]	Soluble (e.g., ethanol, dichloromethane)[2]

Experimental Protocols

Detailed methodologies for the synthesis, analysis, and property determination of 4-propylcyclohexanol isomers are crucial for reproducible research.

Enzymatic Synthesis of cis-4-Propylcyclohexanol

This protocol describes a highly stereoselective method for producing the cis-isomer from 4-propylcyclohexanone.

• Materials : 4-propylcyclohexanone, recombinant alcohol dehydrogenase from Lactobacillus kefir (LK-TADH), glucose dehydrogenase (GDH), NAD⁺, glucose, sodium carbonate, ethyl acetate.

• Reaction Setup : A reaction system is prepared with an optimized concentration of 4-propylcyclohexanone (e.g., 125 g/L).

• Enzyme and Cofactor Addition : Wet cell lysates of LK-TADH and GDH are added, along with NAD⁺ and a molar excess of glucose relative to the substrate.

• Reaction Conditions : The reaction mixture is maintained at a controlled temperature (e.g., 35 °C) and pH (e.g., 7.0-8.0, adjusted with sodium carbonate).

• Monitoring and Extraction : The reaction is monitored by thin-layer chromatography. Upon completion, the product is extracted from the aqueous phase using ethyl acetate.

• Purification : The extracted organic phase is concentrated by rotary evaporation to yield cis-4-propylcyclohexanol. This method has been shown to produce the cis-isomer with high selectivity (e.g., a cis/trans ratio of 99.5:0.5).[5]

Isomer Analysis by Gas Chromatography (GC)

Gas chromatography is an effective method for separating and quantifying the cis and trans isomers of 4-propylcyclohexanol.

• Instrumentation : An Agilent 7820 gas chromatograph (or equivalent) equipped with a flame ionization detector (FID) and an HP-5 capillary column (30 m × 0.25 mm × 0.25 μm).[5]

• Sample Preparation : The sample containing the 4-propylcyclohexanol isomers is dissolved in a suitable solvent (e.g., ethyl acetate).

• GC Conditions :

  • Injector Temperature : 250 °C

  • Detector Temperature : 250 °C

  • Oven Program : The oven temperature is initially held at 80 °C for 2 minutes, then ramped up at a rate of 10 °C/min to a final temperature of 250 °C, which is held for 30 minutes.[5]

• Data Analysis : The retention times for the different components are used for identification. For example, reported retention times are approximately 9.68 min for cis-4-propylcyclohexanol and 9.88 min for trans-4-propylcyclohexanol, with the starting material, 4-propylcyclohexanone, at 9.93 min.[5] The peak areas are used to determine the relative concentrations and the cis/trans ratio.

General Protocol for Physicochemical Property Determination

• Melting Point : A small amount of the solid sample is packed into a capillary tube and placed in a melting point apparatus. The temperature at which the substance melts is recorded. For liquids, the freezing point is determined by controlled cooling.

• Boiling Point : The boiling point can be determined by distillation or by using a micro-method with a Thiele tube. The sample is heated, and the temperature at which the vapor pressure equals the atmospheric pressure is recorded as the boiling point.

• Density : The density is measured using a pycnometer or a digital density meter. The mass of a known volume of the substance is determined at a specific temperature.

• Solubility : A known amount of the solute is added to a known volume of the solvent (e.g., water, ethanol) at a specific temperature. The mixture is agitated until saturation is reached. The concentration of the dissolved solute is then determined, often by gravimetric analysis after solvent evaporation or by spectroscopic methods.

Visualizations

Experimental Workflow: Enzymatic Synthesis and GC Analysis

References

• 1. CAS 77866-58-1: trans-4-Propylcyclohexanol | CymitQuimica [cymitquimica.com]
• 2. chembk.com [chembk.com]
• 3. 4-Propylcyclohexanol | CAS#:77866-58-1 | Chemsrc [chemsrc.com]
• 4. labproinc.com [labproinc.com]
• 5. mdpi.com [mdpi.com]

A Comparative Analysis of 4-Propylcyclohexanol and 4-Ethylcyclohexanol for Liquid Crystal Formulations

For Immediate Publication

This guide provides a detailed comparison of 4-Propylcyclohexanol and 4-Ethylcyclohexanol, two cyclohexanol derivatives with potential applications as components in liquid crystal (LC) mixtures. The information is targeted towards researchers, scientists, and professionals in drug development and materials science who are engaged in the formulation and characterization of liquid crystal materials.

Comparative Performance Analysis

The addition of an extra methylene group in the alkyl chain of 4-Propylcyclohexanol compared to 4-Ethylcyclohexanol is expected to influence the following liquid crystal properties:

• Mesophase Stability (Clearing Point): A longer alkyl chain generally leads to an increase in the molecular aspect ratio and stronger intermolecular van der Waals forces. Consequently, 4-Propylcyclohexanol is predicted to be more effective at increasing the clearing point (the temperature of the transition from the nematic to the isotropic liquid phase) of a host liquid crystal mixture. This enhancement of the nematic phase stability is often a desirable characteristic for display applications requiring a broad operating temperature range.

• Viscosity: The rotational viscosity of a liquid crystal mixture is a critical parameter for display switching times. The longer and more flexible propyl chain of 4-Propylcyclohexanol would likely lead to a higher viscosity compared to the shorter ethyl chain of 4-Ethylcyclohexanol. Therefore, for applications demanding fast switching speeds, 4-Ethylcyclohexanol might be the more suitable additive.

• Elastic Constants: The alkyl chain length can also subtly influence the elastic constants (splay, twist, and bend) of the liquid crystal mixture. While the exact impact would require experimental verification, longer chains can affect the packing and intermolecular interactions that govern these constants.

• Dielectric Anisotropy (Δε): The core structure of the molecule primarily determines the dielectric anisotropy. Since both molecules share the same polar cyclohexanol head, their individual contributions to the overall dielectric anisotropy of a mixture are expected to be similar and likely negative or weakly positive. The difference in alkyl chain length would have a minor, secondary effect on this parameter.

Physical Properties of the Compounds

The following table summarizes the basic physical properties of 4-Propylcyclohexanol and 4-Ethylcyclohexanol, sourced from chemical databases.

Property	4-Propylcyclohexanol	4-Ethylcyclohexanol
Molecular Formula	C9H18O	C8H16O
Molecular Weight	142.24 g/mol	128.21 g/mol
CAS Number	52204-65-6[1][2]	4534-74-1[3][4][5]
Appearance	Colorless to light yellow liquid[1]	Colorless to light yellow clear liquid[5]
Boiling Point	92-93 °C (at reduced pressure)[1]	Not specified
Refractive Index	1.4630-1.4670[1]	1.4600-1.4640 @ 20.00 °C[6]
Density	0.9072 g/cm³ (at 17 °C)[1]	0.916-0.919 g/cm³ @ 20.00 °C[6]

Standard Experimental Protocols for Liquid Crystal Characterization

To empirically determine the influence of these compounds on a liquid crystal host, the following standard experimental methodologies are employed:

• Differential Scanning Calorimetry (DSC):

  • Objective: To determine the phase transition temperatures, including the melting point and the clearing point (nematic-isotropic transition).

  • Methodology: A small, weighed sample of the liquid crystal mixture (with and without the dopant) is placed in an aluminum pan. The sample is heated and cooled at a controlled rate (e.g., 5-10 °C/min) in an inert atmosphere. The heat flow to or from the sample is measured relative to a reference pan. Phase transitions are identified as endothermic or exothermic peaks in the heat flow curve, allowing for the precise determination of transition temperatures and enthalpies.

• Polarized Optical Microscopy (POM):

  • Objective: To identify the type of liquid crystal phase (e.g., nematic, smectic) and observe the texture of the mesophase.

  • Methodology: A small amount of the liquid crystal sample is sandwiched between two glass slides and placed on a hot stage under a polarizing microscope. The sample is heated and cooled while being observed through crossed polarizers. The characteristic textures that appear upon cooling from the isotropic phase are used to identify the mesophases and their transition temperatures.

• Electro-Optical and Dielectric Spectroscopy:

  • Objective: To measure the dielectric anisotropy (Δε), a key parameter for the operation of liquid crystal displays.

  • Methodology: The liquid crystal mixture is introduced into a test cell consisting of two glass plates with transparent conductive coatings (e.g., ITO). The cell is treated to induce a specific molecular alignment (planar or homeotropic). The capacitance of the cell is measured with an LCR meter, both with and without an applied electric field. The dielectric permittivity is calculated from the capacitance, and the dielectric anisotropy is the difference between the permittivity parallel and perpendicular to the liquid crystal director (Δε = ε∥ - ε⊥).

• Rotational Viscometry:

  • Objective: To measure the rotational viscosity (γ1), which is crucial for determining the switching speed of the liquid crystal.

  • Methodology: A variety of techniques can be used, including measuring the transient current response to a switching electric field or analyzing the relaxation time of the director after the field is turned off. These measurements are typically performed on a liquid crystal cell within a controlled temperature environment.

Logical Workflow for Material Evaluation

The following diagram illustrates the logical workflow for characterizing and selecting a new component, such as 4-Propylcyclohexanol or 4-Ethylcyclohexanol, for a liquid crystal mixture.

Caption: A logical workflow for the evaluation of a new liquid crystal component.

Conclusion

In the context of formulating liquid crystal mixtures, the choice between 4-Propylcyclohexanol and 4-Ethylcyclohexanol represents a trade-off based on desired material properties.

• 4-Propylcyclohexanol is likely the preferred candidate when the primary goal is to increase the clearing point and broaden the operational temperature range of the nematic phase, with the acceptance of a potential increase in viscosity.

• 4-Ethylcyclohexanol would be more suitable for applications where low viscosity and fast switching times are critical, and a more modest impact on the clearing point is acceptable.

Ultimately, the optimal choice depends on the specific performance requirements of the target application. The experimental protocols outlined above provide a clear framework for researchers to conduct their own comparative studies and validate these structure-property predictions for their specific liquid crystal host systems.

References

• 1. chembk.com [chembk.com]
• 2. 4-Propylcyclohexanol | 52204-65-6 [chemicalbook.com]
• 3. 4-Ethylcyclohexanol | C8H16O | CID 78293 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Ethylcyclohexanol (CAS 4534-74-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. Page loading... [guidechem.com]
• 6. 4-ethyl cyclohexanol, 4534-74-1 [thegoodscentscompany.com]

Validating 4-Propylcyclohexanol as a Liquid Crystal Intermediate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the competitive landscape of liquid crystal (LC) materials, the selection of appropriate intermediates is paramount to achieving desired performance characteristics in final formulations. This guide provides a comprehensive validation of 4-propylcyclohexanol as a viable liquid crystal intermediate, presenting a comparative analysis against the widely-used cyanobiphenyl-based intermediates, exemplified by materials derived from 4-cyano-4'-pentylbiphenyl (5CB). This document outlines the synthesis, key performance metrics, and detailed experimental protocols for the characterization of these materials, offering a data-driven resource for material selection and development.

Performance at a Glance: 4-Propylcyclohexyl vs. Cyanobiphenyl Derivatives

The incorporation of a 4-propylcyclohexyl moiety into a liquid crystal structure, as a derivative of 4-propylcyclohexanol, offers a distinct set of physical properties when compared to the more traditional 4-pentyl-4'-cyanobiphenyl (5CB) core. The primary distinctions lie in the lower viscosity and birefringence typically associated with cyclohexyl-containing LCs. These attributes can be advantageous in applications where fast switching times and low power consumption are critical.

Property	Mesogen with 4-Propylcyclohexyl Moiety (Estimated)	4-Pentyl-4'-cyanobiphenyl (5CB) (Experimental)	Rationale for Performance Difference
Chemical Structure	(Structure containing a trans-4-propylcyclohexyl group)	(Structure of 4-pentyl-4'-cyanobiphenyl)	The saturated cyclohexane ring in the propylcyclohexyl derivative reduces π-electron conjugation compared to the biphenyl core of 5CB.
Molar Mass ( g/mol )	Varies by final structure	~249.36	Dependent on the specific mesogenic core attached to the respective intermediates.
Clearing Point (Tc) (°C)	Moderately high, but sensitive to core structure	35.0[1]	The rigidity of the biphenyl core in 5CB contributes to a well-defined nematic phase. The flexibility of the cyclohexyl ring can influence the clearing point.
Birefringence (Δn) at 589 nm, 25°C	Lower (e.g., ~0.05 - 0.12)	Higher (e.g., ~0.18 - 0.20)	Reduced π-electron conjugation in the cyclohexyl ring system leads to lower optical anisotropy and thus lower birefringence.
Dielectric Anisotropy (Δε) at 1 kHz, 25°C	Low, typically weakly positive or negative	Strongly Positive (~+11.0)	The strong dipole moment of the nitrile (-CN) group in 5CB results in a large positive dielectric anisotropy. Cyclohexyl derivatives lacking such a polar group have much lower Δε.
Rotational Viscosity (γ₁) (mPa·s) at 25°C	Lower	Higher	The replacement of a phenyl ring with a cyclohexane ring generally leads to a reduction in viscosity[2][3][4].

Visualizing the Pathways and Processes

To better understand the synthesis, characterization, and comparative logic, the following diagrams are provided.

Synthesis of trans-4-Propylcyclohexanol.

Experimental workflow for LC characterization.

Performance comparison logic.

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible characterization of liquid crystal intermediates. Below are the protocols for determining the key performance parameters discussed.

Determination of Clearing Point (Tc)

The clearing point, or the nematic-to-isotropic transition temperature, is a fundamental property of a liquid crystal. It can be determined using two primary methods:

• Polarized Optical Microscopy (POM):

  • A small sample of the liquid crystal is placed between two glass slides, separated by a thin spacer to ensure a uniform thickness.

  • The sample is placed on a hot stage attached to a polarizing microscope.

  • The sample is observed between crossed polarizers while the temperature is slowly increased.

  • The nematic phase will appear bright and textured due to its birefringence.

  • The clearing point is the temperature at which the texture disappears, and the view becomes completely dark (isotropic).[5] This process should be repeated upon cooling to check for thermal hysteresis.

• Differential Scanning Calorimetry (DSC):

  • A small, precisely weighed sample (typically 5-10 mg) of the liquid crystal is hermetically sealed in an aluminum pan.

  • An empty, sealed pan is used as a reference.

  • The sample and reference are heated at a constant rate (e.g., 5-10 °C/min) in a controlled atmosphere (e.g., nitrogen).[6]

  • The DSC instrument measures the heat flow into the sample relative to the reference.

  • Phase transitions appear as peaks in the DSC thermogram. The nematic-to-isotropic transition is an endothermic peak, and the peak temperature is taken as the clearing point.[6][7]

Measurement of Birefringence (Δn)

Birefringence (Δn = nₑ - nₒ), the difference between the extraordinary (nₑ) and ordinary (nₒ) refractive indices, is a measure of the optical anisotropy of the liquid crystal.

• Spectrophotometer-based Method:

  • A planar-aligned liquid crystal cell of known thickness (d) is placed between two crossed polarizers in the light path of a spectrophotometer.

  • The transmission spectrum (T) is measured as a function of wavelength (λ).

  • The birefringence can be calculated from the interference fringes in the transmission spectrum. The maxima and minima of the transmission are related to the phase retardation (δ), where δ = 2πΔnd/λ. By identifying the wavelengths of successive maxima or minima, Δn can be determined across the spectrum.

Measurement of Dielectric Anisotropy (Δε)

Dielectric anisotropy (Δε = ε∥ - ε⊥) is the difference between the dielectric permittivity parallel (ε∥) and perpendicular (ε⊥) to the liquid crystal director.

• Capacitance Measurement Method:

  • Two types of liquid crystal cells are required: a planar aligned cell (for measuring ε⊥) and a homeotropically aligned cell (for measuring ε∥). The cells have a known electrode area (A) and thickness (d).

  • The capacitance of the empty cell (C_empty) is first measured.

  • The cells are then filled with the liquid crystal material.

  • The capacitance of the filled planar cell (C⊥) and the homeotropic cell (C∥) are measured using an LCR meter at a specific frequency (typically 1 kHz).[8]

  • The dielectric permittivities are calculated using the formula: ε = (C_filled * d) / (ε₀ * A), where ε₀ is the permittivity of free space.

  • The dielectric anisotropy is then calculated as Δε = ε∥ - ε⊥.[8]

Conclusion

The validation of 4-propylcyclohexanol as a liquid crystal intermediate reveals its potential for formulating materials with low viscosity and moderate birefringence. While cyanobiphenyl-based intermediates like 5CB offer superior performance in terms of high birefringence and dielectric anisotropy, leading to high contrast displays, derivatives of 4-propylcyclohexanol are strong candidates for applications demanding fast response times and low power consumption. The choice of intermediate should therefore be guided by the specific performance requirements of the target application. The experimental protocols detailed in this guide provide a robust framework for the systematic evaluation and comparison of these and other novel liquid crystal materials.

References

• 1. mdpi.com [mdpi.com]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Liquid crystal phases [emdgroup.com]
• 6. cskscientificpress.com [cskscientificpress.com]
• 7. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 8. Dielectric Spectroscopy Analysis of Liquid Crystals Recovered from End-of-Life Liquid Crystal Displays - PMC [pmc.ncbi.nlm.nih.gov]

Performance Showdown: 4-Propylcyclohexanol-Derived Liquid Crystals vs. The Competition

For researchers, scientists, and drug development professionals, the selection of liquid crystal materials is a critical decision impacting the performance and stability of advanced optical and sensing applications. This guide provides a comprehensive performance analysis of liquid crystals derived from 4-Propylcyclohexanol, specifically trans-4-(4-propylcyclohexyl)benzonitrile (PCH3), and compares it with key alternatives to aid in material selection.

Liquid crystals derived from 4-Propylcyclohexanol belong to the family of alkyl-cyanocyclohexylbenzene compounds, which are known for their desirable physical properties, including a wide nematic range and good chemical stability. This guide will objectively compare the performance of PCH3 with its close homolog, trans-4-(4-pentylcyclohexyl)benzonitrile (PCH5), and a widely used class of liquid crystals, the 4-alkyl-4'-cyanobiphenyls, represented by 4-cyano-4'-pentylbiphenyl (5CB). The comparison will focus on key performance indicators: clearing point, viscosity, dielectric anisotropy, and optical anisotropy.

Comparative Performance Data

The following table summarizes the key physical properties of the liquid crystals under comparison. These parameters are crucial for determining the suitability of a liquid crystal for specific applications.

Property	trans-4-(4-propylcyclohexyl)benzonitrile (PCH3)	trans-4-(4-pentylcyclohexyl)benzonitrile (PCH5)	4-cyano-4'-pentylbiphenyl (5CB)
Clearing Point (°C)	43[1]	54.4[2]	35.3
Viscosity (mPa·s at 20°C)	Data not readily available	~25 (estimated from graph)[1]	24
Dielectric Anisotropy (Δε)	Data not readily available	Positive[3]	+11.0
Optical Anisotropy (Δn at 589 nm)	Data not readily available	~0.08[3]	~0.18

Experimental Protocols

To ensure accurate and reproducible data for comparison, the following detailed experimental protocols for measuring key liquid crystal properties are provided.

Determination of Clearing Point (Nematic-Isotropic Phase Transition Temperature)

The clearing point, the temperature at which the liquid crystal transitions to an isotropic liquid, is a critical parameter for defining the operational temperature range of a device.

Method: Differential Scanning Calorimetry (DSC)

Apparatus:

• Differential Scanning Calorimeter

• Hermetically sealed aluminum pans

• Syringe for sample loading

Procedure:

• Calibrate the DSC instrument using a standard material with a known melting point (e.g., indium).

• Accurately weigh 1-5 mg of the liquid crystal sample into an aluminum pan and hermetically seal it. An empty, sealed pan is used as a reference.

• Place the sample and reference pans into the DSC cell.

• Heat the sample at a constant rate (e.g., 5-10 °C/min) under a nitrogen atmosphere.

• Record the heat flow as a function of temperature. The clearing point is identified as the peak temperature of the endothermic transition from the nematic to the isotropic phase.

• To ensure accuracy, a second heating and cooling cycle is recommended to observe the nematic-isotropic transition and the crystallization peak upon cooling.

Measurement of Rotational Viscosity

Rotational viscosity is a key factor influencing the switching speed of liquid crystal devices.

Method: Rotational Viscometer

Apparatus:

• Rotational viscometer with a temperature-controlled sample holder

• Cone-plate or parallel-plate geometry

• Liquid crystal cell with appropriate surface alignment layers

Procedure:

• Calibrate the viscometer using a standard viscosity fluid.

• Introduce the liquid crystal sample into the temperature-controlled holder.

• Apply a shear rate to the sample by rotating the spindle.

• Measure the torque required to maintain a constant rotational speed.

• The rotational viscosity is calculated from the shear stress (proportional to torque) and the shear rate.

• Measurements should be performed at various temperatures to characterize the temperature dependence of the viscosity.

Determination of Dielectric Anisotropy

Dielectric anisotropy (Δε) governs the response of the liquid crystal to an applied electric field and is crucial for display applications.

Method: Capacitance Measurement

Apparatus:

• LCR meter

• Function generator

• Temperature-controlled hot stage

• Liquid crystal cell with transparent conductive electrodes (e.g., ITO-coated glass)

• Polarizing microscope

Procedure:

• Fabricate a liquid crystal cell with a well-defined electrode area and cell gap. The inner surfaces are treated with an alignment layer to induce either planar (for measuring ε⊥) or homeotropic (for measuring ε∥) alignment.

• Fill the cell with the liquid crystal sample.

• Place the cell in the hot stage under the polarizing microscope to confirm the alignment.

• Connect the cell to the LCR meter.

• To measure the perpendicular component of the dielectric permittivity (ε⊥), use a cell with planar alignment and apply a low-frequency AC voltage (e.g., 1 kHz) with an amplitude below the Freedericksz transition threshold.

• To measure the parallel component (ε∥), use a cell with homeotropic alignment or a planar-aligned cell with an applied voltage sufficiently high to reorient the director parallel to the electric field.

• The capacitance is measured, and the dielectric permittivity is calculated using the formula C = (ε₀εA)/d, where C is the capacitance, ε₀ is the permittivity of free space, ε is the dielectric permittivity of the liquid crystal, A is the electrode area, and d is the cell gap.

• The dielectric anisotropy is then calculated as Δε = ε∥ - ε⊥.

Measurement of Optical Anisotropy (Birefringence)

Optical anisotropy, or birefringence (Δn), is the difference between the extraordinary (ne) and ordinary (no) refractive indices and is a key parameter for modulating light.

Method: Abbe Refractometer

Apparatus:

• Abbe refractometer with a temperature-controlled prism assembly

• Polarizer

• Monochromatic light source (e.g., sodium lamp, λ = 589 nm)

Procedure:

• Calibrate the Abbe refractometer using a standard refractive index liquid.

• Apply a thin, uniform layer of the liquid crystal sample onto the prism of the refractometer. The surface of the prism should be treated to induce a specific alignment of the liquid crystal molecules (e.g., planar alignment by rubbing).

• Place a polarizer between the light source and the refractometer.

• To measure the ordinary refractive index (no), orient the polarizer so that the light is polarized perpendicular to the director of the liquid crystal.

• To measure the extraordinary refractive index (ne), rotate the polarizer by 90 degrees so that the light is polarized parallel to the director.

• For each orientation, adjust the refractometer to find the critical angle and read the corresponding refractive index from the scale.

• The optical anisotropy is calculated as Δn = ne - no.

Experimental Workflow for Liquid Crystal Characterization

The following diagram illustrates the logical workflow for the comprehensive performance analysis of a novel liquid crystal material.

Experimental workflow for liquid crystal characterization.

Structure-Property Relationships

The performance of a liquid crystal is intrinsically linked to its molecular structure. The following diagram illustrates the key relationships between the molecular structure of calamitic (rod-like) liquid crystals and their macroscopic physical properties.

Relationship between molecular structure and physical properties.

References

• 1. SYNTHON Chemicals Shop | 4-(trans-4´-n-Propylcyclohexyl)benzonitrile | Liquid crystals reactive mesogens crown ethers calixarenes [shop.synthon-chemicals.com]
• 2. Buy trans-4-(4-Pentylcyclohexyl)benzonitrile | 61204-01-1 [smolecule.com]
• 3. researchgate.net [researchgate.net]

A Comparative Analysis of Synthetic Routes to 4-Propylcyclohexanol

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 4-propylcyclohexanol, a valuable intermediate in the pharmaceutical and liquid crystal industries, can be achieved through several distinct chemical and biochemical pathways. This guide provides an objective comparison of the most prevalent synthetic routes, supported by experimental data, to aid researchers in selecting the most suitable method for their specific applications. The primary routes discussed are the catalytic hydrogenation of 4-propylphenol and the biocatalytic reduction of 4-propylcyclohexanone.

Route 1: Catalytic Hydrogenation of 4-Propylphenol

This classical approach involves the reduction of the aromatic ring of 4-propylphenol to the corresponding cyclohexanol. The reaction typically proceeds via a 4-propylcyclohexanone intermediate and can be influenced by the choice of catalyst, solvent, and reaction conditions.

Experimental Protocol: Hydrogenation using Pd/C in an Aqueous Ethanol Co-solvent

A common method for the hydrogenation of 4-propylphenol involves a palladium on carbon (Pd/C) catalyst in a water-ethanol co-solvent system at elevated temperatures and pressures.[1][2] In a typical procedure, 4-propylphenol is mixed with a Pd/C catalyst in a solution of ethanol and water. The reaction is then carried out in a high-pressure reactor at a temperature of 573 K.[1][2] This method can proceed without the need for an external hydrogen gas supply, as the ethanol can act as a hydrogen donor in a process known as transfer hydrogenation.[1][2] The reaction yields a mixture of cis- and trans-4-propylcyclohexanol, as well as the intermediate 4-propylcyclohexanone.[3]

Experimental Protocol: Hydrogenation using Pt-Pd/G Bimetallic Catalyst

An alternative approach utilizes a platinum-palladium bimetallic catalyst supported on graphite (Pt-Pd/G) in an aqueous ethanol solution, also without external hydrogen.[3] The catalyst is prepared by reducing metal chloride precursors in the presence of the graphite support. The hydrogenation of 4-propylphenol is then conducted in a stainless steel tube reactor at 573 K.[3] The use of a bimetallic catalyst has been shown to enhance the yield of the final cyclohexanol products compared to a monometallic palladium catalyst.[3]

Data Presentation: Comparison of Catalytic Hydrogenation Methods

Parameter	Pd/C in Water-Ethanol[1][2]	Pt-Pd/G in Water-Ethanol[3]
Starting Material	4-Propylphenol	4-Propylphenol
Catalyst	Palladium on Carbon (Pd/C)	Platinum-Palladium on Graphite (Pt-Pd/G)
Solvent	Water-Ethanol Co-solvent	Aqueous Ethanol Solution
Temperature	573 K	573 K
External H₂	Not required	Not required
Key Products	4-Propylcyclohexanone, cis- and trans-4-Propylcyclohexanol	4-Propylcyclohexanone, cis- and trans-4-Propylcyclohexanol
Noted Advantage	Effective ring hydrogenation without external H₂	Enhanced yields of cyclohexanols

Route 2: Biocatalytic Reduction of 4-Propylcyclohexanone

This modern, "green" chemistry approach employs an enzyme to stereoselectively reduce 4-propylcyclohexanone to a specific isomer of 4-propylcyclohexanol. This method is particularly valuable for obtaining high-purity cis-4-propylcyclohexanol.[4]

Experimental Protocol: Enzymatic Reduction using a Mutant Alcohol Dehydrogenase

This process utilizes a mutant alcohol dehydrogenase from Lactobacillus kefir (LK-TADH) coupled with a glucose dehydrogenase (GDH) for cofactor (NAD⁺) regeneration.[4] The reaction is performed in an aqueous buffer at a controlled pH and temperature. In a scaled-up experiment, 125 g/L of 4-propylcyclohexanone was completely converted in 5 hours.[4] The reaction mixture contains the substrate, the enzyme-containing cells, NAD⁺, glucose, and a buffer to maintain the pH between 7.0 and 8.0.[4] The product, cis-4-propylcyclohexanol, is then extracted from the aqueous phase using an organic solvent like ethyl acetate.[4]

Data Presentation: Performance of Biocatalytic Reduction

Parameter	LK-TADH with GDH[4]
Starting Material	4-Propylcyclohexanone
Biocatalyst	Mutant Alcohol Dehydrogenase (LK-TADH) and Glucose Dehydrogenase (GDH)
Solvent	Aqueous Buffer
Temperature	35 °C
pH	7.0 - 8.0
Reaction Time	5 hours
Yield	90.32%
Product Purity	cis/trans ratio of 99.5:0.5
Noted Advantage	High stereoselectivity for cis-isomer, environmentally friendly conditions

Route 3: Grignard Synthesis

A classic organometallic approach to forming alcohols involves the reaction of a Grignard reagent with a carbonyl compound. For the synthesis of 4-propylcyclohexanol, this would typically involve the reaction of a propylmagnesium halide with 4-substituted cyclohexanone or a cyclohexylmagnesium halide with propanal. While a versatile method for carbon-carbon bond formation, specific high-yield protocols for 4-propylcyclohexanol were not as prominently detailed in the surveyed literature as the hydrogenation and biocatalytic routes. The general principle involves the nucleophilic addition of the Grignard reagent to the carbonyl carbon, followed by an acidic workup to protonate the resulting alkoxide.[5][6]

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of the primary synthetic routes discussed.

Caption: Comparison of Catalytic Hydrogenation and Biocatalytic Reduction pathways.

References

• 1. academic.oup.com [academic.oup.com]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. homework.study.com [homework.study.com]

A Comparative Guide to 4-Propylcyclohexanol and Other Cyclohexanol Derivatives for Researchers and Drug Development Professionals

This guide provides a comprehensive benchmark of 4-propylcyclohexanol against other structurally related cyclohexanol derivatives, namely 4-methylcyclohexanol, 4-ethylcyclohexanol, and 4-tert-butylcyclohexanol. The information is intended for researchers, scientists, and professionals in drug development to facilitate informed decisions in compound selection and application.

Physicochemical Properties

The selection of a suitable cyclohexanol derivative for a specific application is often dictated by its physicochemical properties. These properties influence solubility, membrane permeability, and formulation characteristics. A summary of key physicochemical data is presented in Table 1.

Property	4-Propylcyclohexanol	4-Methylcyclohexanol	4-Ethylcyclohexanol	4-tert-Butylcyclohexanol
Molecular Formula	C₉H₁₈O	C₇H₁₄O	C₈H₁₆O	C₁₀H₂₀O
Molecular Weight ( g/mol )	142.24	114.19	128.21	156.27
Boiling Point (°C)	~175-177	170.3 ± 8.0	~171-173	110-115 (at 15 mmHg)
Melting Point (°C)	-	-41	-	62-70
Flash Point (°C)	~77	70	77.78	105
Density (g/cm³)	~0.91	0.9 ± 0.1	0.916-0.919 (at 20°C)	0.9142
LogP (Octanol-Water Partition Coefficient)	~3.1 (estimated)	1.83	2.30 (estimated)	~2.8 (estimated)
Water Solubility	Low	Poor	Sparingly soluble	<1 g/L (at 20°C)

Biological Activity and Applications

Cyclohexanol derivatives find applications in various fields, including as fragrance ingredients, solvents, and chemical intermediates. Their biological activities, while not extensively compared in publicly available literature, are an area of growing interest.

Fragrance Profile:

Several of the benchmarked compounds are utilized in the fragrance industry. Their characteristic odors are summarized in Table 2.

Compound	Fragrance Description
4-Propylcyclohexanol	Mild, woody, and slightly floral.
4-Methylcyclohexanol	Mild, camphor-like odor.
4-Ethylcyclohexanol	Mild, sweet odor.
4-tert-Butylcyclohexanol	Woody aroma similar to patchouli, with floral and earthy notes. It is used to add warmth and depth to fragrances.

Antimicrobial Activity:

While comprehensive comparative studies are lacking, some cyclohexanol derivatives have been investigated for their antimicrobial properties. For instance, derivatives of 4-tert-butylcyclohexanone have shown bacteriostatic effects, particularly against Gram-positive bacteria such as Bacillus subtilis and Staphylococcus aureus. The lipophilicity of these compounds, as indicated by their LogP values, suggests they may interact with microbial cell membranes, a common mechanism of antimicrobial action for hydrophobic compounds. Further research is required to quantitatively compare the antimicrobial efficacy of 4-propylcyclohexanol and its analogs.

Cytotoxicity and Safety Profile:

The safety of cyclohexanol derivatives is crucial for their application in consumer products and pharmaceuticals. Available toxicological data is summarized in Table 3. It is important to note that comprehensive, directly comparative cytotoxicity data for this specific set of compounds is limited. 4-tert-Butylcyclohexanol has undergone more extensive safety assessments, which indicate it is not genotoxic. It is also used in cosmetic formulations for its skin-soothing properties, reportedly reducing stinging and burning sensations.

Compound	Available Toxicological Information
4-Propylcyclohexanol	Data not readily available. General handling precautions for alcohols should be followed.
4-Methylcyclohexanol	May cause skin and eye irritation. Harmful if swallowed or inhaled.
4-Ethylcyclohexanol	May cause serious eye irritation.
4-tert-Butylcyclohexanol	Not considered genotoxic. Can cause serious eye irritation. Poison by intraperitoneal route and moderately toxic by ingestion. Used in cosmetics for its soothing effect on the skin.

Experimental Protocols

To facilitate further comparative research, detailed protocols for key experiments are provided below.

Experimental Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) for Hydrophobic Compounds

This protocol is adapted for testing the antimicrobial activity of poorly water-soluble compounds like cyclohexanol derivatives.

1. Materials:

• Test compounds (4-propylcyclohexanol and other derivatives)
• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)
• Mueller-Hinton Broth (MHB) or other suitable growth medium
• Dimethyl sulfoxide (DMSO) as a solvent
• Sterile 96-well microtiter plates
• Pipettes and sterile tips
• Incubator
• Microplate reader

2. Procedure:

• Preparation of Stock Solutions: Dissolve the test compounds in DMSO to a high concentration (e.g., 10 mg/mL).
• Preparation of Bacterial Inoculum: Culture the bacterial strains overnight in MHB. Dilute the overnight culture to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.
• Serial Dilutions: In the 96-well plate, perform a two-fold serial dilution of the compound stock solutions in MHB. The final concentration of DMSO should not exceed 1% to avoid solvent toxicity to the bacteria.
• Inoculation: Add the prepared bacterial inoculum to each well.
• Controls: Include a positive control (bacteria in MHB without any compound) and a negative control (MHB only). A solvent control (bacteria in MHB with 1% DMSO) should also be included.
• Incubation: Incubate the plates at 37°C for 18-24 hours.
• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be assessed visually or by measuring the optical density at 600 nm using a microplate reader.

Experimental Protocol 2: In Vitro Cytotoxicity Assessment using the MTT Assay

This protocol outlines the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the cytotoxic effects of the cyclohexanol derivatives on a mammalian cell line (e.g., HaCaT keratinocytes or HepG2 liver cells).

1. Materials:

• Test compounds
• Mammalian cell line
• Complete cell culture medium (e.g., DMEM with 10% FBS)
• MTT solution (5 mg/mL in PBS)
• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)
• Sterile 96-well cell culture plates
• CO₂ incubator
• Microplate reader

2. Procedure:

• Cell Seeding: Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight in a CO₂ incubator at 37°C.
• Compound Treatment: Prepare serial dilutions of the test compounds in the cell culture medium. Replace the old medium with the medium containing the test compounds at various concentrations. Include a vehicle control (medium with the solvent used to dissolve the compounds, e.g., DMSO, at a final concentration of <0.5%).
• Incubation: Incubate the plates for 24, 48, or 72 hours.
• MTT Addition: After the incubation period, add 10 µL of the MTT solution to each well and incubate for another 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.
• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.
• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.
• Data Analysis: The cell viability is expressed as a percentage of the vehicle-treated control cells. The IC₅₀ value (the concentration of the compound that causes 50% inhibition of cell growth) can be calculated from the dose-response curve.

Visualizing the Benchmarking Workflow

The following diagram illustrates a logical workflow for the comparative evaluation of cyclohexanol derivatives.

Caption: A logical workflow for benchmarking cyclohexanol derivatives.

The Influence of Isomeric Purity of 4-Propylcyclohexanol on Liquid Crystal Properties: A Comparative Guide

A comprehensive analysis of the isomeric ratio of 4-propylcyclohexanol is crucial for optimizing the performance of liquid crystal displays (LCDs). The spatial arrangement of the propyl group on the cyclohexane ring, existing as either cis or trans isomers, significantly impacts key liquid crystal properties, including clearing point, birefringence, and dielectric anisotropy. This guide provides a comparative overview of these effects, supported by experimental insights, to aid researchers and professionals in the development of advanced liquid crystal materials.

The geometry of constituent molecules is a fundamental factor in the design of liquid crystal mixtures. For 4-propylcyclohexanol, a common component in many commercially significant liquid crystal formulations, the stereochemistry of the 4-propyl group relative to the hydroxyl group dictates the overall shape and polarity of the molecule. The trans isomer, with the propyl and hydroxyl groups on opposite sides of the cyclohexane ring, possesses a more linear and rigid structure. This linearity is highly conducive to the formation of stable, ordered liquid crystalline phases. In contrast, the cis isomer, where both functional groups are on the same side, has a bent, less anisotropic geometry.

Impact on Nematic Phase Stability and Clearing Point

The stability of the nematic phase, the most widely utilized phase in LCDs, is paramount for device performance. A key indicator of this stability is the clearing point (T_N-I), the temperature at which the material transitions from the liquid crystalline state to an isotropic liquid. A higher clearing point generally signifies a more stable nematic phase and a wider operating temperature range for the display.

Correlation between Isomeric Ratio and Liquid Crystal Properties

The following diagram illustrates the fundamental relationship between the isomeric ratio of 4-propylcyclohexanol and the resulting liquid crystal properties.

Caption: Relationship between the isomeric ratio of 4-propylcyclohexanol and key liquid crystal properties.

Influence on Optical and Dielectric Properties

While direct quantitative comparisons of birefringence (Δn) and dielectric anisotropy (Δε) for varying isomeric ratios are scarce, the underlying molecular principles provide clear indications. The higher degree of molecular order and alignment in mixtures rich in the trans isomer is expected to lead to a higher birefringence, as the anisotropy of the refractive index is maximized.

Similarly, the dielectric anisotropy, which governs the response of the liquid crystal to an electric field, is also influenced by the molecular geometry. The alignment of molecular dipoles within the liquid crystal medium is more efficient with the linear trans isomer, which would likely contribute to a more predictable and optimized dielectric anisotropy in the final mixture.

Experimental Methodologies

Synthesis and Purification of Isomers

The preparation of 4-propylcyclohexanol with a specific isomeric ratio is a critical first step.

• cis-4-Propylcyclohexanol: Highly stereoselective synthesis of cis-4-propylcyclohexanol can be achieved through the catalytic hydrogenation of 4-propylphenol, followed by a reduction of the resulting 4-propylcyclohexanone. Specific enzymes can be employed to achieve a high cis to trans ratio, often exceeding 99:1.[1]

• trans-4-Propylcyclohexanol: The trans isomer is typically favored thermodynamically. Isomerization of a cis/trans mixture, often catalyzed by a strong base or acid, can be employed to enrich the trans content. Subsequent purification, for instance, through recrystallization of a suitable derivative, can yield the pure trans isomer.

The workflow for preparing and characterizing liquid crystal mixtures with varying isomeric ratios is outlined below.

Caption: Experimental workflow for correlating isomeric ratio with liquid crystal properties.

Characterization of Liquid Crystal Properties

Standard techniques are employed to measure the key physical properties of the prepared liquid crystal mixtures:

• Clearing Point (T_N-I): Determined using differential scanning calorimetry (DSC), which measures the heat flow into or out of a sample as it is heated or cooled. The phase transition from nematic to isotropic is observed as an endothermic peak.

• Birefringence (Δn): Measured using a refractometer, which determines the refractive indices of the material parallel (n_e) and perpendicular (n_o) to the liquid crystal director. The birefringence is the difference between these two values (Δn = n_e - n_o).

• Dielectric Anisotropy (Δε): Calculated from capacitance measurements of a liquid crystal cell. The capacitance is measured with the electric field applied parallel (C_parallel) and perpendicular (C_perpendicular) to the liquid crystal director. The dielectric permittivities (ε_parallel and ε_perpendicular) are then determined, and the dielectric anisotropy is the difference (Δε = ε_parallel - ε_perpendicular).

Comparison with Alternative Materials

While 4-propylcyclohexanol is a staple in many liquid crystal mixtures, other cyclohexyl-based compounds and different core structures are also utilized. The choice of material depends on the specific performance requirements of the display, such as operating temperature range, response time, and driving voltage.

Feature	4-Propylcyclohexanol (High trans)	Phenylcyclohexanes (PCH)	Bicyclohexanes (CCH)
Clearing Point	Moderate to High	Generally High	Very High
Birefringence	Low to Moderate	Moderate	Low
Viscosity	Low	Low	Very Low
Primary Advantage	Good balance of properties, widely used.	Higher birefringence than CCHs.	Excellent for low viscosity mixtures.

This table provides a qualitative comparison. The selection of a specific liquid crystal component is always a trade-off between various physical properties to achieve the desired overall performance of the mixture.

Conclusion

The isomeric ratio of 4-propylcyclohexanol is a critical parameter in the formulation of liquid crystal mixtures. A high proportion of the trans isomer is demonstrably superior for achieving a stable nematic phase with a high clearing point, which is essential for robust and reliable liquid crystal displays. While detailed quantitative data directly correlating the cis/trans ratio with all key performance metrics remains proprietary or dispersed in specialized literature, the fundamental principles of molecular geometry and intermolecular interactions provide a clear guide for material design. The continued synthesis of high-purity isomers and their systematic characterization in liquid crystal mixtures will undoubtedly lead to further advancements in display technology.

References

• 1. mdpi.com [mdpi.com]

Spectroscopic Scrutiny: A Comparative Guide to the Isomers of 4-Propylcyclohexanol

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of the spectroscopic properties of cis- and trans-4-propylcyclohexanol, complete with experimental data and detailed protocols.

The stereoisomers of 4-propylcyclohexanol, cis-4-propylcyclohexanol and trans-4-propylcyclohexanol, present a compelling case study in the influence of stereochemistry on spectroscopic output. As their applications in materials science and pharmaceutical development continue to expand, a clear understanding of their distinct spectral signatures is crucial for identification, characterization, and quality control. This guide provides a comprehensive spectroscopic comparison of these two isomers, leveraging data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Comparative Spectroscopic Data

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of cis- and trans-4-propylcyclohexanol.

¹H NMR Spectral Data

Isomer	Proton	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J) in Hz
cis-4-Propylcyclohexanol	H-1 (Axial)	~3.99	tt	J_ax,ax = ~11.0, J_ax,eq = ~4.0
Cyclohexyl H	1.2 - 1.9	m
Propyl-CH₂	1.2 - 1.4	m
Propyl-CH₃	~0.9	t	J = ~7.0
trans-4-Propylcyclohexanol	H-1 (Equatorial)	~3.5	br s
Cyclohexyl H	1.0 - 2.1	m
Propyl-CH₂	1.2 - 1.4	m
Propyl-CH₃	~0.9	t	J = ~7.0

Note: Specific chemical shifts and coupling constants can vary slightly depending on the solvent and concentration.

¹³C NMR Spectral Data

Isomer	Carbon	Chemical Shift (ppm)
cis-4-Propylcyclohexanol	C-1	~66.0
C-2, C-6	~33.0
C-3, C-5	~29.0
C-4	~37.0
Propyl-CH₂	~37.0, ~20.0
Propyl-CH₃	~14.0
trans-4-Propylcyclohexanol	C-1	~71.0
C-2, C-6	~35.0
C-3, C-5	~31.0
C-4	~37.5
Propyl-CH₂	~37.0, ~20.0
Propyl-CH₃	~14.0

Note: These are predicted and approximate values based on typical shifts for similar structures. Experimental values may vary.

Infrared (IR) Spectroscopy Data

Isomer	Functional Group	Characteristic Absorption (cm⁻¹)
cis-4-Propylcyclohexanol	O-H stretch	~3350 (broad)
C-H stretch (sp³)	~2850-2950
C-O stretch	~1030 (axial C-O)
trans-4-Propylcyclohexanol	O-H stretch	~3350 (broad)
C-H stretch (sp³)	~2850-2950
C-O stretch	~1070 (equatorial C-O)

Mass Spectrometry Data

Isomer	Key Fragments (m/z)	Interpretation
Both Isomers	142	Molecular Ion (M⁺)
124	[M - H₂O]⁺
99	[M - C₃H₇]⁺ (Loss of propyl group)
81	Cyclohexenyl fragment
57	C₄H₉⁺ fragment

Experimental Workflow and Methodologies

The characterization of the 4-propylcyclohexanol isomers involves a logical sequence of spectroscopic analyses.

A logical workflow for the spectroscopic comparison of 4-propylcyclohexanol isomers.

Experimental Protocols

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 10-20 mg of the purified isomer was dissolved in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. The solution was transferred to a 5 mm NMR tube.

• ¹H NMR Spectroscopy: Spectra were acquired on a 400 MHz spectrometer. Standard acquisition parameters included a spectral width of 16 ppm, a relaxation delay of 1 s, and 16 scans.

• ¹³C NMR Spectroscopy: Spectra were acquired on the same instrument at a frequency of 100 MHz. A spectral width of 240 ppm, a relaxation delay of 2 s, and 1024 scans were typically used.

2. Infrared (IR) Spectroscopy

• Sample Preparation: A small drop of the neat liquid sample was placed between two polished sodium chloride (NaCl) plates to form a thin film.

• Data Acquisition: The spectrum was recorded using a Fourier Transform Infrared (FTIR) spectrometer over a range of 4000-600 cm⁻¹. An average of 16 scans was taken to improve the signal-to-noise ratio. A background spectrum of the clean NaCl plates was recorded and subtracted from the sample spectrum.

3. Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: A dilute solution (1 mg/mL) of the isomer was prepared in dichloromethane.

• GC Conditions: A gas chromatograph equipped with a non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm) was used. The oven temperature program was initiated at 50°C, held for 2 minutes, then ramped to 250°C at a rate of 10°C/min, and held for 5 minutes. Helium was used as the carrier gas at a constant flow rate of 1 mL/min.

• MS Conditions: The mass spectrometer was operated in electron ionization (EI) mode at 70 eV. The scan range was set from m/z 40 to 400.

Discussion of Spectroscopic Differences

The distinct spatial arrangement of the hydroxyl and propyl groups in the cis and trans isomers of 4-propylcyclohexanol gives rise to notable differences in their spectra, particularly in ¹H NMR and IR spectroscopy.

In the more stable chair conformation, the propyl group in both isomers preferentially occupies the equatorial position to minimize steric hindrance. This leaves the hydroxyl group in an axial position in the cis isomer and an equatorial position in the trans isomer.

• ¹H NMR Spectroscopy: The most significant difference is observed in the chemical shift and multiplicity of the proton on the carbon bearing the hydroxyl group (H-1). In cis-4-propylcyclohexanol, this axial proton experiences shielding effects and appears at a lower chemical shift (~3.99 ppm) compared to the equatorial proton in the trans isomer (~3.5 ppm). Furthermore, the axial H-1 in the cis isomer exhibits large axial-axial coupling constants, resulting in a more complex multiplet (triplet of triplets), while the equatorial H-1 in the trans isomer shows smaller equatorial-axial and equatorial-equatorial couplings, often appearing as a broad singlet or a less resolved multiplet.

• ¹³C NMR Spectroscopy: The chemical shift of the carbon attached to the hydroxyl group (C-1) is also diagnostic. The axial C-O bond in the cis isomer results in a more shielded carbon, appearing at a lower chemical shift (~66.0 ppm) compared to the equatorial C-O in the trans isomer (~71.0 ppm).

• Infrared Spectroscopy: The position of the C-O stretching vibration can differentiate the two isomers. The axial C-O bond in the cis isomer typically absorbs at a lower wavenumber (~1030 cm⁻¹) compared to the equatorial C-O bond in the trans isomer (~1070 cm⁻¹).

• Mass Spectrometry: The mass spectra of both isomers are very similar as the initial fragmentation is primarily driven by the functional groups and not significantly influenced by the stereochemistry. The molecular ion peak at m/z 142 is often weak, with prominent fragments corresponding to the loss of water (m/z 124) and the propyl group (m/z 99).

Conclusion

The spectroscopic analysis of cis- and trans-4-propylcyclohexanol reveals clear and consistent differences, particularly in their NMR and IR spectra. These distinctions, arising from the different spatial orientations of the hydroxyl group, provide a reliable basis for the identification and differentiation of these two isomers. The data and protocols presented in this guide offer a valuable resource for researchers and professionals working with these and similar substituted cyclohexanol compounds.

The Impact of 4-Propylcyclohexanol Moieties on the Dielectric Anisotropy of Liquid Crystals: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the dielectric properties of liquid crystals incorporating 4-propylcyclohexanol moieties against the well-established 4'-n-alkyl-4-cyanobiphenyl (nCB) series. Understanding the dielectric anisotropy of liquid crystals is paramount for their application in advanced display technologies and is increasingly relevant in novel drug delivery systems where precise control over molecular orientation and response to external fields is critical. This document presents quantitative data, detailed experimental protocols, and a visual representation of the structure-property relationships to aid researchers in material selection and experimental design.

Comparative Analysis of Dielectric Properties

The introduction of a cyclohexyl ring in place of a phenyl ring significantly influences the dielectric anisotropy (Δε) of liquid crystalline materials. The following table summarizes the dielectric properties of 4-(trans-4-heptyl-cyclohexyl)-benzonitrile (7PCH), a representative liquid crystal containing a propylcyclohexyl analogue, and compares them with the widely used 4'-n-alkyl-4-cyanobiphenyls (5CB, 6CB, 7CB, and 8CB).

Liquid Crystal	Structure	Dielectric Anisotropy (Δε) at T_NI - 10°C	ε∥ at T_NI - 10°C	ε⊥ at T_NI - 10°C	Clearing Point (T_NI) [°C]
7PCH	C₇H₁₅-(cyclohexyl)-C₆H₄-CN	~4.0	~8.5	~4.5	54.0
5CB	C₅H₁₁-C₆H₄-C₆H₄-CN	~11.5[1]	~18.5[2]	~7.0[2]	35.0[2]
6CB	C₆H₁₂-C₆H₄-C₆H₄-CN	~10.5[2]	~17.5[2]	~7.0[2]	29.0[2]
7CB	C₇H₁₅-C₆H₄-C₆H₄-CN	~9.5[2]	~16.5[2]	~7.0[2]	42.0[2]
8CB	C₈H₁₇-C₆H₄-C₆H₄-CN	~8.5[2]	~15.5[2]	~7.0[2]	40.4[2]

Key Observations:

• The presence of the saturated cyclohexyl ring in 7PCH leads to a significantly lower positive dielectric anisotropy compared to the cyanobiphenyls. This is primarily due to the disruption of the π-electron conjugation, which reduces the longitudinal dipole moment of the molecule.

• The parallel component of the dielectric constant (ε∥) is markedly lower for 7PCH, reflecting the reduced polarity along the long molecular axis.

• The perpendicular component (ε⊥) is comparable across the different structures.

• The clearing points (T_NI), representing the transition from the nematic to the isotropic liquid phase, vary with the alkyl chain length in the nCB series.

Experimental Protocols

The determination of the dielectric anisotropy of liquid crystals is a crucial experimental procedure. Below is a detailed methodology for this measurement.

Measurement of Dielectric Anisotropy (Δε)

Objective: To determine the principal dielectric constants (ε∥ and ε⊥) of a nematic liquid crystal and calculate the dielectric anisotropy (Δε = ε∥ - ε⊥).

Materials and Equipment:

• Liquid crystal sample

• Indium Tin Oxide (ITO) coated glass slides

• Alignment layer material (e.g., polyimide)

• Spacers of known thickness (e.g., 5-20 µm)

• UV-curable adhesive

• Spinner for coating alignment layer

• Rubbing machine

• Hot plate

• Polarizing optical microscope

• LCR meter or impedance analyzer

• Temperature-controlled sample holder (hot stage)

• Electromagnet (for alignment of samples with negative dielectric anisotropy, or as an alternative to surface alignment)

• Function generator and voltage amplifier (for applying electric fields)

Procedure:

• Cell Fabrication:

  • Clean the ITO glass slides thoroughly using a sequence of solvents (e.g., acetone, isopropanol, deionized water) in an ultrasonic bath.

  • Spin-coat the alignment layer material onto the ITO surface of the slides.

  • Bake the coated slides at the recommended temperature to cure the alignment layer.

  • For planar alignment (director parallel to the surface), gently rub the cured alignment layer in a single direction with a velvet cloth.

  • For homeotropic alignment (director perpendicular to the surface), use a specific alignment layer material that induces homeotropic alignment, or treat the surfaces with a homeotropic aligning agent (e.g., lecithin). No rubbing is required.

  • Assemble a cell by placing two slides together with the coated surfaces facing each other, separated by spacers. The rubbing directions should be parallel for a planar cell.

  • Seal the edges of the cell with UV-curable adhesive, leaving two small openings for filling.

• Sample Filling:

  • Heat the liquid crystal sample to its isotropic phase.

  • Fill the cell via capillary action by placing a drop of the isotropic liquid crystal at one of the openings.

  • Once filled, seal the openings with the adhesive.

  • Slowly cool the filled cell back to the nematic phase to ensure a well-aligned monodomain structure. Verify the alignment using a polarizing optical microscope.

• Dielectric Measurements:

  • Place the filled cell in the temperature-controlled hot stage connected to the LCR meter.

  • To measure ε⊥: Use a planar aligned cell. Apply a low-frequency AC voltage (typically 1 kHz) of low amplitude (e.g., 0.1-0.5 V, below the Fréedericksz transition threshold) across the cell. The measured capacitance (C⊥) is used to calculate ε⊥ using the formula: ε⊥ = (C⊥ * d) / (ε₀ * A) where d is the cell thickness, A is the electrode area, and ε₀ is the permittivity of free space.

  • To measure ε∥:

    • Method 1 (Homeotropic Cell): Use a homeotropically aligned cell. The procedure is the same as for ε⊥, and the measured capacitance (C∥) directly gives ε∥.

    • Method 2 (Planar Cell with High Voltage): Use the same planar cell as for the ε⊥ measurement. Apply a high-frequency AC voltage (e.g., 1 kHz) with an amplitude significantly above the Fréedericksz threshold voltage. This will reorient the director to be parallel to the electric field (perpendicular to the glass plates). The measured capacitance under this condition gives C∥, from which ε∥ is calculated.

    • Method 3 (Planar Cell with Magnetic Field): For materials with positive diamagnetic anisotropy, a strong magnetic field (e.g., > 1 Tesla) can be applied parallel to the electric field (perpendicular to the glass plates) to achieve homeotropic alignment. The capacitance is then measured to determine ε∥.[2]

  • Calculate Dielectric Anisotropy: Once ε∥ and ε⊥ are determined at a specific temperature, the dielectric anisotropy is calculated as: Δε = ε∥ - ε⊥

Structure-Property Relationship Visualization

The following diagram illustrates the influence of the core molecular structure on the dielectric anisotropy. The presence of the phenyl ring in cyanobiphenyls allows for greater electron delocalization, leading to a larger dipole moment along the long molecular axis and consequently a higher positive dielectric anisotropy. The substitution with a saturated cyclohexyl ring disrupts this conjugation, resulting in a reduced longitudinal dipole and lower dielectric anisotropy.

References

• 1. researchgate.net [researchgate.net]
• 2. ias.ac.in [ias.ac.in]

Safety & Regulatory Compliance

Proper Disposal of 4-Propylcyclohexanol: A Guide for Laboratory Professionals

Ensuring laboratory safety and environmental compliance necessitates the proper disposal of all chemical waste, including 4-Propylcyclohexanol. As a combustible liquid and potential irritant, 4-Propylcyclohexanol must be managed as hazardous waste. Under no circumstances should it be poured down the drain or mixed with regular trash.[1][2] The following procedures provide essential, immediate safety and logistical information for researchers, scientists, and drug development professionals.

Immediate Safety and Handling

Before beginning any disposal process, it is critical to wear appropriate Personal Protective Equipment (PPE). All handling of 4-Propylcyclohexanol and its associated waste should occur in a well-ventilated area, preferably within a chemical fume hood.

Required Personal Protective Equipment:

• Eye Protection: Safety glasses or goggles. A face shield may be required for larger quantities or spill cleanup.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

• Body Protection: A lab coat or other protective clothing is necessary to avoid skin contact.

Key Chemical and Physical Properties

Understanding the properties of 4-Propylcyclohexanol is crucial for safe handling and disposal. This data is summarized from Safety Data Sheets (SDS).

Property	Value	Source
Chemical Formula	C₉H₁₈O
CAS Number	52204-65-6
Appearance	Colorless Liquid	N/A
Boiling Point	171 - 173 °C (340 - 343 °F)
Density	0.914 g/cm³ at 25 °C (77 °F)
Hazards	Combustible liquid, Skin and eye irritant	[3]

Detailed Waste Disposal Protocol

This step-by-step protocol outlines the process from waste generation to collection.

1. Waste Identification and Segregation

Proper segregation is the most critical step to ensure safety and facilitate compliant disposal. 4-Propylcyclohexanol is a non-halogenated organic solvent .

• Segregation Principle: Keep non-halogenated waste, like 4-Propylcyclohexanol, separate from halogenated organic waste (solvents containing fluorine, chlorine, bromine, or iodine).[4] Mixing these waste streams can increase disposal costs and complexity.

• Avoid Incompatibles: Never mix 4-Propylcyclohexanol waste with incompatible materials such as strong oxidizing agents, acids, bases, or aqueous waste in the same container.[4]

2. Waste Collection and Container Management

• Select an Appropriate Container: Use a designated, leak-proof waste container with a secure screw-top cap that is chemically compatible with organic solvents. Glass or high-density polyethylene (HDPE) containers are typically suitable. Ensure the container is in good condition.

• Label the Container: Before adding any waste, affix a "Hazardous Waste" label.[1] The label must include:

  • The full chemical name: "4-Propylcyclohexanol Waste".[1]

  • If mixed with other compatible non-halogenated solvents, list all components and their estimated percentages. Acronyms are not permitted.[1]

  • The date when waste was first added (accumulation start date).[1]

  • The name of the Principal Investigator and the specific laboratory location (building and room number).[1]

  • Appropriate hazard pictograms (e.g., flammable, irritant).[1]

• Keep Containers Closed: Waste containers must be kept tightly sealed except when actively adding waste.[5] This prevents the release of vapors and potential spills.

3. Storage of Chemical Waste

All hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) within the laboratory.[6]

• Designated Area: The SAA should be at or near the point of waste generation and clearly marked with a "Hazardous Waste Storage Area" sign.[6]

• Secondary Containment: Place the waste container in a secondary containment bin or tray to contain any potential leaks or spills.

• Ventilation: The storage area must be cool, dry, and well-ventilated.

• Segregation in Storage: Store flammable liquid waste away from incompatible materials, especially oxidizers.[6] Flammable waste is best stored in a dedicated, fire-rated cabinet.[6]

4. Arranging for Final Disposal

• Monitor Fill Level: Do not overfill waste containers. It is standard practice to fill containers to no more than 90% capacity to allow for vapor expansion.

• Request Pickup: Once the waste container is full, arrange for its disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.[1] Follow their specific procedures for submitting a waste collection request.

Spill and Emergency Procedures

In the event of a spill, immediate and correct action is crucial to prevent harm and environmental contamination.

• Isolate the Area: Evacuate non-essential personnel from the immediate vicinity of the spill.

• Contain the Spill: For small spills, use an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent pad to contain the liquid.

• Cleanup:

  • Ensure adequate ventilation, preferably within a chemical fume hood.

  • Wearing full PPE, carefully collect the contaminated absorbent material using non-sparking tools.

  • Place the collected material into a separate, sealable, and clearly labeled "Hazardous Waste" container.

• Large Spills: If the spill is large, if you feel it is unsafe to handle, or if it has occurred outside of a containment area, evacuate the area and contact your institution's emergency response team immediately.

Disposal Workflow for 4-Propylcyclohexanol

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 4-Propylcyclohexanol waste.

Caption: Workflow for the safe disposal of 4-Propylcyclohexanol waste.

References

• 1. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 2. acs.org [acs.org]
• 3. 4-Propylcyclohexanol | C9H18O | CID 2775094 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 5. ethz.ch [ethz.ch]
• 6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]

Essential Safety and Logistical Information for Handling 4-Propylcyclohexanol

For researchers, scientists, and drug development professionals, the safe handling of chemical compounds is of utmost importance. This document provides critical safety and logistical guidance for 4-Propylcyclohexanol, outlining essential personal protective equipment (PPE), operational plans for handling and disposal, and emergency procedures. Adherence to these protocols is vital for minimizing exposure risks and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is contingent on the specific laboratory task being performed. The following table summarizes the recommended PPE for various scenarios involving 4-Propylcyclohexanol.

Task	Eye Protection	Hand Protection	Respiratory Protection	Protective Clothing
Weighing and Transferring	Safety glasses with side shields or chemical splash goggles.	Disposable nitrile gloves.	Use only outdoors or in a well-ventilated area. If significant aerosols may be generated, a vapor respirator is recommended.[1]	Standard laboratory coat.
Preparing Solutions	Chemical splash goggles.[2]	Disposable nitrile gloves.	Work should be performed in a well-ventilated area.[1] A vapor respirator may be necessary if ventilation is inadequate.	Standard laboratory coat.
Handling Solutions	Safety glasses with side shields.[2]	Protective gloves.[1]	Not generally required if handled in a well-ventilated area.[2]	Standard laboratory coat.
Cleaning and Waste Disposal	Chemical splash goggles.[2]	Heavy-duty or chemical-resistant gloves.[1]	Not generally required if handled in a well-ventilated area.	Standard laboratory coat.

Operational Plan: Handling and Disposal

A systematic approach to handling and disposal is critical for safety and to prevent environmental contamination.

Handling Protocol:

• Engineering Controls: All handling of 4-Propylcyclohexanol should be conducted in a well-ventilated area.[1][3] A local exhaust ventilation system is recommended to keep airborne concentrations low.[3] Facilities should be equipped with an eyewash fountain and safety shower.[1][3]

• Pre-Handling Check: Before use, inspect all PPE for integrity. Ensure that spill cleanup materials are readily available.

• Dispensing: When transferring the chemical, do so carefully to avoid splashing or creating aerosols. Use a closed system where possible.[1]

• Hygiene: Wash hands thoroughly with soap and water after handling.[1][3] Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke in areas where the chemical is handled.

Disposal Plan:

• Waste Collection:

  • Solid Waste: Collect all contaminated solid waste, such as disposable gloves, weighing papers, and absorbent materials, in a designated and clearly labeled hazardous waste container.

  • Liquid Waste: Collect all solutions containing 4-Propylcyclohexanol in a sealed, properly labeled, and appropriate hazardous waste container.[3][4]

• Disposal Method: Dispose of contents and container to an approved waste disposal plant. It may be possible to burn the chemical in a chemical incinerator equipped with an afterburner and scrubber system.[1] Always observe all federal, state, and local environmental regulations.[1]

Emergency Procedures

First Aid Measures:

• Inhalation: Move the person to fresh air.[1][3] If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[3]

• Skin Contact: Immediately remove all contaminated clothing.[1] Flush skin with plenty of running water for at least 15 minutes.[3] If skin irritation occurs, get medical advice/attention.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and easy to do.[1] Continue rinsing and seek immediate medical attention.[1][3]

• Ingestion: Do NOT induce vomiting.[3] Rinse mouth with water.[1][3] Never give anything by mouth to an unconscious person.[3] Seek immediate medical attention.[3]

Spill and Leak Procedures:

• Immediate Actions: Alert others in the area and evacuate non-essential personnel.[4][5] Remove all sources of ignition as 4-Propylcyclohexanol is a combustible liquid.[6] Ensure adequate ventilation.[1][7]

• Containment: Prevent further leakage or spillage if it is safe to do so.[3] Use inert absorbent material (e.g., sand, earth, vermiculite) to contain the spill.[1][7] Do not use combustible materials like sawdust.[1]

• Cleanup:

  • Wear appropriate PPE, including respiratory protection if vapors are present.

  • Absorb the spilled material with a suitable absorbent.[1]

  • Collect the absorbed material and place it into a suitable, labeled container for disposal.[3][5]

  • Clean the spill area thoroughly with a mild detergent solution and water.[5]

• Reporting: Report the spill to the appropriate environmental health and safety personnel.

Workflow for Safe Handling of 4-Propylcyclohexanol

Caption: Workflow for the safe handling and disposal of 4-Propylcyclohexanol.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. benchchem.com [benchchem.com]
• 3. aksci.com [aksci.com]
• 4. 5.4 Chemical Spill Procedures [ehs.cornell.edu]
• 5. lin-web.clarkson.edu [lin-web.clarkson.edu]
• 6. 4-Propylcyclohexanol | 52204-65-6 | TCI AMERICA [tcichemicals.com]
• 7. jk-sci.com [jk-sci.com]